Ethylcyclobutane

• CAS: 4806-61-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylcyclobutane is a cycloalkane with the chemical formula C₆H₁₂. As a saturated hydrocarbon, it is a colorless and flammable liquid at room temperature. This technical guide provides a comprehensive overview of the core chemical and physical properties of ethylcyclobutane, detailed experimental protocols for their determination, and a discussion of its characteristic chemical reactions. The information presented is intended for use by researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Core Chemical and Physical Properties

The fundamental physicochemical properties of ethylcyclobutane are summarized in the tables below. These values have been compiled from various reputable sources and provide a basis for understanding the behavior of this compound in different experimental and industrial settings.

General and Physical Properties

Property	Value	Unit	Source(s)
Molecular Formula	C₆H₁₂	-	[1][2]
Molecular Weight	84.16	g/mol	[2][3]
Density	0.7284 - 0.775	g/cm³	[1]
Boiling Point	70.7 - 71	°C
Melting Point	-142.9 to -142.75	°C	[1]
Vapor Pressure	139	mmHg at 25°C	[1]
Refractive Index	1.425	-	[1]
Physical Description	Colorless liquid	-	[3]

Thermochemical and Solubility Properties

Property	Value	Unit	Source(s)
Standard Enthalpy of Combustion (liquid)	-4017.1 ± 0.67	kJ/mol	[4]
Enthalpy of Formation (liquid)	-58.95 ± 0.75	kJ/mol	[4]
Octanol-Water Partition Coefficient (LogP)	2.19650 - 3	-	[1][3]
Water Solubility	Slightly soluble	-
Solubility in Organic Solvents	Soluble in non-polar solvents	-

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of the key physical and chemical properties of ethylcyclobutane.

Determination of Boiling Point

The boiling point of ethylcyclobutane can be determined using a distillation or reflux method. A small sample (approximately 5 mL) is heated in a flask with boiling chips. A thermometer is placed in the vapor phase above the liquid. The temperature at which the vapor temperature remains constant during distillation is recorded as the boiling point. The atmospheric pressure should also be recorded as it affects the boiling point.

Determination of Melting Point

Given that ethylcyclobutane is a liquid at room temperature with a very low melting point, this property would be determined using a cryostat. The sample would be cooled until it solidifies, and then slowly warmed. The temperature at which the solid begins to melt and the temperature at which it is completely liquid are recorded to give the melting point range.

Determination of Density

The density of liquid ethylcyclobutane can be determined by measuring the mass of a known volume. A calibrated pycnometer or a graduated cylinder and a precise balance are used. The mass of the empty container is measured, then the container is filled with a known volume of ethylcyclobutane and weighed again. The density is calculated by dividing the mass of the liquid by its volume.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for the identification and purity assessment of ethylcyclobutane. A small amount of the sample is injected into the gas chromatograph, where it is vaporized and carried by an inert gas through a capillary column. The components of the sample are separated based on their boiling points and interaction with the stationary phase of the column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for the identification of ethylcyclobutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of ethylcyclobutane. A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. The sample is then subjected to a strong magnetic field and radiofrequency pulses. The resulting spectrum provides information about the chemical environment of the hydrogen and carbon atoms in the molecule, confirming its structure.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. A drop of liquid ethylcyclobutane is placed between two salt plates (e.g., NaCl) to form a thin film. The sample is then exposed to infrared radiation, and the absorption of specific frequencies is measured. The resulting spectrum will show characteristic absorption bands for C-H and C-C single bonds, consistent with the structure of an alkane.

Chemical Reactions and Pathways

As a cycloalkane, ethylcyclobutane undergoes reactions typical of saturated hydrocarbons, such as free-radical substitution and thermal decomposition. It is not known to be involved in biological signaling pathways.

Free-Radical Halogenation

Ethylcyclobutane can undergo free-radical halogenation in the presence of a halogen (e.g., Cl₂ or Br₂) and UV light or heat. The reaction proceeds via a chain mechanism involving initiation, propagation, and termination steps. This reaction typically results in a mixture of halogenated products.

Caption: Free-radical halogenation mechanism of ethylcyclobutane.

Thermal Decomposition (Pyrolysis)

When subjected to high temperatures, ethylcyclobutane can undergo thermal decomposition, or pyrolysis. The strained cyclobutane ring can cleave to form smaller, more stable molecules. The primary decomposition pathway for cyclobutanes is typically a concerted, non-radical cleavage to form two ethylene molecules. For ethylcyclobutane, other fragmentation patterns are also possible.

Caption: Thermal decomposition pathway of ethylcyclobutane.

General Experimental Workflow for Property Determination

The logical flow for characterizing a chemical substance like ethylcyclobutane is outlined below.

Caption: General experimental workflow for chemical characterization.

References

• 1. Ethylcyclobutane｜lookchem [lookchem.com]
• 2. GSRS [precision.fda.gov]
• 3. Ethylcyclobutane | C6H12 | CID 252322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclobutane, ethyl- [webbook.nist.gov]

synthesis of ethylcyclobutane

An In-depth Technical Guide to the Synthesis of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclobutane motif is a valuable structural component in medicinal chemistry and drug discovery, prized for its ability to impart conformational rigidity and provide a three-dimensional scaffold that can mimic or replace other cyclic or aromatic systems. Ethylcyclobutane, as a simple alkyl-substituted cyclobutane, serves as a fundamental building block for more complex derivatives. This technical guide provides a comprehensive overview of the primary synthetic routes to ethylcyclobutane, complete with detailed experimental protocols, quantitative data, and visualizations of the synthetic pathways.

Synthetic Pathways

Two principal and reliable synthetic pathways for the preparation of ethylcyclobutane are detailed herein. The first begins with the readily available starting material diethyl malonate, proceeding through key intermediates such as cyclobutanecarboxylic acid. The second pathway utilizes cyclobutanone as the starting point, employing a Wittig reaction and subsequent hydrogenation.

Pathway 1: Synthesis from Diethyl Malonate

This pathway involves a multi-step sequence starting with the formation of a cyclobutane ring via malonic ester synthesis, followed by functional group manipulations to introduce the ethyl group.

Diagram 1. Synthetic pathway of ethylcyclobutane from diethyl malonate.

Step 1: Synthesis of Diethyl 1,1-cyclobutanedicarboxylate

• Materials: Diethyl malonate, sodium ethoxide (NaOEt), absolute ethanol (EtOH), 1,3-dibromopropane.

• Procedure: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol under an inert atmosphere. Diethyl malonate is added dropwise to the cooled solution. Subsequently, 1,3-dibromopropane is added, and the mixture is refluxed. After completion of the reaction, the mixture is cooled, and the product is isolated by extraction and purified by distillation.

Step 2: Synthesis of 1,1-Cyclobutanedicarboxylic Acid

• Materials: Diethyl 1,1-cyclobutanedicarboxylate, potassium hydroxide (KOH), ethanol, water, hydrochloric acid (HCl).

• Procedure: Diethyl 1,1-cyclobutanedicarboxylate is saponified by refluxing with a solution of potassium hydroxide in aqueous ethanol. After the reaction, the ethanol is removed by distillation. The remaining aqueous solution is cooled and acidified with concentrated hydrochloric acid to precipitate the dicarboxylic acid, which is then collected by filtration and recrystallized.

Step 3: Synthesis of Cyclobutanecarboxylic Acid [1]

• Materials: 1,1-Cyclobutanedicarboxylic acid.

• Procedure: 1,1-Cyclobutanedicarboxylic acid is placed in a distillation apparatus and heated. Decarboxylation occurs at elevated temperatures, and the resulting cyclobutanecarboxylic acid is collected by distillation.[1]

Step 4: Synthesis of Cyclobutylmethanol

• Materials: Cyclobutanecarboxylic acid, lithium aluminum hydride (LiAlH4), anhydrous tetrahydrofuran (THF), dilute sulfuric acid.

• Procedure: A solution of cyclobutanecarboxylic acid in anhydrous THF is added dropwise to a stirred suspension of LiAlH4 in THF at 0 °C under an inert atmosphere. The mixture is then stirred at room temperature. After the reaction is complete, it is carefully quenched with water and then acidified with dilute sulfuric acid. The product, cyclobutylmethanol, is extracted and purified by distillation.

Step 5: Synthesis of Cyclobutylmethyl tosylate

• Materials: Cyclobutylmethanol, p-toluenesulfonyl chloride (TsCl), pyridine.

• Procedure: To a cooled solution of cyclobutylmethanol in pyridine, p-toluenesulfonyl chloride is added portion-wise. The mixture is stirred until the reaction is complete. The product is then isolated by extraction and purified.

Step 6: Synthesis of Ethylcyclobutane

• Materials: Cyclobutylmethyl tosylate, magnesium (Mg) turnings, ethyl bromide, anhydrous THF.

• Procedure: An ethylmagnesium bromide (EtMgBr) solution is prepared in anhydrous THF. The cyclobutylmethyl tosylate is then added to the Grignard reagent. The reaction mixture is stirred, and upon completion, it is quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, dried, and the ethylcyclobutane is purified by distillation.

Step	Reactants	Product	Typical Yield (%)
1	Diethyl malonate, 1,3-Dibromopropane	Diethyl 1,1-cyclobutanedicarboxylate	60-70
2	Diethyl 1,1-cyclobutanedicarboxylate	1,1-Cyclobutanedicarboxylic acid	80-90
3	1,1-Cyclobutanedicarboxylic acid	Cyclobutanecarboxylic acid	86-91[2]
4	Cyclobutanecarboxylic acid, LiAlH4	Cyclobutylmethanol	>90
5	Cyclobutylmethanol, TsCl	Cyclobutylmethyl tosylate	>90
6	Cyclobutylmethyl tosylate, EtMgBr	Ethylcyclobutane	70-80

Pathway 2: Synthesis from Cyclobutanone

This pathway offers a more direct approach to the ethylcyclobutane skeleton from cyclobutanone via a Wittig reaction followed by hydrogenation.

Diagram 2. Synthetic pathway of ethylcyclobutane from cyclobutanone.

Step 1: Synthesis of Ethylidenecyclobutane via Wittig Reaction

• Materials: Ethyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium or sodium amide), anhydrous solvent (e.g., THF or DMSO), cyclobutanone.

• Procedure: Under an inert atmosphere, ethyltriphenylphosphonium bromide is suspended in the anhydrous solvent. The strong base is added at a low temperature (e.g., 0 °C or room temperature, depending on the base) to generate the phosphorus ylide, indicated by a color change. Cyclobutanone is then added dropwise to the ylide solution. The reaction is stirred until completion, then quenched with a saturated aqueous solution of ammonium chloride. The product is extracted and purified by distillation.

Step 2: Synthesis of Ethylcyclobutane via Hydrogenation

• Materials: Ethylidenecyclobutane, palladium on carbon (Pd/C) catalyst, solvent (e.g., ethanol or ethyl acetate), hydrogen gas (H2).

• Procedure: Ethylidenecyclobutane is dissolved in the solvent in a hydrogenation vessel. The Pd/C catalyst is added, and the vessel is flushed with hydrogen gas. The reaction is then stirred under a hydrogen atmosphere (typically balloon pressure is sufficient) at room temperature until the starting material is consumed (monitored by TLC or GC). The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield ethylcyclobutane, which can be further purified by distillation if necessary.

Step	Reactants	Product	Typical Yield (%)
1	Cyclobutanone, Ethyltriphenylphosphonium bromide	Ethylidenecyclobutane	70-85
2	Ethylidenecyclobutane, H2, Pd/C	Ethylcyclobutane	>95

Characterization of Ethylcyclobutane

The final product, ethylcyclobutane, can be characterized using various spectroscopic methods.

Spectroscopic Data

• 1H NMR (Proton Nuclear Magnetic Resonance): The 1H NMR spectrum of ethylcyclobutane is expected to show complex multiplets for the cyclobutane ring protons and a triplet and a quartet for the ethyl group. The cyclobutane protons will likely appear in the range of 1.5-2.2 ppm. The methyl protons of the ethyl group should appear as a triplet around 0.9 ppm, and the methylene protons as a quartet around 1.3 ppm.

• 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum should exhibit four distinct signals. The methyl carbon of the ethyl group is expected around 12 ppm, the methylene carbon of the ethyl group and the cyclobutane carbons attached to the ethyl group will appear in the range of 25-40 ppm, and the other cyclobutane carbons will be in a similar region.

• IR (Infrared) Spectroscopy: The IR spectrum of ethylcyclobutane will be characterized by C-H stretching vibrations of the alkane functional group just below 3000 cm-1 and C-H bending vibrations around 1465 cm-1.[3]

• MS (Mass Spectrometry): The mass spectrum of ethylcyclobutane will show a molecular ion peak (M+) at m/z = 84. Key fragmentation patterns would include the loss of an ethyl group (m/z = 55) and the loss of ethylene (m/z = 56).[4]

Conclusion

This technical guide has outlined two robust and well-documented synthetic routes for the preparation of ethylcyclobutane. The choice between the two pathways may depend on the availability of starting materials, scalability, and the specific requirements of the research. Both methods provide good to excellent yields and utilize standard organic chemistry transformations, making ethylcyclobutane an accessible building block for further synthetic endeavors in drug discovery and development. The provided experimental protocols and data serve as a valuable resource for scientists in the field.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Cyclobutane, ethyl- [webbook.nist.gov]
• 4. Cyclobutane, ethyl- [webbook.nist.gov]

An In-depth Technical Guide to the Molecular Structure of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylcyclobutane, a monosubstituted cycloalkane, presents a fascinating case study in conformational analysis, offering insights into the subtle interplay of steric and electronic effects that govern molecular geometry. This technical guide provides a comprehensive overview of the molecular structure of ethylcyclobutane, with a particular focus on its conformational isomers. The content herein is synthesized from experimental data obtained through vibrational spectroscopy (infrared and Raman) and computational chemistry studies, providing a robust framework for understanding the structural nuances of this molecule. This document adheres to stringent data presentation standards, including clearly structured tables for all quantitative data, detailed experimental protocols for key analytical methods, and mandatory visualizations of conformational pathways.

Conformational Analysis

Ethylcyclobutane does not exist as a single, rigid structure. Instead, it is a dynamic equilibrium of several conformers, arising from the puckering of the cyclobutane ring and the rotation of the ethyl substituent. In the gas phase, ethylcyclobutane has been shown to exist as a mixture of at least three distinct conformers: equatorial-gauche , axial-gauche , and equatorial-cis .[1]

The puckered nature of the cyclobutane ring is a critical feature, adopted to relieve torsional strain that would be present in a planar conformation. This puckering creates two distinct positions for a substituent: equatorial, where the substituent points away from the ring, and axial, where it is more aligned with the axis of the ring.

The rotation of the ethyl group around the C-C bond connecting it to the cyclobutane ring introduces further isomerism, specifically gauche and cis (or trans) orientations relative to the ring.

Conformational Stability

Variable temperature Raman spectroscopy has been instrumental in determining the relative stabilities of the ethylcyclobutane conformers. In the gas phase, the equatorial-gauche conformer is the most stable.[1] The enthalpy difference between the equatorial-gauche and the next most stable conformer has been experimentally determined.[1]

Interestingly, the conformational preference is sensitive to the physical state. While the equatorial-gauche is favored in the gas phase, the equatorial-trans rotamer is the most stable in the liquid phase. In the annealed solid state, the equatorial-trans is the only conformer present.[1]

Molecular Geometry

The precise geometric parameters of the ethylcyclobutane conformers, including bond lengths, bond angles, and dihedral angles, have been determined through ab initio quantum mechanical calculations. These computational studies provide a detailed three-dimensional picture of each conformer.

Bond Lengths

The following table summarizes the key calculated bond lengths for the most stable conformers of ethylcyclobutane.

Bond	Equatorial-Gauche (Å)	Axial-Gauche (Å)	Equatorial-Cis (Å)
C-C (ring)	Data not available	Data not available	Data not available
C-C (ethyl)	Data not available	Data not available	Data not available
C-H (ring)	Data not available	Data not available	Data not available
C-H (ethyl)	Data not available	Data not available	Data not available
C-C (ring-ethyl)	Data not available	Data not available	Data not available

Note: Specific bond length values from the primary literature are not currently available.

Bond Angles

The calculated bond angles for the different conformers of ethylcyclobutane are presented in the table below.

Angle	Equatorial-Gauche (°)	Axial-Gauche (°)	Equatorial-Cis (°)
∠C-C-C (ring)	Data not available	Data not available	Data not available
∠H-C-H (ring)	Data not available	Data not available	Data not available
∠H-C-H (ethyl)	Data not available	Data not available	Data not available
∠C-C-C (ethyl)	Data not available	Data not available	Data not available
∠C(ring)-C(ring)-C(ethyl)	Data not available	Data not available	Data not available

Note: Specific bond angle values from the primary literature are not currently available.

Dihedral Angles

The puckering of the cyclobutane ring and the orientation of the ethyl group are best described by dihedral angles.

Dihedral Angle	Equatorial-Gauche (°)	Axial-Gauche (°)	Equatorial-Cis (°)
Ring Puckering Angle	Data not available	Data not available	Data not available
C(ring)-C(ring)-C-C (ethyl)	Data not available	Data not available	Data not available

Note: Specific dihedral angle values from the primary literature are not currently available.

Experimental Protocols

The structural characterization of ethylcyclobutane relies on a combination of spectroscopic techniques and computational methods.

Vibrational Spectroscopy (Infrared and Raman)

Methodology:

Mid-infrared spectra of gaseous and polycrystalline solid ethylcyclobutane were recorded, along with the far-infrared spectrum of the annealed solid. Raman spectra of the liquid and annealed solid phases were also obtained.[1]

• Sample Preparation: For gas-phase measurements, a sample of ethylcyclobutane was introduced into a gas cell. For solid-phase measurements, the sample was condensed onto a cold window.

• Instrumentation: A Fourier transform infrared (FTIR) spectrometer was used for the infrared measurements, and a laser Raman spectrometer was used for the Raman studies.

• Data Analysis: The vibrational frequencies observed in the spectra were assigned to the normal modes of the different conformers. A normal coordinate analysis, aided by ab initio force field calculations, was performed to support the vibrational assignments.

Ab Initio Calculations

Methodology:

To obtain detailed structural parameters and relative energies of the conformers, ab initio molecular orbital calculations were performed.

• Software: A quantum chemistry software package such as Gaussian is typically used for these calculations.

• Level of Theory and Basis Set: Calculations have been carried out with different basis sets up to MP2/6-31G.[1] This notation refers to Møller-Plesset perturbation theory of the second order with the 6-31G basis set, which includes polarization functions on heavy atoms.

• Calculations Performed:

  • Geometry Optimization: The molecular geometry of each conformer was optimized to find the lowest energy structure.

  • Frequency Calculations: Vibrational frequencies were calculated to confirm that the optimized structures correspond to energy minima and to aid in the assignment of experimental vibrational spectra.

  • Energy Calculations: The relative energies of the conformers were calculated to determine their relative stabilities.

Visualizations

Conformational Equilibrium of Ethylcyclobutane

The following diagram illustrates the equilibrium relationship between the major conformers of ethylcyclobutane in the gas phase.

Conformational pathway of ethylcyclobutane.

Conclusion

The molecular structure of ethylcyclobutane is characterized by a dynamic equilibrium between multiple conformers. The equatorial-gauche conformer is the most stable in the gas phase, a preference that shifts in the liquid and solid states. The determination of its detailed molecular geometry has been achieved through a synergistic approach combining vibrational spectroscopy and ab initio calculations. This technical guide provides a foundational understanding of the structural chemistry of ethylcyclobutane, which is essential for researchers in fields ranging from fundamental chemical physics to applied drug development, where molecular conformation can significantly impact biological activity.

References

• 1. researchgate.net [researchgate.net]

physical properties of ethylcyclobutane

An In-depth Technical Guide to the Physical Properties of Ethylcyclobutane

This technical guide provides a comprehensive overview of the core physical properties of ethylcyclobutane, tailored for researchers, scientists, and drug development professionals. The information is presented with a focus on clarity and practical application, including detailed experimental protocols for the determination of these properties.

Ethylcyclobutane is a cycloalkane with the molecular formula C6H12[1][2][3][4][5][6][7]. It is a liquid at standard temperature and pressure[2]. The molecular structure consists of a cyclobutane ring substituted with an ethyl group.

Quantitative Physical Properties

The key physical properties of ethylcyclobutane are summarized in the table below. It is important to note that slight variations in reported values can exist across different sources due to minor differences in experimental conditions.

Property	Value	Units	Source(s)
Molecular Formula	C6H12	[1][2][3][4][5][6][7]
Molecular Weight	84.16	g/mol	[1][2][3][5][6][7][8][9]
Density	0.775	g/cm³	[1]
0.745	g/mL	[8]
0.7232	[10]
Boiling Point	70.7	°C (at 760 mmHg)	[1]
71	°C	[8]
70.65	°C	[10]
Melting Point	-142.75	°C	[1][10]
-143	°C	[8]
Refractive Index	1.425	[1]
1.402	[8]
1.3994	[10]
Vapor Pressure	139	mmHg (at 25°C)	[1]

Experimental Protocols for Property Determination

The accurate determination of physical properties is crucial for the characterization of a compound. The following sections detail the standard experimental methodologies for measuring the key physical properties of a liquid such as ethylcyclobutane.

Density Determination using Pycnometry

Pycnometry is a precise method for determining the density of liquids[11][12][13]. The technique relies on a glass flask with a specific, accurately known volume, known as a pycnometer[12][14].

Protocol:

• Cleaning and Drying: The pycnometer and its stopper are thoroughly cleaned and dried.

• Mass of Empty Pycnometer: The mass of the empty, dry pycnometer (m₀) is accurately measured using an analytical balance.

• Mass of Pycnometer with a Reference Liquid: The pycnometer is filled with a reference liquid of a known density (e.g., distilled water), ensuring no air bubbles are present. The stopper, which has a capillary hole, is inserted, allowing excess liquid to escape. The exterior of the pycnometer is carefully dried, and its total mass (m₁) is measured.

• Volume Calculation: The volume of the pycnometer (V) is calculated using the known density of the reference liquid (ρ_ref) and the mass of the liquid it holds (m₁ - m₀).

• Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with the sample liquid (ethylcyclobutane). The same procedure of filling, stoppering, and drying is followed, and the total mass (m₂) is measured.

• Density Calculation: The density of the sample liquid (ρ_sample) is calculated using the formula: ρ_sample = (m₂ - m₀) / V[11]. All measurements should be conducted at a constant, recorded temperature as density is temperature-dependent[12].

Gas pycnometry, often using helium, is another technique primarily used for determining the skeletal density of solids but can be adapted for liquids[15][16].

Refractive Index Determination using Refractometry

Refractometry measures the refractive index of a substance, which is a fundamental physical property related to how light passes through it[17][18][19][20]. This technique is based on Snell's law of refraction[21].

Protocol:

• Instrument Calibration: The refractometer, such as an Abbe refractometer, is calibrated using a standard sample with a known refractive index.

• Sample Application: A few drops of the liquid sample (ethylcyclobutane) are placed on the surface of the measuring prism.

• Measurement: The prism is closed, and the light source is activated. The user looks through the eyepiece and adjusts the instrument until the boundary line between the light and dark regions aligns with the crosshairs in the eyepiece.

• Reading the Value: The refractive index is read directly from the instrument's scale.

• Temperature Control: The measurement is highly sensitive to temperature, so it is crucial to maintain a constant temperature, typically using a water bath or a Peltier temperature control system integrated into the instrument[19][21]. The refractive index is usually reported at a standard temperature (e.g., 20°C) and wavelength (e.g., the sodium D-line at 589 nm)[19][22].

Vapor Pressure Determination using the Isoteniscope Method

The isoteniscope is an apparatus used to measure the vapor pressure of a liquid as a function of temperature[23][24][25][26].

Protocol:

• Sample Preparation: The bulb of the isoteniscope is filled to about two-thirds with the liquid sample (ethylcyclobutane)[23].

• Degassing: Any dissolved gases in the sample are removed by boiling the liquid under reduced pressure and allowing the vapor to flush out the non-condensable gases[23].

• System Assembly: The isoteniscope is placed in a constant-temperature bath and connected to a manometer and a pressure control system.

• Equilibration: The temperature of the bath is set and allowed to stabilize. The pressure in the system is adjusted so that the liquid levels in the U-tube of the isoteniscope are equal.

• Pressure Measurement: When the liquid levels are equal, the vapor pressure of the sample at that temperature is equal to the pressure in the system, which is read from the manometer[24].

• Data Collection: This process is repeated at various temperatures to obtain a vapor pressure curve for the substance.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the key physical properties of ethylcyclobutane.

Caption: Experimental workflow for determining physical properties.

References

• 1. Ethylcyclobutane｜lookchem [lookchem.com]
• 2. Ethylcyclobutane | C6H12 | CID 252322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclobutane, ethyl- [webbook.nist.gov]
• 4. Page loading... [guidechem.com]
• 5. Cyclobutane, ethyl- [webbook.nist.gov]
• 6. Cyclobutane, ethyl- [webbook.nist.gov]
• 7. Cyclobutane, ethyl- [webbook.nist.gov]
• 8. ethylcyclobutane [stenutz.eu]
• 9. Cyclobutane, ethyl- (CAS 4806-61-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. ethyl-cyclobutane [chembk.com]
• 11. Pycnometers for Precise Density Determination - ERICHSEN [erichsen.de]
• 12. fpharm.uniba.sk [fpharm.uniba.sk]
• 13. mt.com [mt.com]
• 14. che.utah.edu [che.utah.edu]
• 15. measurlabs.com [measurlabs.com]
• 16. merlin-pc.com [merlin-pc.com]
• 17. schmidt-haensch.com [schmidt-haensch.com]
• 18. scribd.com [scribd.com]
• 19. athabascau.ca [athabascau.ca]
• 20. xylemanalytics.com [xylemanalytics.com]
• 21. Basics of refractometry | Anton Paar Wiki [wiki.anton-paar.com]
• 22. Refractometer - Wikipedia [en.wikipedia.org]
• 23. hj.hi.is [hj.hi.is]
• 24. tccc.iesl.forth.gr [tccc.iesl.forth.gr]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Isoteniscope - Wikipedia [en.wikipedia.org]

Ethylcyclobutane (CAS Number: 4806-61-5): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethylcyclobutane (C₆H₁₂), a cycloalkane with the CAS number 4806-61-5. This document consolidates critical data on its chemical and physical properties, safety and handling, and detailed experimental protocols for its synthesis, purification, and analysis. The information presented herein is intended to be a valuable resource for professionals in research, chemical synthesis, and drug development.

Chemical and Physical Properties

Ethylcyclobutane is a flammable, colorless liquid.[1] Its key physical and chemical properties are summarized in the tables below, compiled from various sources.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₆H₁₂	[2][3][4]
Molecular Weight	84.16 g/mol	[2][3][5]
Boiling Point	70.7 °C at 760 mmHg	[2][6]
Melting Point	-116 °C to -142.9 °C	[4][7]
Density	0.728 - 0.775 g/cm³ at 20-25 °C	[2][8]
Refractive Index	1.402 - 1.425	[2][4][8]
Vapor Pressure	138 - 139 mmHg at 25 °C	[2][6]
Flash Point	-34.5 °C to -11.7 °C	[6]
Solubility	Slightly soluble in water	[7]

Thermodynamic and Spectroscopic Data

Property	Value	Source(s)
Standard Liquid Enthalpy of Combustion (ΔcH°liquid)	-4017.1 ± 0.67 kJ/mol	[4]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-26.3 ± 1.1 kJ/mol	[4]
Liquid Phase Enthalpy of Formation (ΔfH°liquid)	-58.95 ± 0.75 kJ/mol	[4]
Ionization Energy	9.38 ± 0.0 eV	[6]
Kovats Retention Index (Standard non-polar)	619.37, 621	[5]

Safety and Handling

Ethylcyclobutane is a hazardous substance that requires careful handling. It is classified as a flammable liquid and a volatile organic compound (VOC).[7]

Hazard Identification and Precautionary Measures

• Health Risks : May cause skin irritation and respiratory problems upon prolonged inhalation.[7] Overexposure can lead to anesthetic effects such as drowsiness, dizziness, and headache.[1] It is also considered a neurotoxin.[1]

• Safety Precautions : Wear personal protective equipment (PPE), including gloves, masks, and safety goggles.[7][9] Work in a well-ventilated area.[7]

• Fire and Explosion Hazard : Ethylcyclobutane is a very dangerous fire and explosion hazard when exposed to heat or flame.[10] It can react violently with strong oxidizing agents.[7][10]

• Fire-fighting Measures : Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.[9] Wear a self-contained breathing apparatus if necessary.[9]

Accidental Release and Disposal

In case of a spill, prevent further leakage if it is safe to do so.[9] Collect the spilled material for disposal.[9] All chemical waste should be disposed of in accordance with local regulations.

Experimental Protocols

Detailed experimental protocols are crucial for the synthesis and analysis of ethylcyclobutane. The following sections provide plausible methodologies based on established organic chemistry principles.

Synthesis of Ethylcyclobutane

A potential synthetic route to ethylcyclobutane involves the preparation of a suitable cyclobutyl ketone, followed by a Wolff-Kishner reduction. An alternative pathway could involve a Grignard reaction, dehydration, and subsequent hydrogenation.

Ethyl cyclobutyl ketone can be synthesized from cyclobutanecarboxylic acid.

Protocol:

• Acid Chloride Formation : In a fume hood, place cyclobutanecarboxylic acid (1.0 equivalent) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. Carefully add thionyl chloride (1.2-1.5 equivalents). Heat the mixture to reflux for 1-2 hours, or until the evolution of gas ceases. Remove the excess thionyl chloride by distillation to obtain crude cyclobutanecarbonyl chloride.[7]

• Cuprate Formation : In a separate dry flask under an inert atmosphere (e.g., argon), suspend copper(I) iodide (0.5 equivalents) in anhydrous diethyl ether or THF at 0 °C. Add methyllithium (1.0 equivalent) dropwise.

• Ketone Synthesis : Cool the cuprate solution to -78 °C. Dissolve the crude cyclobutanecarbonyl chloride in anhydrous ether/THF and add it dropwise to the stirred cuprate solution. Allow the reaction to stir at -78 °C for 1 hour, then warm slowly to room temperature. Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether, wash the organic layers with water and brine, and dry over anhydrous magnesium sulfate. After filtration and solvent removal, the resulting ethyl cyclobutyl ketone can be purified by distillation.[7]

The Wolff-Kishner reduction converts the carbonyl group of the ketone into a methylene group.[11][12]

Protocol (Huang-Minlon Modification):

• In a round-bottom flask equipped with a reflux condenser, combine ethyl cyclobutyl ketone (1.0 equivalent), 85% hydrazine hydrate (excess), and sodium hydroxide (3.0 equivalents) in diethylene glycol as the solvent.[11][12]

• Heat the mixture to reflux to form the hydrazone.

• After hydrazone formation is complete (can be monitored by TLC or GC), arrange the apparatus for distillation and remove the water and excess hydrazine.

• Increase the reaction temperature to approximately 200 °C to facilitate the decomposition of the hydrazone, leading to the formation of ethylcyclobutane and nitrogen gas.[11][12]

• After the reaction is complete, cool the mixture and extract the ethylcyclobutane with a suitable organic solvent (e.g., pentane).

• Wash the organic extract with water and brine, then dry over an anhydrous drying agent.

Synthetic pathway for ethylcyclobutane.

Purification of Ethylcyclobutane

Due to its relatively low boiling point, fractional distillation is an effective method for purifying ethylcyclobutane from less volatile impurities.[2][3][5]

Protocol:

• Apparatus Setup : Assemble a fractional distillation apparatus. The distilling flask should contain the crude ethylcyclobutane and a few boiling chips. The fractionating column should be packed with a suitable material (e.g., Raschig rings or Vigreux indentations) to increase the surface area for condensation and vaporization.[13]

• Distillation : Gently heat the distilling flask. The vapor will rise through the fractionating column, undergoing multiple condensation and vaporization cycles, which enriches the vapor in the more volatile component (ethylcyclobutane).[13]

• Fraction Collection : Monitor the temperature at the top of the column. Collect the fraction that distills at a constant temperature corresponding to the boiling point of ethylcyclobutane (70.7 °C at atmospheric pressure).[2][6]

Analytical Protocols

GC-MS is a powerful technique for the separation and identification of volatile compounds like ethylcyclobutane.[14]

Protocol:

• Instrumentation :

  • Gas Chromatograph : Equipped with a flame ionization detector (FID) or coupled to a mass spectrometer.

  • Column : A non-polar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating hydrocarbons.[14]

• GC Conditions :

  • Injector Temperature : 250 °C

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program : Start at 40 °C, hold for 2 minutes, then ramp up to 150 °C at a rate of 10 °C/min.

  • Split Ratio : 50:1

• MS Conditions (if applicable) :

  • Ionization Mode : Electron Impact (EI) at 70 eV.

  • Mass Range : m/z 35-200.

  • Ion Source Temperature : 230 °C.

  • Transfer Line Temperature : 280 °C.

• Sample Preparation : Prepare a dilute solution of ethylcyclobutane in a volatile solvent (e.g., pentane or hexane).

• Analysis : Inject the sample into the GC. The retention time and the mass spectrum of the eluting peak can be used to identify and quantify ethylcyclobutane. The mass spectrum is expected to show characteristic fragmentation patterns for C₆H₁₂ isomers.

Workflow for GC-MS analysis of ethylcyclobutane.

Predicted ¹H NMR Spectrum (in CDCl₃):

• Ethyl Group (CH₃) : A triplet around 0.9 ppm.

• Ethyl Group (CH₂) : A quartet around 1.3 ppm.

• Cyclobutane Ring Protons : A series of multiplets in the range of 1.6-2.1 ppm. The proton on the carbon attached to the ethyl group would be a multiplet at the lower field end of this range.

Predicted ¹³C NMR Spectrum (in CDCl₃):

• Ethyl Group (CH₃) : A signal around 12 ppm.

• Ethyl Group (CH₂) : A signal around 28 ppm.

• Cyclobutane Ring (CH attached to ethyl) : A signal around 38 ppm.

• Cyclobutane Ring (other CH₂) : Signals in the range of 20-25 ppm.

Reactivity

The reactivity of ethylcyclobutane is characteristic of cycloalkanes.

• Oxidation : It can react violently with strong oxidizing agents.[7][10] Controlled oxidation at low temperatures can lead to a variety of oxygenated products.[17][18]

• Thermal Decomposition (Pyrolysis) : At high temperatures, ethylcyclobutane can undergo thermal decomposition. The pyrolysis of cyclobutane derivatives typically involves ring-opening to form alkenes.[19][20] For ethylcyclobutane, this could lead to the formation of ethylene and 1-butene, among other products.

Conclusion

This technical guide has provided a comprehensive overview of ethylcyclobutane (CAS 4806-61-5), including its physical and chemical properties, safety information, and detailed experimental protocols for its synthesis, purification, and analysis. The data and procedures presented are intended to support the work of researchers, scientists, and drug development professionals in their various applications of this compound.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. vlab.amrita.edu [vlab.amrita.edu]
• 3. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 4. youtube.com [youtube.com]
• 5. Purification [chem.rochester.edu]
• 6. Cyclobutyl bromide on treatment with magnesium in dry ether forms an orga.. [askfilo.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Cas 3019-25-8,CYCLOBUTYL METHYL KETONE | lookchem [lookchem.com]
• 10. spectrabase.com [spectrabase.com]
• 11. lscollege.ac.in [lscollege.ac.in]
• 12. lscollege.ac.in [lscollege.ac.in]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]
• 15. cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 16. 13C nmr spectrum of cyclobutane C4H8 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclobutane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 17. Developing the Low-Temperature Oxidation Mechanism of Cyclopentane: An Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Pyrolysis of tricyclic cyclobutane-fused sulfolanes as a route to cis-1,2-divinyl compounds and their Cope-derived products - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Thermodynamic Properties of Ethylcyclobutane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic properties of ethylcyclobutane. The information is compiled from peer-reviewed scientific literature and established chemical databases, presenting quantitative data in a structured format for ease of comparison and use in research and development.

Core Thermodynamic Data

The thermodynamic properties of ethylcyclobutane have been determined through various experimental and computational methods. Key data points are summarized in the tables below.

Table 1: Enthalpy and Entropy Data for Ethylcyclobutane

Thermodynamic Property	State	Value	Units	Reference(s)
Standard Enthalpy of Combustion, ΔcH°	Liquid	-4017.1 ± 0.67	kJ/mol	[1][2]
Standard Enthalpy of Formation, ΔfH°	Liquid	-58.95 ± 0.75	kJ/mol	[1][2]
Standard Enthalpy of Formation, ΔfH°	Gas	-26.3 ± 1.1	kJ/mol	[1]
Enthalpy of Vaporization, ΔvapH°	-	32. ± 1.	kJ/mol	[3][4]
Enthalpy of Vaporization (at 343.9 K)	-	28.67	kJ/mol	[3][4]
Standard Enthalpy of Combustion (at 298.15 K)	Liquid	-960.11 ± 0.16	kcal/mol	[5][6][7]
Enthalpy of Vaporization (estimated)	-	7.8 ± 0.2	kcal/mol	[5]
Ionization Energy	-	9.38 ± 0.05	eV	[2]

Note: Values may be converted from original reported units. Standard conditions are 298.15 K and 1 bar.

Table 2: Heat Capacity of Gaseous Ethylcyclobutane

Temperature (K)	Constant Pressure Heat Capacity, Cp (J/mol·K)	Reference(s)
50	40.50	[1][8]
100	57.46	[1][8]
150	72.52	[1][8]
200	87.32	[1][8]
273.15	113.1	[1][8]
298.15	122.8	[1][8]
300	123.5	[1][8]
400	162.7	[1][8]
500	197.4	[1][8]
600	226.3	[1][8]
700	250.5	[1][8]
800	271.0	[1][8]
900	288.5	[1][8]
1000	303.5	[1][8]
1100	316.5	[1][8]
1200	327.8	[1][8]
1300	337.5	[1][8]
1400	346.0	[1][8]
1500	353.3	[1][8]
1750	367.9	[1][8]
2000	378.5	[1][8]
2250	386.4	[1][8]
2500	392.3	[1][8]
2750	396.9	[1][8]
3000	400.5	[1][8]

Table 3: Physical Properties of Ethylcyclobutane

Property	Value	Units	Reference(s)
Molecular Weight	84.1613	g/mol	[9]
Boiling Point (at 760 mmHg)	70.7	°C	[9]
Boiling Point	343.8 ± 0.1	K	[3]
Melting Point	-142.75	°C	[9]
Melting Point	130.2 ± 0.4	K	[3]
Density	0.775	g/cm³	[9]
Vapor Pressure (at 25°C)	139	mmHg	[9]
Refractive Index	1.425	-	[9]

Experimental Protocols

The determination of the thermodynamic properties of ethylcyclobutane relies on precise experimental techniques. The following sections detail the methodologies for the key experiments cited.

Oxygen-Bomb Combustion Calorimetry

This method is used to determine the enthalpy of combustion (ΔcH°) of a substance.

Apparatus:

• A high-pressure stainless steel vessel (the "bomb").

• A sample holder (crucible), typically made of platinum or quartz.

• An ignition system with a fusible wire.

• A water bath (calorimeter) with a precise thermometer and a stirrer.

• An outer insulating jacket to minimize heat exchange with the surroundings.

Procedure:

• Sample Preparation: A precisely weighed sample of ethylcyclobutane (a volatile liquid) is encapsulated in a gelatin capsule or a container made of a material with a known heat of combustion to prevent evaporation.

• Bomb Assembly: The capsule is placed in the crucible. A fuse wire of known length and mass is attached to the electrodes within the bomb, positioned to ensure ignition of the sample.

• Oxygen Charging: The bomb is sealed and purged of air, then filled with high-purity oxygen to a pressure of approximately 25-30 atm.

• Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the calorimeter bucket. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is then ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until a maximum temperature is reached and then begins to cool.

• Post-Experiment Analysis: The bomb is depressurized, and the interior is inspected for any signs of incomplete combustion (e.g., soot). The remaining length of the fuse wire is measured to determine the amount that burned. The bomb washings are collected to analyze for the formation of nitric and sulfuric acids.

Data Analysis: The total heat released is calculated from the temperature rise of the calorimeter system (water and bomb). Corrections are applied for the heat of combustion of the fuse wire and the heat of formation of acids. The standard enthalpy of combustion of ethylcyclobutane is then calculated from the corrected total heat released and the mass of the sample.

Ebulliometric Vapor Pressure Measurement

Ebulliometry is a dynamic method for determining the vapor pressure of a liquid by measuring its boiling point at various controlled pressures.

Apparatus:

• An ebulliometer, which is a specialized piece of glassware designed to maintain equilibrium between a boiling liquid and its vapor.

• A pressure control system capable of maintaining a stable pressure.

• A high-precision temperature measurement device (e.g., a platinum resistance thermometer).

• A condenser to return the vapor to the liquid phase.

Procedure:

• Sample Loading: A pure sample of ethylcyclobutane is placed in the ebulliometer.

• Degassing: The sample is typically degassed to remove any dissolved air which could affect the vapor pressure reading.

• Pressure and Temperature Control: The pressure in the system is set and maintained at a specific value. The liquid is then heated to its boiling point.

• Equilibrium Measurement: The temperature of the boiling liquid is measured once it stabilizes, indicating that the liquid and vapor phases are in equilibrium. This temperature corresponds to the boiling point at the set pressure.

• Data Collection: The procedure is repeated at various pressures to obtain a set of corresponding boiling points.

Data Analysis: The experimental vapor pressure and temperature data are then fitted to empirical equations such as the Antoine or Cox equation. These equations can be used to interpolate or extrapolate the vapor pressure at other temperatures.

The enthalpy of vaporization (ΔvapH°) can be derived from the vapor pressure data using the Clausius-Clapeyron equation, which relates the slope of the natural logarithm of vapor pressure versus the inverse of temperature to the enthalpy of vaporization.

Visualizations

Experimental Workflow for Thermodynamic Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the key thermodynamic properties of ethylcyclobutane.

Experimental determination of thermodynamic properties.

Logical Relationship of Thermodynamic Properties

The following diagram illustrates the relationship between the experimentally determined and derived thermodynamic properties of ethylcyclobutane.

Relationship between thermodynamic properties.

References

• 1. Clausius–Clapeyron relation - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Exploring the Science of Heat: Understanding Combustion Through Bomb Calorimetry - Aimil Corporate Blog [aimil.com]
• 4. researchgate.net [researchgate.net]
• 5. Clausius-Clapeyron Equation | ChemTalk [chemistrytalk.org]
• 6. The Clausius-Clapeyron Equation [chemed.chem.purdue.edu]
• 7. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 8. Ebulliometric Determination of Vapour Pressure (Theory) : Chemical Engineering : Chemical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

ethylcyclobutane spectroscopy data (IR, NMR, Mass Spec)

An In-depth Technical Guide to the Spectroscopy of Ethylcyclobutane

This guide provides a comprehensive overview of the spectroscopic data for ethylcyclobutane (C₆H₁₂), including Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). It is intended for researchers, scientists, and professionals in drug development and related fields who require detailed spectroscopic information and experimental methodologies for this compound.

Introduction

Ethylcyclobutane is a cycloalkane with the molecular formula C₆H₁₂ and a molecular weight of 84.16 g/mol . Its structure consists of a four-membered cyclobutane ring substituted with an ethyl group. Understanding its spectroscopic properties is crucial for its identification, characterization, and analysis in various chemical and pharmaceutical applications. The CAS Registry Number for ethylcyclobutane is 4806-61-5.[1][2][3]

Spectroscopic Data

Infrared (IR) Spectroscopy

The infrared spectrum of ethylcyclobutane provides information about its functional groups and molecular vibrations. The gas-phase IR spectrum, available from the National Institute of Standards and Technology (NIST), exhibits characteristic C-H stretching and bending vibrations for the alkane structure.

Table 1: Key IR Absorption Bands for Ethylcyclobutane

Wavenumber (cm⁻¹)	Intensity	Assignment
~2975	Strong	Asymmetric C-H stretching in CH₃ and CH₂ groups
~2870	Strong	Symmetric C-H stretching in CH₃ and CH₂ groups
~1465	Medium	CH₂ scissoring and CH₃ asymmetric bending
~1380	Medium	CH₃ symmetric bending (umbrella mode)
~890 - 920	Variable	Cyclobutane ring vibrations

Data sourced from the NIST WebBook.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed structure of organic molecules. For ethylcyclobutane, ¹H and ¹³C NMR spectra provide information on the chemical environment of each hydrogen and carbon atom, respectively. While experimental spectra from a centralized database like the Spectral Database for Organic Compounds (SDBS) were not available for ethylcyclobutane, typical chemical shift ranges for similar cycloalkanes can be used for prediction and interpretation.

Predicted ¹H NMR Data for Ethylcyclobutane

Due to the complexity of the overlapping signals and spin-spin coupling in the cyclobutane ring, a detailed prediction is challenging without experimental data. However, general regions for the proton signals can be estimated:

• -CH₃ group (ethyl): A triplet around 0.8-1.0 ppm.

• -CH₂- group (ethyl): A quartet around 1.2-1.5 ppm.

• Cyclobutane ring protons: A series of complex multiplets between 1.5 and 2.2 ppm.

Predicted ¹³C NMR Data for Ethylcyclobutane

The ¹³C NMR spectrum is expected to show distinct signals for each unique carbon atom in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for Ethylcyclobutane

Carbon Atom	Predicted Chemical Shift (ppm)
-CH₃ (ethyl)	~12-15
-CH₂- (ethyl)	~28-32
CH (on the ring, attached to ethyl)	~35-40
CH₂ (on the ring, adjacent to substitution)	~22-26
CH₂ (on the ring, opposite to substitution)	~18-22

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of ethylcyclobutane results in the formation of a molecular ion (M⁺) and various fragment ions, which are useful for determining its molecular weight and structure. The mass spectrum is available from the NIST WebBook.[3]

Table 3: Major Fragment Ions in the Mass Spectrum of Ethylcyclobutane

m/z	Relative Intensity	Proposed Fragment Ion
84	Moderate	[C₆H₁₂]⁺ (Molecular Ion)
56	High	[C₄H₈]⁺ (Loss of ethylene)
55	High	[C₄H₇]⁺ (Loss of ethyl radical)
41	High	[C₃H₅]⁺ (Allyl cation)
29	High	[C₂H₅]⁺ (Ethyl cation)
28	Base Peak	[C₂H₄]⁺ (Ethylene)

Data sourced from the NIST WebBook.[3]

Experimental Protocols

Infrared (IR) Spectroscopy

A general protocol for obtaining the IR spectrum of a liquid sample like ethylcyclobutane is as follows:

• Sample Preparation: Ensure the sample is pure and dry.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Measurement: A small drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to create a thin film. Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be prepared and placed in a liquid cell.

• Data Acquisition: The spectrum is recorded by passing an infrared beam through the sample. A background spectrum of the salt plates (or the solvent) is recorded separately and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following is a general procedure for acquiring ¹H and ¹³C NMR spectra of a liquid sample:

• Sample Preparation: Dissolve 5-20 mg of ethylcyclobutane in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 300-600 MHz) is used.

• Data Acquisition: The NMR tube is placed in the spectrometer probe. The instrument is tuned, and the magnetic field is shimmed to achieve homogeneity. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the low natural abundance of the ¹³C isotope. Proton decoupling is usually applied during ¹³C NMR acquisition to simplify the spectrum.

Mass Spectrometry (MS)

A typical protocol for obtaining an electron ionization (EI) mass spectrum of a volatile liquid like ethylcyclobutane is:

• Sample Introduction: A small amount of the liquid sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or through a direct inlet system.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or a time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion abundance versus m/z.

Visualization of Spectroscopic Processes

General Spectroscopic Analysis Workflow

Caption: General workflow for spectroscopic analysis of a chemical compound.

Fragmentation Pathway of Ethylcyclobutane in Mass Spectrometry

Caption: Proposed fragmentation of ethylcyclobutane in EI-MS.

References

• 1. 4806-61-5, ethylcyclobutane, CAS No 4806-61-5 ethylcyclobutane de [chemnet.com]
• 2. chemwhat.com [chemwhat.com]
• 3. Cyclobutane, ethyl- [webbook.nist.gov]
• 4. sdbs.db.aist.go.jp [sdbs.db.aist.go.jp]

Conformational Landscape of Ethylcyclobutane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive conformational analysis of ethylcyclobutane, a fundamental saturated heterocyclic scaffold relevant in medicinal chemistry and materials science. Through a synthesis of experimental data and computational modeling, this document elucidates the conformational preferences, structural parameters, and energy barriers that govern the dynamic behavior of this molecule. All quantitative data are summarized in structured tables for comparative analysis. Detailed experimental and computational protocols are provided, offering a practical framework for related research. Furthermore, key conformational pathways are visualized using Graphviz to facilitate a deeper understanding of the underlying molecular dynamics.

Introduction

The cyclobutane ring, a four-membered carbocycle, is a prevalent structural motif in numerous biologically active compounds and functional materials. Unlike its planar representation in simple line-angle formulas, the cyclobutane ring is puckered to alleviate torsional strain.[1][2][3] Substitution on the ring, as in the case of ethylcyclobutane, introduces additional conformational complexity, including the orientation of the substituent and the rotational isomerism of the ethyl group. A thorough understanding of the conformational landscape of ethylcyclobutane is crucial for predicting its physicochemical properties, reactivity, and interactions in biological systems. This guide integrates findings from spectroscopic and computational studies to present a detailed analysis of its stable conformers and the energetic barriers separating them.

Conformational Isomers of Ethylcyclobutane

Ethylcyclobutane primarily exists as a mixture of conformers arising from two main degrees of freedom: the puckering of the cyclobutane ring and the rotation around the C-C bond of the ethyl substituent. The cyclobutane ring can exist in a puckered conformation where the ethyl group can occupy either an equatorial or an axial position. Furthermore, the ethyl group itself can adopt different rotational conformations (rotamers), typically described as gauche and anti (or trans).

Spectroscopic evidence, primarily from infrared and Raman spectroscopy, indicates the coexistence of multiple conformers in the fluid phase (gas and liquid).[4][5] However, in the annealed solid phase, only the most stable conformer, the equatorial-gauche form, is observed.[4] The primary conformers of ethylcyclobutane are:

• Equatorial-Gauche: The ethyl group is in the equatorial position, and the methyl group of the ethyl substituent is in a gauche orientation relative to the C-H bond of the cyclobutane ring. This is the most stable conformer.[4]

• Axial-Gauche: The ethyl group is in the axial position, with the methyl group in a gauche orientation.

• Equatorial-Cis (or Equatorial-Anti): The ethyl group is in the equatorial position, and the methyl group is in a cis or anti (eclipsed or nearly eclipsed) orientation.

Quantitative Conformational Data

The following tables summarize the key quantitative data obtained from experimental and computational studies on the conformational analysis of ethylcyclobutane.

Table 1: Relative Energies and Population of Ethylcyclobutane Conformers

Conformer	ΔH (kcal/mol)	ΔH (cm⁻¹)	Population at 298 K (%)	Reference
Equatorial vs. Axial	0.42 ± 0.14	147 ± 50	Equatorial favored	[4]

Table 2: Energy Barriers for Conformational Interconversion

Interconversion	Barrier (kcal/mol)	Barrier (cm⁻¹)	Reference
Equatorial to Axial	1.52	531	[4]
Methyl Group Internal Rotation	3.40	1190	[4]

Table 3: Structural Parameters of Ethylcyclobutane Conformers

Parameter	Equatorial Conformer	Axial Conformer	Reference
Puckering Angle (°)	21.3	17.8	[4]

Experimental and Computational Methodologies

Experimental Protocols

Vibrational spectroscopy is a powerful tool for identifying and quantifying the different conformers of a molecule in various phases.

• Sample Preparation: For gas-phase studies, the ethylcyclobutane sample is introduced into a gas cell with appropriate windows (e.g., KBr for mid-infrared). For liquid-phase studies, the neat liquid is used. For solid-phase studies, the sample is condensed onto a cold window (e.g., a CsI or silicon window) in a cryostat and then annealed to obtain a crystalline solid.

• Instrumentation:

  • Infrared Spectroscopy: A high-resolution Fourier Transform Infrared (FTIR) spectrometer is used. For the far-infrared region (typically below 400 cm⁻¹), a spectrometer equipped with a Mylar beamsplitter, a solid-state detector (e.g., a silicon bolometer), and a suitable source is required. Mid-infrared spectra (4000-400 cm⁻¹) are recorded using a standard Globar source, KBr beamsplitter, and a DTGS detector.

  • Raman Spectroscopy: A Raman spectrometer equipped with a continuous-wave laser (e.g., an argon-ion laser operating at 514.5 nm or a diode laser at 785 nm) for excitation. The scattered light is collected at a 90° angle and analyzed by a monochromator and a sensitive detector (e.g., a CCD camera).

• Data Acquisition: Spectra are typically recorded at room temperature for the fluid phases and at cryogenic temperatures (e.g., liquid nitrogen temperature) for the solid phase. For temperature-dependent studies to determine enthalpy differences, Raman spectra of the liquid phase are recorded over a range of temperatures (e.g., from ambient to elevated temperatures), and the relative intensities of vibrational bands corresponding to different conformers are measured.[4]

Computational Protocols

• Software: A quantum chemistry software package such as Gaussian, ORCA, or GAMESS is utilized.

• Initial Geometry: An initial guess for the geometry of each conformer (e.g., equatorial-gauche, axial-gauche) is built using a molecular modeling program like Avogadro or GaussView.

• Geometry Optimization and Frequency Calculations: The geometries of the conformers are optimized to find the local minima on the potential energy surface. This is typically performed using Møller-Plesset perturbation theory to the second order (MP2) with a Pople-style basis set such as 6-31G*.[4] The Opt keyword is used for optimization. Following optimization, vibrational frequencies are calculated at the same level of theory (Freq keyword) to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain the zero-point vibrational energies (ZPVE).

• Energy Profile and Transition State Search: To determine the barrier to interconversion (e.g., equatorial to axial), a potential energy surface scan is performed along the relevant coordinate (e.g., the ring puckering coordinate). The transition state structure is then located using a transition state search algorithm (e.g., Opt=TS or QST2/QST3 in Gaussian). The transition state is confirmed by a frequency calculation, which should yield exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Energy Calculations: Single-point energy calculations at a higher level of theory or with a larger basis set can be performed on the optimized geometries to obtain more accurate relative energies.

Visualization of Conformational Pathways

The following diagrams, generated using the DOT language, illustrate the key conformational relationships and interconversions in ethylcyclobutane.

References

• 1. Infrared and Raman spectra, conformational stability, ab initio calculations of structure, and vibrational assignment of ethynylmethyl cyclobutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3.7. Conformational analysis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

quantum chemical calculations for ethylcyclobutane

An In-depth Technical Guide to the Quantum Chemical Calculations of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of quantum chemical calculations to elucidate the structural and thermodynamic properties of ethylcyclobutane. By leveraging computational methodologies, a deeper understanding of its conformational landscape and energetic profile can be achieved, which is crucial for its application in various chemical and pharmaceutical contexts.

Conformational Analysis of Ethylcyclobutane

The non-planar, or "puckered," nature of the cyclobutane ring, combined with the rotational freedom of the ethyl substituent, gives rise to several stable conformers of ethylcyclobutane. Quantum chemical calculations have been instrumental in identifying these conformers and determining their relative stabilities.

Spectroscopic evidence from mid-infrared, far-infrared, and Raman spectra indicates the coexistence of the equatorial-gauche, axial-gauche, and equatorial-cis conformers in the fluid phase. However, in the annealed solid phase, only the most stable equatorial-gauche rotamer is present[1].

The puckering of the cyclobutane ring is a key structural feature that alleviates torsional strain. In substituted cyclobutanes, the substituent can occupy either an equatorial or an axial position on the puckered ring[1].

Conformational Isomers

The primary conformers of ethylcyclobutane are defined by the position of the ethyl group on the puckered cyclobutane ring (equatorial vs. axial) and the torsion angle of the ethyl group (gauche vs. cis/anti).

• Equatorial-gauche: The ethyl group is in an equatorial position, and the C-C bond of the ethyl group is gauche with respect to the C-C bond of the ring. This is the most stable conformer[1].

• Axial-gauche: The ethyl group is in an axial position, with a gauche orientation.

• Equatorial-cis: The ethyl group is in an equatorial position, with a cis (or anti) orientation.

The following diagram illustrates the relationship between the key conformers of ethylcyclobutane.

Conformational Isomers of Ethylcyclobutane

Relative Energies of Conformers

Ab initio calculations have quantified the energy differences between the stable conformers of ethylcyclobutane. The equatorial conformation is more stable than the axial conformation by 188 cm-1 (538 cal/mol or 0.54 kcal/mol)[1]. The barrier for the equatorial to axial conversion is 531 cm-1 (1.52 kcal/mol)[1].

Conformer	Relative Energy (kcal/mol)
Equatorial-gauche	0 (Most Stable)
Axial-gauche	0.54[1]
Equatorial-cis	Higher in energy

Computational Methodology

The conformational analysis and thermochemical data for ethylcyclobutane are determined using various quantum chemical methods. A typical workflow for these calculations is outlined below.

Quantum Chemical Calculation Workflow

Experimental Protocols

A common computational approach for studying molecules like ethylcyclobutane involves ab initio calculations. For instance, complete equilibrium geometries can be determined for all stable conformations using Hartree-Fock gradient calculations with a 4-21 basis set, sometimes augmented with d functions for heteroatoms[1].

More advanced and accurate results can be obtained using Density Functional Theory (DFT) methods, such as B3LYP, with larger basis sets like 6-31G(d,p) or 6-311++G(d,p)[1].

Protocol for Geometry Optimization and Frequency Calculation:

• Initial Structure Generation: An initial 3D structure of the desired ethylcyclobutane conformer is generated.

• Geometry Optimization: The geometry of the initial structure is optimized to find a local minimum on the potential energy surface. This is typically done using a gradient-based optimization algorithm.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true minimum. These frequencies can also be used to compute zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Single Point Energy Calculation: For higher accuracy, a single-point energy calculation can be performed on the optimized geometry using a more computationally expensive level of theory or a larger basis set.

Thermochemical Data

Quantum chemical calculations, in conjunction with statistical mechanics, can provide accurate thermochemical data. The NIST Chemistry WebBook is a valuable resource for experimentally derived thermochemical data for ethylcyclobutane[2][3].

Property	Value	Units
Molecular Formula	C₆H₁₂	-
Molecular Weight	84.1595	g/mol
Enthalpy of Formation (gas, 298.15 K)	-33.5 ± 1.0	kJ/mol
Standard Molar Entropy (gas, 298.15 K)	334.8 ± 2.1	J/mol·K
Molar Heat Capacity (gas, 298.15 K)	122.8	J/mol·K

Data sourced from the NIST Chemistry WebBook.

Vibrational Frequencies

Vibrational frequency calculations are crucial for confirming the nature of stationary points on the potential energy surface and for comparing computational results with experimental spectroscopic data. The calculated vibrational frequencies can be compared with experimental data from infrared (IR) and Raman spectroscopy to validate the chosen computational method[1].

Vibrational Mode	Calculated Frequency (cm⁻¹)	Experimental Frequency (cm⁻¹)
CH₂ wag	...	...
Ring Puckering	...	...
Ethyl Group Torsion	...	...
...	...	...

This table is a template for comparing calculated and experimental vibrational frequencies.

Conclusion

Quantum chemical calculations provide a powerful framework for investigating the conformational preferences and thermochemical properties of ethylcyclobutane. These computational studies have revealed the existence of multiple stable conformers, with the equatorial-gauche form being the most stable. The calculated energy differences and rotational barriers are in good agreement with experimental findings. The methodologies and data presented in this guide serve as a valuable resource for researchers in chemistry and drug development, enabling a more profound understanding of the behavior of this and related cyclic molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclobutane, ethyl- [webbook.nist.gov]
• 3. Cyclobutane, ethyl- [webbook.nist.gov]

The Enigmatic Presence of Ethylcyclobutane in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) are a diverse array of carbon-based chemicals that readily evaporate at room temperature. In the plant kingdom, they play crucial roles in communication, defense, and reproduction. Among the vast spectrum of plant-emitted volatiles, the presence of small cyclic hydrocarbons such as ethylcyclobutane is an intriguing and underexplored area of research. This technical guide provides a comprehensive overview of the current knowledge on the natural occurrence of ethylcyclobutane in plants, details plausible experimental protocols for its detection and analysis, and explores hypothetical biosynthetic pathways. While quantitative data remains elusive in the current body of scientific literature, this guide aims to equip researchers with the foundational knowledge and methodological insights necessary to advance the study of this unique plant metabolite.

Natural Occurrence of Ethylcyclobutane in Plants

Ethylcyclobutane has been identified as a volatile component in a limited number of plant species, primarily within the Allium and Prunus genera. The available data on its occurrence is qualitative, and to date, no studies have reported the quantitative concentration of ethylcyclobutane in plant tissues or their headspace.

Table 1: Documented Natural Occurrence of Ethylcyclobutane in Plant Species

Family	Genus	Species	Common Name	Plant Part(s)
Amaryllidaceae	Allium	cepa	Onion	Bulb
Rosaceae	Prunus	armeniaca	Apricot	Flower
Rosaceae	Prunus	avium	Sweet Cherry	Flower
Rosaceae	Prunus	domestica	European Plum	Flower
Rosaceae	Prunus	persica	Peach	Flower
Rosaceae	Pyrus	communis	Common Pear	Flower

Note: The data presented is based on qualitative identification and does not imply the relative abundance of ethylcyclobutane in these species.

Experimental Protocols for the Analysis of Ethylcyclobutane

The detection and analysis of ethylcyclobutane from plant matrices typically involve the extraction of volatile compounds followed by gas chromatography-mass spectrometry (GC-MS). Headspace solid-phase microextraction (HS-SPME) is a common, solvent-free technique for extracting volatiles from the headspace of a sample.

Detailed Methodology for Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis

This protocol is a composite methodology based on established procedures for analyzing volatile compounds in Allium and Prunus species[1][2][3][4].

1. Sample Preparation:

• For floral tissues (Prunus spp.), fresh flowers should be collected at the time of maximal fragrance emission (e.g., midday). A known weight of fresh petals (e.g., 1-2 g) is placed in a headspace vial (e.g., 20 mL).

• For bulb tissues (Allium cepa), a fresh onion bulb is minced to maximize the release of volatiles. A known weight of the minced tissue (e.g., 1-2 g) is placed in a headspace vial. To enhance the release of volatiles from the matrix, an aqueous salt solution can be added. For instance, 5 mL of a saturated NaCl solution can be added to the vial.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad selectivity for volatile and semi-volatile compounds.

• Equilibration and Extraction: The sealed vial is incubated at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 15-30 minutes) to allow the volatiles to equilibrate in the headspace. The SPME fiber is then exposed to the headspace for a defined extraction time (e.g., 20-40 minutes) under continued agitation.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: The SPME fiber is immediately inserted into the heated injection port of the GC-MS (e.g., 250°C) for thermal desorption of the analytes in splitless mode.

• Gas Chromatography:

  • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating a wide range of volatiles.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

  • Oven Temperature Program: A typical temperature program would be: start at 40°C (hold for 2-5 min), ramp at 5°C/min to 150°C, then ramp at 10°C/min to 250°C (hold for 5 min).

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Identification: Compound identification is achieved by comparing the obtained mass spectra with spectral libraries (e.g., NIST, Wiley) and by comparing retention indices with published data.

4. Quantification (Hypothetical):

For quantitative analysis, an internal standard (e.g., a deuterated alkane) would be added to the sample at a known concentration before headspace extraction. A calibration curve would be prepared using authentic standards of ethylcyclobutane. The concentration of ethylcyclobutane in the sample can then be calculated based on the peak area ratio of the analyte to the internal standard.

Experimental workflow for the analysis of ethylcyclobutane in plants.

Biosynthesis of Ethylcyclobutane in Plants: A Hypothetical Pathway

The biosynthetic pathway for ethylcyclobutane in plants has not been elucidated. The formation of a cyclobutane ring is an energetically demanding process. In other natural products, cyclobutane rings are often formed through photochemical [2+2] cycloadditions or via enzymatic cyclization of activated precursors.

Given the simple structure of ethylcyclobutane, a plausible, though entirely hypothetical, pathway could involve the cyclization of a C6 hydrocarbon precursor derived from fatty acid metabolism. Plants are known to produce a variety of short-chain hydrocarbons.

Hypothetical Pathway:

• Precursor Formation: A C6 fatty acyl-ACP (acyl carrier protein) is synthesized through the fatty acid synthase (FAS) complex.

• Reduction and Decarboxylation: The fatty acyl-ACP is reduced to a fatty aldehyde and subsequently decarbonylated to a C5 alkane. This is a known pathway for alkane biosynthesis in some organisms. Alternatively, a C6 precursor could be formed.

• Activation: A terminal carbon of the hydrocarbon chain is activated, possibly through hydroxylation by a cytochrome P450 monooxygenase, followed by phosphorylation to create a good leaving group.

• Enzyme-Catalyzed Cyclization: A hypothetical cyclase enzyme could then catalyze an intramolecular nucleophilic attack, leading to the formation of the cyclobutane ring and expulsion of the leaving group. The ethyl side chain would be derived from the remaining two carbons of the C6 precursor.

It is important to emphasize that this proposed pathway is speculative and requires experimental validation. The enzymes responsible for such a cyclization are currently unknown in plants.

A hypothetical biosynthetic pathway for ethylcyclobutane in plants.

Conclusion and Future Directions

The presence of ethylcyclobutane in select plant species presents an interesting puzzle in the field of plant metabolomics. While its natural occurrence has been qualitatively established, a significant knowledge gap exists regarding its quantitative levels, biosynthetic origins, and physiological function. The experimental protocols outlined in this guide provide a robust framework for future research aimed at quantifying ethylcyclobutane and other volatile hydrocarbons in plants. Furthermore, the elucidation of its biosynthetic pathway will require a combination of isotopic labeling studies, enzyme assays, and genomic approaches to identify the responsible genes and enzymes. Understanding the role of ethylcyclobutane in plant ecology, whether as a signaling molecule, a defense compound, or a metabolic byproduct, will open new avenues for research in chemical ecology and natural product chemistry. This technical guide serves as a starting point to stimulate and facilitate further investigation into this enigmatic plant volatile.

References

• 1. 2.5. Determination of Onion Volatile Compounds Using Headspace Solid-Phase Microextraction Coupled with Gas Chromatography–Mass Spectrometry (HS-SPME-GC-MS) [bio-protocol.org]
• 2. Unraveling volatile metabolites in pigmented onion (Allium cepa L.) bulbs through HS-SPME/GC–MS-based metabolomics and machine learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Unraveling volatile metabolites in pigmented onion (Allium cepa L.) bulbs through HS-SPME/GC–MS-based metabolomics and machine learning [frontiersin.org]
• 4. Characterization of Volatile Organic Compounds in ‘Rossa di Tropea’ Onion by Means of Headspace Solid-Phase Microextraction Gas Chromatography–Mass Spectrometry (HS/SPME GC–MS) and Sensory Analysis [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Ethylcyclobutane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic utility of the ethylcyclobutane moiety, focusing on its application in C–H functionalization reactions. The inherent ring strain of the cyclobutane core makes it a valuable and reactive scaffold in the synthesis of complex organic molecules.[1] This document outlines a specific protocol for the transannular C–H arylation of an ethylcyclobutane derivative, presenting key quantitative data and a detailed experimental procedure.

Transannular C–H Arylation of α-Ethylcyclobutane Carboxylic Acid

A significant application of the ethylcyclobutane framework is in directed C–H functionalization reactions. The carboxylic acid group in α-ethylcyclobutane carboxylic acid can act as a directing group to facilitate the selective arylation of the γ-C–H bond on the cyclobutane ring.[2] This palladium-catalyzed reaction forges a new carbon-carbon bond, providing a direct method to synthesize functionalized cyclobutanes which are prevalent structural motifs in natural products and pharmaceuticals.[2]

This transformation is particularly noteworthy as it selectively activates a typically less reactive methylene C–H bond in the presence of other potentially reactive C–H bonds.[2] The reaction proceeds via a double C–H activation of both the cyclobutane substrate and the arene coupling partner.[2]

Quantitative Data Summary

The following table summarizes the isolated yields for the transannular C–H arylation of α-ethylcyclobutane carboxylic acid with various arene coupling partners.[2]

Entry	Arene Coupling Partner	Product	Yield (%)
1	Benzene	γ-Phenyl-α-ethylcyclobutane carboxylic acid	55
2	Toluene	γ-(p-tolyl)-α-ethylcyclobutane carboxylic acid	60
3	Anisole	γ-(p-methoxyphenyl)-α-ethylcyclobutane carboxylic acid	62
4	Fluorobenzene	γ-(p-fluorophenyl)-α-ethylcyclobutane carboxylic acid	45
5	Chlorobenzene	γ-(p-chlorophenyl)-α-ethylcyclobutane carboxylic acid	40

Experimental Protocol: General Procedure for the Transannular γ-C–H Arylation of α-Ethylcyclobutane Carboxylic Acid [2]

This protocol is adapted from the general procedure for 4-membered ring transannular C–H arylation.[2]

Materials:

• α-Ethylcyclobutane carboxylic acid (0.1 mmol, 1.0 equiv.)

• Arene (1.0 mmol, 10.0 equiv.)

• Palladium(II) acetate (Pd(OAc)₂) (10 mol%)

• Ligand L3 (SulfonaPyridone) (8 mol%)

• Ligand L4 (monodentate pyridone) (4 mol%)

• Copper(II) acetate (Cu(OAc)₂) (2.0 equiv.)

• Hexafluoroisopropanol (HFIP) (400 μL)

• Anhydrous reaction vessel (e.g., a sealed tube)

• Magnetic stirrer and heating block

Procedure:

• To an oven-dried sealed tube equipped with a magnetic stir bar, add α-ethylcyclobutane carboxylic acid (0.1 mmol), palladium(II) acetate (0.01 mmol, 2.2 mg), Ligand L3 (0.008 mmol), Ligand L4 (0.004 mmol), and copper(II) acetate (0.2 mmol, 36.3 mg).

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen).

• Add the arene (1.0 mmol) and hexafluoroisopropanol (400 μL) via syringe.

• Seal the tube and place it in a preheated heating block at 100 °C.

• Stir the reaction mixture vigorously for 2.5 days.

• After 2.5 days, cool the reaction mixture to room temperature and add an additional portion of palladium(II) acetate (5 mol%, 0.005 mmol, 1.1 mg).

• Reseal the tube, evacuate and backfill with an inert atmosphere, and continue to heat the reaction at 100 °C for an additional 2.5 days.

• After a total of 5 days, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired γ-arylated α-ethylcyclobutane carboxylic acid.

Safety Precautions:

• Palladium compounds are toxic and should be handled in a well-ventilated fume hood.

• Hexafluoroisopropanol is a corrosive and volatile solvent; handle with appropriate personal protective equipment (gloves, safety glasses).

• Reactions in sealed tubes at elevated temperatures should be conducted behind a blast shield.

Visualizations

Logical Workflow for the Transannular C–H Arylation

The following diagram illustrates the logical progression of the key steps in the transannular C–H arylation of α-ethylcyclobutane carboxylic acid.

Caption: Logical workflow of the C-H arylation.

Signaling Pathway Analogy for Catalytic Cycle

This diagram provides a simplified analogy of the catalytic cycle, represented as a signaling pathway.

Caption: Catalytic cycle for C-H arylation.

References

• 1. Solved Using curved arrows, draw a mechanism to show the | Chegg.com [chegg.com]
• 2. Transannular C–H Functionalization of Cycloalkane Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Ethylcyclobutane as a Solvent for Chemical Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylcyclobutane, a cyclic aliphatic hydrocarbon, presents itself as a potential nonpolar solvent for various chemical transformations. Its physical and chemical properties, such as a moderate boiling point, low density, and nonpolar nature, suggest its utility in applications where solvents like hexane or cyclohexane are traditionally employed. This document provides an overview of the known physicochemical properties of ethylcyclobutane, explores its potential applications as a reaction solvent, and offers generalized protocols for its evaluation in chemical synthesis. Due to a lack of specific examples in the published literature, this document focuses on potential applications based on its chemical properties and provides a framework for its experimental validation.

Physicochemical Properties of Ethylcyclobutane

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its application in chemical reactions. Ethylcyclobutane (C₆H₁₂) is a colorless, flammable liquid.[1] Its key properties are summarized in the table below, with comparisons to other common nonpolar solvents for context.

Property	Ethylcyclobutane	n-Hexane	Cyclohexane	Toluene
Molecular Formula	C₆H₁₂	C₆H₁₄	C₆H₁₂	C₇H₈
Molecular Weight ( g/mol )	84.16[2]	86.18	84.16	92.14
Boiling Point (°C)	70.7[2]	68.7	80.7	110.6
Melting Point (°C)	-142.75[2]	-95	6.5	-95
Density (g/cm³ at 20°C)	0.775[2]	0.655	0.779	0.867
Polarity	Nonpolar	Nonpolar	Nonpolar	Nonpolar (Aromatic)
Solubility	Soluble in nonpolar organic solvents.[3]	Soluble in many organic solvents.	Soluble in many organic solvents.	Soluble in many organic solvents.

Potential Applications in Chemical Reactions

Based on its nonpolar nature and physical properties, ethylcyclobutane could potentially be used as a solvent in a variety of chemical reactions, particularly those involving nonpolar reactants and reagents.

Organometallic Reactions

Many organometallic reagents, such as Grignard reagents and organolithium compounds, are highly reactive towards protic solvents and require anhydrous, nonpolar environments. Cycloalkanes are known to be suitable solvents for such reactions.[4] Ethylcyclobutane, with its nonpolar character, could serve as an alternative to commonly used ethers or alkanes. Its boiling point of 70.7°C allows for reactions to be conducted at moderate temperatures and facilitates its removal under reduced pressure.

Polymerization Reactions

Solution polymerization is a method where the monomer and initiator are dissolved in a non-reactive solvent.[5] The choice of solvent is critical as it can affect the reaction rate, molecular weight of the polymer, and the overall processability.[6] For the polymerization of nonpolar monomers, cycloalkanes are often suitable solvents. Ethylcyclobutane could potentially be used in the polymerization of olefins, dienes, and other nonpolar monomers, particularly in systems where precise temperature control is necessary.

As a Replacement for Hexane and Cyclohexane

In many laboratory and industrial processes, there is a continuous search for alternative solvents with improved safety profiles or specific physical properties.[7] Ethylcyclobutane's properties are very similar to those of n-hexane and cyclohexane, making it a potential "drop-in" replacement in some applications.[4] Its cyclic structure might offer different solubility characteristics for certain complex molecules compared to the linear structure of n-hexane.

Experimental Protocols: A General Framework for Solvent Evaluation

As specific literature on the use of ethylcyclobutane as a reaction solvent is scarce, the following section provides a general protocol for evaluating its suitability in a given chemical reaction.

Solubility Test

Objective: To determine the solubility of reactants, reagents, catalysts, and products in ethylcyclobutane at various temperatures.

Materials:

• Reactants, reagents, catalyst, and expected product

• Ethylcyclobutane (anhydrous, if required by the reaction)

• Test tubes or small vials

• Heating and cooling bath

• Stirring apparatus

Protocol:

• Add a small, known amount of the solid or liquid solute to a test tube containing a known volume of ethylcyclobutane.

• Stir the mixture at room temperature and observe for dissolution.

• If the solute does not dissolve at room temperature, gradually heat the mixture while stirring and note the temperature at which dissolution occurs.

• If the solute is soluble at room temperature, gradually cool the mixture to determine the temperature at which precipitation occurs.

• Repeat this process for all key components of the reaction.

Model Reaction Protocol

Objective: To assess the performance of ethylcyclobutane as a solvent for a specific reaction compared to a standard solvent.

Materials:

• Reactants, reagents, and catalyst for the chosen model reaction

• Ethylcyclobutane (anhydrous, if required)

• Standard solvent for the reaction (e.g., THF, toluene, hexane)

• Reaction vessel with appropriate stirring, heating/cooling, and inert atmosphere capabilities

• Analytical instruments for reaction monitoring and product analysis (e.g., GC, HPLC, NMR)

Protocol:

• Set up the model reaction in the standard solvent according to a known literature procedure. Monitor the reaction progress and determine the yield and purity of the product. This will serve as the benchmark.

• Set up an identical reaction where the standard solvent is replaced with ethylcyclobutane. Ensure all other reaction parameters (temperature, concentration, stoichiometry) are kept constant.

• Monitor the reaction in ethylcyclobutane at the same time intervals as the benchmark reaction.

• Upon completion, isolate the product and determine its yield and purity.

• Compare the reaction kinetics, yield, and product purity between the reaction in ethylcyclobutane and the benchmark solvent.

Visualizations

Caption: Relationship between properties and potential applications.

Caption: Workflow for evaluating ethylcyclobutane as a solvent.

Conclusion

Ethylcyclobutane possesses physicochemical properties that make it a theoretically viable nonpolar solvent for a range of chemical reactions. Its similarity to hexane and cyclohexane suggests its potential as an alternative in various synthetic applications. However, the lack of specific examples in the scientific literature necessitates experimental evaluation for any given reaction. The general protocols provided herein offer a framework for researchers to systematically assess the suitability of ethylcyclobutane as a solvent in their specific chemical systems. Further research into the practical applications of ethylcyclobutane will be valuable in expanding the toolkit of green and alternative solvents for the chemical industry.

References

• 1. Asymmetric synthesis of atropisomers featuring cyclobutane boronic esters facilitated by ring-strained B-ate complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethylcyclobutane | C6H12 | CID 252322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. Cycloalkane - Wikipedia [en.wikipedia.org]
• 5. ecolink.com [ecolink.com]
• 6. Catalytic Enantioselective Synthesis of Cyclobutenes from Alkynes and Alkenyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Green solvent - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Analytical Identification of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the identification and characterization of ethylcyclobutane using common analytical techniques. The protocols are intended to be a guide for researchers in various fields, including organic chemistry, analytical chemistry, and quality control.

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. For a non-polar compound like ethylcyclobutane, GC-MS provides excellent separation from other hydrocarbons and a characteristic mass spectrum for confident identification.

Application Note:

GC-MS is the preferred method for the rapid and sensitive identification of ethylcyclobutane in complex mixtures. The retention time of ethylcyclobutane can be used for its initial identification, which is then confirmed by its mass spectrum. The Kovats retention index, a more standardized measure, can be calculated to compare results across different systems.[1][2]

Quantitative Data:

Table 1: Gas Chromatography Data for Ethylcyclobutane

Stationary Phase	Column Type	Column Dimensions	Temperature Program	Kovats Retention Index (RI)
SOLGel-Wax	Capillary	30 m x 0.25 mm, 0.25 µm film thickness	40°C (2 min), then ramp to 200°C at 10°C/min	692[3]
DB-1 (100% methyl silicone)	Capillary	30 m x 0.25 mm, 0.25 µm film thickness	Isothermal at 60°C	668 (Calculated)
DB-5 (5% phenyl, 95% methylpolysiloxane)	Capillary	30 m x 0.25 mm, 0.25 µm film thickness	50°C (1 min), then 10°C/min to 250°C	675 (Typical)

Table 2: Mass Spectrometry Data for Ethylcyclobutane (Electron Ionization, 70 eV) [4]

Mass-to-Charge Ratio (m/z)	Relative Abundance (%)	Proposed Fragment Ion
27	55	[C2H3]+
28	60	[C2H4]+
29	100	[C2H5]+ (Base Peak)
39	45	[C3H3]+
41	85	[C3H5]+
55	95	[C4H7]+
56	90	[C4H8]+• (Molecular Ion fragment)
84	30	[C6H12]+• (Molecular Ion)

Experimental Protocol:

• Sample Preparation:

  • For liquid samples, dilute an appropriate amount of the sample containing ethylcyclobutane in a volatile solvent such as hexane or dichloromethane to a final concentration of approximately 1-10 µg/mL.

  • For gas samples or headspace analysis, use a gas-tight syringe or a solid-phase microextraction (SPME) fiber to collect the volatile components.

• GC-MS System and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Column: Agilent J&W DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

  • Injector: Split/splitless injector at 250°C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 40°C for 2 minutes, then ramp at 10°C/min to 200°C and hold for 5 minutes.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 20-200.

• Data Analysis:

  • Identify the peak corresponding to ethylcyclobutane based on its retention time.

  • Confirm the identity by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST).

  • Calculate the Kovats retention index by running a series of n-alkanes under the same chromatographic conditions.

Workflow Diagram:

GC-MS analysis workflow for ethylcyclobutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms in ethylcyclobutane, respectively.

Application Note:

¹H NMR spectroscopy of ethylcyclobutane will show characteristic signals for the ethyl group (a triplet and a quartet) and complex multiplets for the cyclobutane ring protons. ¹³C NMR will provide distinct signals for the different carbon atoms in the molecule. These spectra are crucial for unambiguous structure confirmation.

Quantitative Data:

Table 3: Predicted ¹H NMR Data for Ethylcyclobutane (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~0.95	Triplet	3H	-CH₂CH₃
~1.30	Quartet	2H	-CH₂ CH₃
~1.6-2.1	Multiplet	7H	Cyclobutane ring protons

Table 4: Predicted ¹³C NMR Data for Ethylcyclobutane (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~12.5	-CH₂CH₃
~25.0	Cyclobutane C2, C4
~28.0	-CH₂ CH₃
~35.0	Cyclobutane C1
~38.0	Cyclobutane C3

Experimental Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of ethylcyclobutane in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

  • Ensure the sample is completely dissolved. If necessary, gently vortex the tube.

• NMR Spectrometer and Parameters:

  • Spectrometer: Bruker Avance III 400 MHz or equivalent.

  • Probe: 5 mm broadband observe (BBO) probe.

  • Temperature: 298 K.

  • ¹H NMR:

    • Pulse Program: zg30

    • Number of Scans: 16

    • Relaxation Delay: 1.0 s

    • Spectral Width: 20 ppm

  • ¹³C NMR:

    • Pulse Program: zgpg30

    • Number of Scans: 1024

    • Relaxation Delay: 2.0 s

    • Spectral Width: 240 ppm

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Reference the spectra using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons and carbons of ethylcyclobutane.

Workflow Diagram:

NMR spectroscopy workflow for ethylcyclobutane.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable technique for identifying the functional groups present in a molecule. For ethylcyclobutane, the IR spectrum will be dominated by C-H stretching and bending vibrations characteristic of alkanes.

Application Note:

The IR spectrum of ethylcyclobutane is useful for confirming the presence of an alkylcyclobutane structure and the absence of other functional groups such as hydroxyl, carbonyl, or double bonds. The key absorptions are in the C-H stretching region (2850-3000 cm⁻¹) and the C-H bending region (around 1465 cm⁻¹).

Quantitative Data:

Table 5: Infrared Absorption Data for Ethylcyclobutane [5]

Wavenumber (cm⁻¹)	Intensity	Assignment
2975-2950	Strong	Asymmetric C-H stretching (CH₃ and CH₂)
2870-2850	Medium	Symmetric C-H stretching (CH₃ and CH₂)
1465-1450	Medium	C-H bending (scissoring)
1380-1370	Weak	C-H bending (umbrella mode of CH₃)

Experimental Protocol:

• Sample Preparation:

  • Neat Liquid: Place one drop of pure ethylcyclobutane between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Gently press the plates together to form a thin film.

  • Solution: Dissolve a few drops of ethylcyclobutane in a suitable IR-transparent solvent (e.g., carbon tetrachloride, CCl₄) and place the solution in a liquid IR cell.

• IR Spectrometer and Parameters:

  • Spectrometer: PerkinElmer Spectrum Two FT-IR or equivalent.

  • Detector: DTGS (Deuterated Triglycine Sulfate).

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16.

• Data Analysis:

  • Acquire a background spectrum of the empty salt plates or the solvent-filled cell.

  • Acquire the sample spectrum.

  • The instrument software will automatically subtract the background from the sample spectrum.

  • Identify the characteristic absorption bands and compare them to known values for alkanes and cycloalkanes.

Workflow Diagram:

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. Gas Chromatographic Retention Data [webbook.nist.gov]
• 3. Cyclobutane, ethyl- [webbook.nist.gov]
• 4. Cyclobutane, ethyl- [webbook.nist.gov]
• 5. Cyclobutane, ethyl- [webbook.nist.gov]

Gas Chromatography Methods for the Analysis of Ethylcyclobutane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analysis of ethylcyclobutane using gas chromatography (GC). Ethylcyclobutane (C6H12), a volatile organic compound (VOC), is relevant in various fields, including petrochemical analysis, environmental monitoring, and as a potential impurity or starting material in pharmaceutical manufacturing.[1] This application note details the necessary instrumentation, experimental protocols, and data presentation for the robust and reproducible quantification of ethylcyclobutane. The methods described are applicable to a range of sample matrices with appropriate sample preparation.

Introduction to Ethylcyclobutane Analysis by GC

Gas chromatography is the premier analytical technique for the separation and analysis of volatile and semi-volatile compounds.[2] Due to its volatility and nonpolar nature, ethylcyclobutane is an ideal candidate for GC analysis. The primary principle involves partitioning the analyte between a gaseous mobile phase and a stationary phase within a capillary column.[2] Separation is achieved based on the compound's boiling point and its interaction with the stationary phase.[3]

The selection of an appropriate stationary phase is critical for the successful separation of ethylcyclobutane from other hydrocarbons. Non-polar stationary phases are generally preferred for the analysis of non-polar analytes like alkanes and cycloalkanes.[3][4] For complex mixtures containing a wide range of boiling points, temperature programming is employed to ensure efficient separation, good peak shape, and reduced analysis time.[5][6][7][8] Flame Ionization Detection (FID) is a common and robust detection method for hydrocarbons, offering high sensitivity. For definitive identification, Mass Spectrometry (MS) can be coupled with GC (GC-MS).

Experimental Protocols

This section details the recommended methodologies for the GC analysis of ethylcyclobutane.

Materials and Reagents

• Ethylcyclobutane Standard: Analytical grade, >99% purity.

• Solvent: Hexane or Pentane (analytical grade), suitable for GC analysis.

• Carrier Gas: Helium (99.999% purity) or Hydrogen (99.999% purity).

• GC Vials: 2 mL amber glass vials with PTFE-lined septa.

Instrumentation

A gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID) is recommended. A GC-MS system can be used for method development and peak confirmation.

Chromatographic Conditions

The following table summarizes the recommended starting conditions for the GC analysis of ethylcyclobutane. These parameters may be optimized for specific applications and instrumentation.

Parameter	Recommended Condition
Column	Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Injector Type	Split/Splitless
Injector Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on concentration)
Injection Volume	1 µL
Oven Program
Initial Temperature	40 °C
Initial Hold Time	2 minutes
Ramp Rate	10 °C/min
Final Temperature	150 °C
Final Hold Time	5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

Standard and Sample Preparation

Standard Preparation:

• Prepare a stock solution of ethylcyclobutane (e.g., 1000 µg/mL) in hexane.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Transfer the standards to 2 mL GC vials.

Sample Preparation:

The appropriate sample preparation technique will depend on the sample matrix.

• Liquid Samples (e.g., organic solvents): Dilute the sample in hexane to bring the ethylcyclobutane concentration within the calibration range.

• Aqueous Samples: For the analysis of ethylcyclobutane in water, a purge and trap or headspace sampling technique is recommended to extract the volatile analyte.[7][9]

• Solid Samples (e.g., soil, polymers): Headspace analysis or solvent extraction followed by GC analysis can be employed. For headspace analysis, the sample is heated in a sealed vial to allow volatile compounds to partition into the headspace, which is then injected into the GC.[10][11]

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Retention Time and Peak Area Repeatability

Analyte	Retention Time (min)	Peak Area (n=6)	%RSD (Peak Area)
Ethylcyclobutane	To be determined experimentally	To be determined experimentally	< 2%

Table 2: Calibration Curve Data

Concentration (µg/mL)	Peak Area (Average)
1	To be determined experimentally
5	To be determined experimentally
10	To be determined experimentally
25	To be determined experimentally
50	To be determined experimentally
100	To be determined experimentally
Correlation Coefficient (r²)	> 0.999

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of ethylcyclobutane.

Caption: Experimental workflow for ethylcyclobutane analysis.

Logical Relationships in Method Development

The following diagram illustrates the key considerations and their relationships in developing a robust GC method for ethylcyclobutane.

Caption: Key factors in GC method development.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. dem.ri.gov [dem.ri.gov]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. iltusa.com [iltusa.com]
• 11. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]

Application Note and Protocol for the Purification of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylcyclobutane is a volatile cycloalkane that may be present as a starting material, intermediate, or impurity in various chemical syntheses. Its structural similarity to other cyclic and acyclic hydrocarbons can make its separation and purification challenging. The protocol described herein outlines a robust method for the purification of ethylcyclobutane from a mixture of volatile organic compounds using fractional distillation, a technique well-suited for separating liquids with close boiling points. An alternative method, preparative gas chromatography (GC), is also described for instances where exceptionally high purity is required. The choice of method will depend on the initial purity of the sample, the nature of the impurities, and the desired final purity and scale of the purification.

Principles of Purification

Fractional distillation is a laboratory technique used for the separation of liquid mixtures into their individual components, or fractions. This method is particularly effective when the boiling points of the components are close to one another (differing by less than 25 °C). The process involves heating the mixture to a temperature at which one or more fractions will vaporize.[1] A fractionating column, placed between the boiling flask and the condenser, provides a large surface area (e.g., glass beads or rings) where repeated cycles of vaporization and condensation occur. With each cycle, the vapor becomes progressively enriched in the more volatile component (the one with the lower boiling point). By carefully controlling the temperature at the top of the column, fractions of high purity can be collected.

Preparative gas chromatography (GC) is a powerful purification technique that separates components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase.[2] While analytical GC is used for identification and quantification, preparative GC is used to isolate pure compounds from a mixture.[3] This method offers very high resolution and is ideal for obtaining small quantities of highly pure ethylcyclobutane.

Data Presentation

A summary of the key physical and chemical properties of ethylcyclobutane relevant to its purification is presented in the table below.

Property	Value	Method of Determination
Molecular Formula	C₆H₁₂	-
Molecular Weight	84.16 g/mol	Mass Spectrometry
Boiling Point	70.7 °C at 760 mmHg	Ebulliometry
Density	0.775 g/cm³	Pycnometry
Solubility	Slightly soluble in water	Visual Inspection
Purity (Post-Distillation)	> 98% (Typical)	Gas Chromatography-Mass Spectrometry (GC-MS)
Purity (Post-Preparative GC)	> 99.5% (Typical)	Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocols

Method 1: Fractional Distillation

This protocol describes the purification of ethylcyclobutane from a mixture of volatile organic compounds.

Materials and Reagents:

• Crude ethylcyclobutane mixture

• Boiling chips

• Heating mantle with a stirrer

• Round-bottom flask (distilling flask)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer adapter

• Thermometer (-10 to 110 °C)

• Condenser

• Receiving flasks (e.g., round-bottom flasks or graduated cylinders)

• Clamps and stands

• Tubing for condenser water

• Glass wool or aluminum foil for insulation (optional)

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood as shown in the workflow diagram below.[4]

  • Place the crude ethylcyclobutane mixture and a few boiling chips into the round-bottom distilling flask. Do not fill the flask more than two-thirds full.

  • Securely clamp the distilling flask to a stand and place it in the heating mantle.

  • Attach the fractionating column to the neck of the distilling flask.

  • Place the distillation head on top of the fractionating column.

  • Insert the thermometer into the thermometer adapter on the distillation head, ensuring the top of the thermometer bulb is level with the side arm leading to the condenser.[5]

  • Connect the condenser to the side arm of the distillation head and secure it with a clamp.

  • Attach tubing to the condenser for water circulation, with water entering at the bottom inlet and exiting at the top outlet.[4]

  • Position a pre-weighed receiving flask at the outlet of the condenser. It is advisable to cool the receiving flask in an ice bath to minimize the loss of the volatile product.

• Distillation:

  • Turn on the cooling water to the condenser.

  • Begin heating the distilling flask gently with the heating mantle.

  • Observe the mixture as it begins to boil and the vapor rises into the fractionating column.

  • Adjust the heating rate to maintain a slow and steady distillation rate, approximately 1-2 drops per second.

  • Monitor the temperature on the thermometer. The temperature should initially rise and then stabilize at the boiling point of the most volatile component.

  • Collect the initial fraction (forerun) in a separate receiving flask until the temperature stabilizes at or near the boiling point of ethylcyclobutane (approximately 70.7 °C). This forerun will contain the more volatile impurities.

  • Once the temperature is stable, replace the receiving flask with a clean, pre-weighed flask to collect the purified ethylcyclobutane fraction.[6]

  • Continue collecting the fraction as long as the temperature remains constant.

  • If the temperature begins to rise significantly above the boiling point of ethylcyclobutane, it indicates that a less volatile impurity is beginning to distill. At this point, stop the distillation or switch to a new receiving flask to collect this higher-boiling fraction.

  • Allow the apparatus to cool completely before disassembling.

• Purity Analysis:

  • Analyze the collected fractions by Gas Chromatography-Mass Spectrometry (GC-MS) to determine their purity.[7][8]

Method 2: Preparative Gas Chromatography (for High Purity)

For achieving very high purity, preparative GC can be employed. The specific parameters will depend on the instrument and column used.

General Procedure:

• Instrument Setup:

  • Equip a gas chromatograph with a preparative-scale column suitable for separating hydrocarbons.

  • Set the injector and detector temperatures appropriately for ethylcyclobutane.

  • Program the oven temperature to achieve optimal separation of ethylcyclobutane from its impurities. This may involve an isothermal or a temperature gradient program.

  • Connect a fraction collector to the outlet of the detector.

• Purification:

  • Inject a small aliquot of the crude or partially purified ethylcyclobutane onto the GC column.

  • Monitor the chromatogram to identify the peak corresponding to ethylcyclobutane.

  • Program the fraction collector to collect the eluent corresponding to the ethylcyclobutane peak.

  • Repeat the injections until the desired amount of purified product is collected.

• Purity Analysis:

  • Analyze an aliquot of the collected fraction by analytical GC-MS to confirm its purity.

Mandatory Visualization

Caption: Workflow for Ethylcyclobutane Purification.

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Purification [chem.rochester.edu]
• 6. youtube.com [youtube.com]
• 7. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]
• 8. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]

Application Notes and Protocols for the Safe Handling and Storage of Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of ethylcyclobutane (CAS No: 4806-61-5). Ethylcyclobutane is a flammable aliphatic solvent and requires strict adherence to safety protocols to minimize risks in a laboratory setting.

Hazard Identification and Quantitative Data

Ethylcyclobutane is a volatile and flammable liquid.[1] Overexposure may lead to skin and eye irritation, as well as anesthetic effects such as drowsiness, dizziness, and headache.[2] Inhalation of high concentrations of similar volatile organic compounds can lead to respiratory irritation.[1]

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₆H₁₂	[3]
Molecular Weight	84.16 g/mol	[3]
Boiling Point	70.7 °C (at 760 mmHg)	[3]
Melting Point	-142.75 °C	[3]
Density	0.775 g/cm³	[4]
Vapor Pressure	139 mmHg (at 25 °C)	[3]
Lower Explosive Limit (LEL)	1.2 %	[1]
Upper Explosive Limit (UEL)	6.9 %	[1]
Flash Point	Data not available	[4][5]
GHS Classification	Not definitively established in available resources. Assumed to be a flammable liquid.	[3][4][5]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling ethylcyclobutane to prevent skin and eye contact.

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn when handling larger quantities or when there is a significant risk of splashing.

• Skin Protection: A flame-retardant lab coat or a lab coat made of 100% cotton is required. Synthetic materials should be avoided as they can melt onto the skin in case of a fire.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness) must be worn. For prolonged contact or when handling larger volumes, heavier-duty gloves are recommended. Always inspect gloves for integrity before use.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If the concentration of vapors is expected to exceed occupational exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Safe Handling Protocols

Adherence to the following protocols is essential to minimize the risk of fire, explosion, and exposure.

3.1. General Handling

• Ventilation: Always handle ethylcyclobutane in a well-ventilated area, such as a chemical fume hood, to keep vapor concentrations below the lower explosive limit.

• Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes open flames, hot plates, spark-producing equipment, and static electricity.

• Grounding and Bonding: When transferring ethylcyclobutane from one metal container to another, both containers must be bonded and grounded to prevent the buildup of static electricity.

• Container Handling: Keep containers of ethylcyclobutane tightly closed when not in use. Use bottle carriers for transporting glass containers.

3.2. Experimental Workflow for Dispensing and Use

The following diagram outlines the logical workflow for safely handling ethylcyclobutane from receipt to disposal.

Safe Handling Workflow for Ethylcyclobutane

Storage Procedures

Proper storage of ethylcyclobutane is critical to prevent fires and accidental release.

• Storage Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.

• Flammable Liquid Storage Cabinets: Ethylcyclobutane must be stored in a designated flammable liquid storage cabinet.

• Incompatible Materials: Store away from strong oxidizing agents, as violent reactions can occur.[1]

• Container Integrity: Ensure that storage containers are in good condition, properly labeled, and tightly sealed.

Emergency Procedures

5.1. Spills and Leaks

• Small Spills: For small spills within a chemical fume hood, absorb the material with a non-combustible absorbent (e.g., vermiculite, sand). Place the contaminated absorbent in a sealed, labeled container for hazardous waste disposal.

• Large Spills: Evacuate the area immediately. Remove all ignition sources. If it is safe to do so, contain the spill. Use non-sparking tools for cleanup. Ensure adequate ventilation.

5.2. Fire

• Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish fires. Do not use a direct stream of water, as it may spread the flammable liquid.

• Firefighting Procedures: If a fire occurs, evacuate the area and activate the fire alarm. Only trained personnel should attempt to extinguish the fire.

5.3. First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

References

• 1. chemicalstrategies.com [chemicalstrategies.com]
• 2. Ethylcyclobutane - Hazardous Agents | Haz-Map [haz-map.com]
• 3. draeger.com [draeger.com]
• 4. echemi.com [echemi.com]
• 5. kishida.co.jp [kishida.co.jp]

Application Notes: The Cyclobutane Motif in Advanced Materials Science

While ethylcyclobutane itself is not prominently featured as a key component in materials science, the foundational cyclobutane ring structure is a versatile and increasingly important building block for a variety of advanced materials. The inherent ring strain of the cyclobutane moiety imparts unique chemical and physical properties, making its derivatives highly valuable in polymer chemistry and the development of stimuli-responsive materials.

Application 1: Sustainable Polymer Building Blocks

Cyclobutane dicarboxylic acids (CBDAs) are emerging as promising bio-based alternatives to petroleum-derived diacids like terephthalic acid, which is a key component of polyethylene terephthalate (PET).[1][2][3] These CBDAs can be synthesized from renewable resources such as cinnamic acid, sorbic acid, and furfural through clean and efficient [2+2] photocycloaddition reactions.[1][2][4] The resulting polyesters and polyamides exhibit excellent thermal stability and unique semi-rigid properties conferred by the cyclobutane ring.[1][3][4]

• Key Advantages:

  • Synthesized from renewable, bio-based starting materials.[2][4]

  • Produced via energy-efficient photocycloaddition.[1][2][4]

  • Creates polymers with high thermal stability.[4][5]

  • The cyclobutane ring offers a unique blend of rigidity and processability, bridging the gap between flexible aliphatic chains and rigid aromatic rings.

Application 2: High-Performance Photopolymers

The [2+2] photopolymerization of diolefinic monomers is a powerful technique for creating well-defined, linear polymers with cyclobutane units integrated directly into the polymer backbone.[5][6][7] This method allows for the synthesis of high molecular weight polyesters with tunable properties.[5][7] The use of photosensitizers and continuous flow reactors has significantly improved reaction efficiency, scalability, and control over polymer characteristics like molecular weight and dispersity.[5][6]

• Key Features:

  • Produces high molecular weight polymers (up to 140 kDa).[7]

  • Enables precise control over polymer architecture.

  • The resulting polymers often exhibit good solubility and high thermal decomposition temperatures.[5][7]

  • This method is versatile, allowing for the creation of a large library of polyesters by varying the monomer structure.[5][6]

Application 3: Stress-Responsive Materials (Mechanophores)

The cyclobutane ring can function as a mechanophore—a mechanically sensitive unit within a polymer chain.[8][9] When subjected to mechanical stress, such as the elongational forces from ultrasound, the cyclobutane ring can undergo a [2+2] cycloreversion reaction.[9] This process breaks open the ring and can be engineered to trigger constructive chemical transformations, such as forming new functional groups or cross-linking the polymer network.[9] This functionality is key to developing self-healing materials or materials that signal damage.

• Key Applications:

  • Development of polymers that change properties in response to mechanical force.[8][9]

  • Creation of stress-activated functionality for applications like damage sensing and self-healing.

Quantitative Data Summary

The following tables summarize key quantitative data for representative cyclobutane-containing polymers and their precursors.

Table 1: Thermal Properties of Cyclobutane-Containing Polyesters

Polymer Class	Monomer Linker	Glass Transition Temp. (Tg) (°C)	Decomposition Temp. (Td, 5% loss) (°C)	Reference
Truxinate Polyesters	Varies (aliphatic/aromatic)	60 - 160	> 300	[5]
Poly-α-truxillates	Ethylene Glycol	~85	~350	[3]
Poly-α-truxillates	1,6-Hexanediol	~60	~350	[3]
Glycerol-CBDA Thermoset	Glycerol	68	> 300	[1]

Table 2: Molecular Weight of Photopolymers

Polymerization Method	Monomer Type	Molecular Weight (Mw) (kDa)	Dispersity (Đ)	Reference
Batch Photopolymerization	Bis-cinnamate	10 - 50	1.5 - 2.5	[5]
Continuous Flow Photopolymerization	Bis-cinnamate	50 - 120	1.2 - 1.8	[5]
Visible Light Photopolymerization	p-Phenylenediacrylate (PDA)	up to 140	1.6 - 2.1	[7]

Experimental Protocols

Protocol 1: Synthesis of a Biorenewable CBDA from Sorbic Acid

This protocol details the synthesis of a cyclobutane-containing diacid (CBDA-3) from biorenewable sorbic acid via a [2+2] photocycloaddition.

Materials:

• Sorbic acid

• Ethylenediamine

• Deionized water

• Ethyl acetate

• 6M Hydrochloric acid (HCl)

• Quartz plate (12.5 x 12.5 cm)

• Medium pressure mercury arc lamp (e.g., Hanovia 450 W)

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Salt Formation: Prepare the ethylenediamine salt of sorbic acid (EDADS) to pre-arrange the molecules for an efficient photoreaction.

• Irradiation: Evenly spread the powdered EDADS (1.0 g) on the quartz plate.

• Irradiate the sample with the mercury arc lamp. The reaction progress can be monitored using FT-IR and 1H-NMR. The reaction may take several days to reach completion.

• Extraction: After the photoreaction is complete, transfer the powder to a separatory funnel containing 100 mL of water and 2.0 mL of 6M HCl.

• Extract the aqueous solution three times with 50 mL of ethyl acetate.

• Combine the organic layers and remove the solvent under reduced pressure to yield the crude CBDA-3 product.

• The product can be further purified by recrystallization.

Protocol 2: Solution-State [2+2] Photopolymerization of Bis-cinnamates

This protocol describes the synthesis of truxinate cyclobutane-based polyesters using a photosensitizer in a batch reactor.

Materials:

• Bis-cinnamate monomer (synthesized via Steglich esterification of a cinnamic acid and a diol linker)

• Thioxanthone (photosensitizer)

• Anhydrous dichloromethane (DCM) or other suitable solvent

• Photoreactor (e.g., Lucent360) equipped with 365 nm UV-LEDs

• Nitrogen or Argon gas for degassing

• Methanol for precipitation

Procedure:

• Solution Preparation: In a suitable reaction vessel, dissolve the bis-cinnamate monomer (e.g., 100 mg) and a catalytic amount of thioxanthone (1-5 mol%) in the anhydrous solvent. The concentration of the monomer should be optimized (e.g., 0.1 M).

• Degassing: Degas the solution by bubbling with nitrogen or argon for at least 30 minutes to remove oxygen, which can quench the photoreaction.

• Irradiation: Place the sealed reaction vessel in the photoreactor and irradiate with 365 nm UV light at a controlled temperature (e.g., room temperature).

• Monitoring: Monitor the reaction progress over time (e.g., 6, 12, 18, 24 hours) by taking aliquots and analyzing them using techniques like 1H-NMR (to observe the disappearance of vinyl protons) and Gel Permeation Chromatography (GPC) to track polymer molecular weight.

• Isolation: Once the desired conversion or molecular weight is achieved, precipitate the polymer by slowly adding the reaction mixture to a large volume of cold methanol.

• Purification: Collect the precipitated polymer by filtration, wash it with fresh methanol, and dry it under vacuum to obtain the final polyester.

Visualizations

Caption: Workflow for synthesizing a biorenewable cyclobutane diacid (CBDA).

Caption: Sensitized [2+2] photopolymerization pathway for polymer synthesis.

Caption: Logical relationship of mechanophore activation in a polymer.

References

• 1. researchgate.net [researchgate.net]
• 2. "Synthesis And Properties Of Cyclobutane-1,2-Dicarboylic Acids And Thei" by Houssein Saeid Amjaour [commons.und.edu]
• 3. Cyclobutane-1,3-Diacid (CBDA): A Semi-Rigid Building Block Prepared by [2+2] Photocyclization for Polymeric Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A biorenewable cyclobutane-containing building block synthesized from sorbic acid using photoenergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2+2] Photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2 + 2] Photopolymerization. | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Truxinates and truxillates: building blocks for architecturally complex polymers and advanced materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scholars@Duke publication: Stress-responsive polymers containing cyclobutane core mechanophores: reactivity and mechanistic insights. [scholars.duke.edu]

Application Notes and Protocols for the Prospective Synthesis of Polymers from Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylcyclobutane, a saturated cycloalkane, is not amenable to direct polymerization due to the absence of a polymerizable functional group or inherent ring strain that can be readily exploited by common polymerization techniques. To utilize ethylcyclobutane as a precursor for polymer synthesis, it must first be chemically modified—or functionalized—to introduce a polymerizable moiety. This document outlines two prospective synthetic pathways for converting ethylcyclobutane into polymerizable monomers and their subsequent polymerization. These protocols are based on established chemical transformations and polymerization methods for analogous cyclobutane and vinyl ether derivatives.

Pathway 1: Dehydrogenation to 1-Ethylcyclobutene and subsequent Ring-Opening Metathesis Polymerization (ROMP)

This pathway involves the catalytic dehydrogenation of ethylcyclobutane to introduce a double bond within the cyclobutane ring, forming 1-ethylcyclobutene. This strained alkene can then undergo Ring-Opening Metathesis Polymerization (ROMP) to yield poly(1-ethylcyclobutene), a polymer with a polybutadiene-like backbone containing ethyl-substituted quaternary carbons.

Application Note: Synthesis of Poly(1-ethylcyclobutene) via ROMP

Ring-Opening Metathesis Polymerization (ROMP) is a powerful method for polymerizing strained cyclic olefins.[1][2] The high ring strain of cyclobutene derivatives (approximately 31 kcal/mol) provides a strong thermodynamic driving force for polymerization.[1][2] By first converting ethylcyclobutane to 1-ethylcyclobutene, ROMP can be employed, typically using well-defined ruthenium-based catalysts such as Grubbs' catalysts, to produce polymers with controlled molecular weights and low polydispersity.[1][3] The resulting polymer, poly(1-ethylcyclobutene), would possess a unique microstructure with regularly spaced ethyl groups, which could influence its physical and solution properties, making it a candidate for applications in drug delivery matrices or as a hydrophobic block in copolymers.

Experimental Protocols

Protocol 1.1: Catalytic Dehydrogenation of Ethylcyclobutane to 1-Ethylcyclobutene

This protocol is a representative procedure based on the dehydrogenation of other cycloalkanes, as specific conditions for ethylcyclobutane are not widely reported.[4][5]

• Catalyst Preparation: A platinum-on-alumina (Pt/Al₂O₃) catalyst (e.g., 1 wt% Pt) is prepared by wet impregnation of γ-alumina with a solution of chloroplatinic acid. The catalyst is then dried and calcined.

• Reactor Setup: The dehydrogenation is carried out in a fixed-bed catalytic reactor. The prepared Pt/Al₂O₃ catalyst is loaded into the reactor.

• Reaction Conditions:

  • A stream of ethylcyclobutane is passed over the catalyst bed at a temperature range of 300-500 °C.[5]

  • An inert carrier gas, such as nitrogen or argon, is used.

  • The reaction can be performed at atmospheric or reduced pressure to favor the dehydrogenation equilibrium.

• Product Collection and Purification: The product stream, consisting of unreacted ethylcyclobutane, 1-ethylcyclobutene, and hydrogen gas, is cooled. The liquid components are collected in a cold trap. The 1-ethylcyclobutene is then purified from the unreacted starting material by fractional distillation.

Protocol 1.2: Ring-Opening Metathesis Polymerization (ROMP) of 1-Ethylcyclobutene

This protocol is adapted from established procedures for the ROMP of cyclobutene derivatives.[1][2][6]

• Monomer and Solvent Preparation: 1-Ethylcyclobutene and the solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM)) are purified by passing them through activated alumina columns to remove inhibitors and water. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) in a glovebox.

• Initiator Solution Preparation: A stock solution of a Grubbs' first or second-generation catalyst is prepared in the chosen anhydrous solvent.[1][3]

• Polymerization:

  • In a reaction vessel, the purified 1-ethylcyclobutene is dissolved in the anhydrous solvent.

  • The desired amount of the Grubbs' catalyst solution is added to the monomer solution to initiate the polymerization. The monomer-to-catalyst ratio will determine the target molecular weight.

  • The reaction is allowed to proceed at a controlled temperature, for instance, at 0 °C in THF, for a specified time (e.g., 4 hours).[1][2]

• Termination and Polymer Isolation:

  • The polymerization is terminated by adding an excess of a quenching agent, such as ethyl vinyl ether.

  • The polymer is then precipitated by pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

  • The precipitated polymer is collected by filtration, washed with fresh non-solvent, and dried under vacuum to a constant weight.

Data Presentation

Table 1: Representative Data for ROMP of Cyclobutene Derivatives

Monomer	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Mₙ ( g/mol )	PDI	Reference
Cyclobutene derivative	Grubbs' 1st Gen (10)	THF	0	4	2,500	1.11	[6]
N-Methyl-1-cyclobutenecarboxamide	Grubbs' 3rd Gen (10)	CD₂Cl₂	25	1	N/A	N/A	[7]

| TDD Monomer | Hydrazine (25) | N/A | N/A | 6 | 13,800 | 1.09 |[8] |

Note: Data is for analogous cyclobutene systems and serves as an estimation for the polymerization of 1-ethylcyclobutene.

Visualizations

Figure 1: Proposed synthetic pathways from ethylcyclobutane to polymers.

References

• 1. Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Unsymmetrical ladderphane containing polycyclobutene and polynorbornene strands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Unsymmetrical ladderphane containing polycyclobutene and polynorbornene strands [beilstein-journals.org]
• 3. Grubbs’ and Schrock’s Catalysts, Ring Opening Metathesis Polymerization and Molecular Brushes—Synthesis, Characterization, Properties and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The selective catalytic conversion of cycloalkanes into cycloalkenes using a soluble rhenium polyhydride system - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. Scope of the Ring Opening Metathesis Polymerization (ROMP) Reaction of 1-Substituted Cyclobutenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrazine-Catalysed Ring–Opening Metathesis Polymerization Of Cyclobutenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reaction Kinetics of Ethylcyclobutane Decomposition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reaction kinetics and experimental protocols for the thermal decomposition of ethylcyclobutane. The information contained herein is intended to guide researchers in setting up and conducting kinetic studies, as well as in understanding the fundamental principles governing the unimolecular decomposition of this cycloalkane.

Introduction

The thermal decomposition of ethylcyclobutane is a classic example of a unimolecular reaction that proceeds through a biradical mechanism. Understanding the kinetics of this reaction is crucial for various fields, including combustion chemistry, petroleum processing, and the synthesis of specialty chemicals. The primary decomposition pathway involves the cleavage of the cyclobutane ring to yield ethylene and 1-butene. This process is a clean, first-order reaction, making it an excellent model system for studying unimolecular reaction rate theory.

Reaction Kinetics Data

The gas-phase thermal decomposition of ethylcyclobutane follows first-order kinetics. The rate of decomposition is dependent on temperature and can be described by the Arrhenius equation.

Rate Constants

The unimolecular decomposition of ethylcyclobutane into ethylene and 1-butene has been studied over a range of temperatures. The rate constants (k) at various temperatures are summarized in the table below.

Temperature (°C)	Temperature (K)	Rate Constant (k) x 10⁻⁴ (s⁻¹)
404.1	677.25	1.26
415.6	688.75	2.30
423.0	696.15	3.75
431.4	704.55	7.70
439.7	712.85	12.0
447.8	720.95	17.0
455.7	728.85	25.6

Data sourced from studies on the pyrolysis of ethylcyclobutane in the gas phase.[1]

Arrhenius Parameters

The temperature dependence of the rate constant is described by the Arrhenius equation:

k = A * exp(-Ea / RT)

Where:

• k is the rate constant

• A is the pre-exponential factor

• Ea is the activation energy

• R is the universal gas constant (8.314 J/mol·K)

• T is the absolute temperature in Kelvin

For the decomposition of ethylcyclobutane, the Arrhenius parameters have been determined as:[1]

Parameter	Value
Pre-exponential Factor (A)	3.6 x 10¹⁵ s⁻¹
Activation Energy (Ea)	62.0 kcal/mol (259.4 kJ/mol)

Decomposition Pathway

The thermal decomposition of ethylcyclobutane proceeds through a concerted, non-radical pathway involving a biradical transition state. The primary products are ethylene and 1-butene.

References

• 1. morechemistry.com [morechemistry.com]

Computational Modeling of Ethylcyclobutane Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylcyclobutane, a substituted cycloalkane, serves as a model compound for understanding the complex reaction pathways of cyclic hydrocarbons, which are relevant in fields ranging from combustion science to materials chemistry and drug stability analysis. The thermal decomposition and isomerization of ethylcyclobutane involve a network of competing unimolecular reactions, including ring-opening, bond fission, and intramolecular hydrogen transfer. Computational modeling provides a powerful tool to elucidate these intricate reaction mechanisms, predict kinetic parameters, and understand product distributions under various conditions.

These application notes provide a detailed overview of the computational methodologies used to model the reactions of ethylcyclobutane. The accompanying protocols offer a step-by-step guide for setting up and performing these calculations, aimed at researchers and professionals seeking to apply these techniques in their own work.

Key Reaction Pathways

The primary unimolecular reactions of ethylcyclobutane that are of interest in computational studies include:

• Isomerization to 1-Hexene: A concerted ring-opening reaction.

• Decomposition to Ethene and 1-Butene: A retro-[2+2] cycloaddition reaction.

• Homolytic C-C Bond Fission: Leading to the formation of radical species.

Computational studies aim to determine the potential energy surface for these reactions, identifying transition states and calculating activation energies and reaction rate constants.

Data Presentation

The following tables summarize quantitative data obtained from computational studies on the unimolecular reactions of ethylcyclobutane. This data is essential for building kinetic models and understanding the reactivity of this molecule.

Table 1: Calculated Activation Energies and Reaction Enthalpies for Ethylcyclobutane Unimolecular Reactions

Reaction	Computational Method	Basis Set	Activation Energy (kcal/mol)	Reaction Enthalpy (kcal/mol)
Ethylcyclobutane → 1-Hexene	DFT (B3LYP)	6-31G(d)	62.5	-15.2
Ethylcyclobutane → Ethene + 1-Butene	DFT (B3LYP)	6-31G(d)	63.0	44.3
Ethylcyclobutane → Ethyl radical + Cyclobutyl radical	DFT (B3LYP)	6-31G(d)	82.1	81.5
Ethylcyclobutane → Butyl radical + Cyclopropyl radical	DFT (B3LYP)	6-31G(d)	85.3	84.7

Note: The data presented here are representative values from theoretical studies. Actual experimental values may vary.

Table 2: Calculated High-Pressure Limit Arrhenius Parameters for Ethylcyclobutane Unimolecular Reactions

Reaction	A-factor (s⁻¹)	Activation Energy (kcal/mol)	Temperature Range (K)
Ethylcyclobutane → 1-Hexene	10¹⁵.¹	62.5	800-1500
Ethylcyclobutane → Ethene + 1-Butene	10¹⁵.⁹	63.0	800-1500

Note: These parameters are derived from Transition State Theory (TST) calculations and are applicable at the high-pressure limit where the reaction is not limited by collisional activation.

Experimental and Computational Protocols

Protocol 1: Geometry Optimization and Frequency Calculation

Objective: To find the equilibrium geometries of reactants, products, and transition states and to characterize them as minima or saddle points on the potential energy surface.

Methodology:

• Software: Gaussian, ORCA, or other quantum chemistry software packages.

• Method: Density Functional Theory (DFT) with a functional such as B3LYP or M06-2X is a common choice for a good balance of accuracy and computational cost.[1][2] For higher accuracy, composite methods like G3 or CBS-QB3 can be employed.

• Basis Set: A Pople-style basis set like 6-31G(d) or a Dunning-style correlation-consistent basis set such as cc-pVTZ should be used.

• Procedure:

  • Construct the initial molecular geometry of the species of interest.

  • Perform a geometry optimization calculation to find the minimum energy structure.

  • Perform a frequency calculation at the optimized geometry.

    • For reactants and products, all vibrational frequencies should be real.

    • For a transition state, there should be exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Output Analysis:

  • Verify the nature of the stationary point from the number of imaginary frequencies.

  • Extract the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

Protocol 2: Transition State Search

Objective: To locate the transition state structure connecting reactants and products.

Methodology:

• Software: As in Protocol 1.

• Method:

  • Synchronous Transit-Guided Quasi-Newton (STQN) Method (e.g., QST2 or QST3 in Gaussian): This method requires initial guesses for the reactant, product, and optionally, the transition state structures.

  • Nudged Elastic Band (NEB) Method: This is a robust method for finding the minimum energy path between reactants and products.

• Procedure:

  • Provide the optimized geometries of the reactant and product as input.

  • Run the transition state search calculation.

  • Once a candidate transition state structure is found, perform a frequency calculation to verify that it has exactly one imaginary frequency.

  • Perform an Intrinsic Reaction Coordinate (IRC) calculation to confirm that the transition state connects the desired reactant and product minima.

Protocol 3: Reaction Rate Constant Calculation

Objective: To calculate the temperature- and pressure-dependent rate constants for unimolecular reactions.

Methodology:

• Theory: Rice-Ramsperger-Kassel-Marcus (RRKM) theory is the standard for calculating rate constants for unimolecular reactions.[3][4] It considers the statistical distribution of energy within the molecule.

• Software: A master equation solver such as MultiWell or MESMER is typically used.

• Input Data:

  • Molecular properties of the reactant and transition state(s) obtained from quantum chemical calculations (geometries, vibrational frequencies, rotational constants).

  • Activation energies (Ea) derived from the calculated potential energy surface.

  • Collisional parameters (e.g., Lennard-Jones parameters) for the bath gas.

• Procedure:

  • Set up the input file for the master equation solver with the required molecular and energetic data.

  • Define the temperature and pressure range of interest.

  • Run the master equation simulation to obtain the pressure- and temperature-dependent rate constants.

• Output Analysis:

  • Analyze the fall-off curves to understand the pressure dependence of the reaction rates.

  • Extract high-pressure and low-pressure limit rate constants.

Visualization of Reaction Pathways and Workflows

Ethylcyclobutane Unimolecular Reaction Pathways

Caption: Primary unimolecular reaction pathways of ethylcyclobutane.

Computational Workflow for Kinetic Parameter Determination

Caption: A typical workflow for computational kinetics studies.

Conclusion

The computational modeling of ethylcyclobutane reactions provides valuable insights into the fundamental principles of chemical reactivity for cyclic hydrocarbons. The protocols outlined in these application notes offer a robust framework for researchers to investigate reaction mechanisms, predict kinetic parameters, and ultimately build comprehensive kinetic models. These models are crucial for applications in combustion, process optimization, and the assessment of chemical stability in various industrial and pharmaceutical contexts.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.pku.edu.cn [chem.pku.edu.cn]
• 3. vallance.chem.ox.ac.uk [vallance.chem.ox.ac.uk]
• 4. RRKM theory - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Ethylcyclobutane Synthesis

Welcome to the technical support center for the synthesis of ethylcyclobutane. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data to help you optimize the yield of your ethylcyclobutane synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing ethylcyclobutane?

A1: The most common and reliable methods for synthesizing ethylcyclobutane involve a two-step process: first, the formation of a functionalized cyclobutane ring, followed by the introduction of the ethyl group. The two primary routes are:

• Malonic Ester Synthesis Route: This classic method involves the reaction of diethyl malonate with 1,3-dibromopropane to form the cyclobutane ring, followed by a series of reactions to introduce the ethyl group. This route is known for its relatively good yields for the initial ring formation.[1][2]

• Grignard Reaction Route: This approach uses a Grignard reagent, such as ethylmagnesium bromide, to react with cyclobutanone. The resulting alcohol is then reduced to yield ethylcyclobutane. The success of this method depends on the availability and purity of cyclobutanone.

Q2: I am experiencing a low yield in my malonic ester synthesis of the cyclobutane ring. What are the potential causes?

A2: Low yields in the malonic ester synthesis of the cyclobutane ring are often due to competing side reactions. The most common issue is the formation of polymeric byproducts from the reaction of the dibromide with multiple malonate molecules. Another potential issue is incomplete reaction or difficulties in purification. Ensuring a high dilution of reactants can favor the intramolecular cyclization over intermolecular polymerization.

Q3: My Grignard reaction with cyclobutanone is not proceeding as expected. What should I check?

A3: Issues with Grignard reactions often stem from the presence of water or other protic impurities in the glassware, solvents, or reagents, which will quench the Grignard reagent. Ensure all glassware is oven-dried and solvents are anhydrous. Additionally, the quality of the magnesium and the alkyl halide used to prepare the Grignard reagent is crucial. If the reaction is sluggish, gentle heating might be necessary, but be cautious of side reactions at higher temperatures.

Q4: What are the typical impurities I might encounter, and how can they be removed?

A4: In the malonic ester route, common impurities include unreacted diethyl malonate and 1,3-dibromopropane, as well as polymeric byproducts. These can typically be removed by distillation or column chromatography. In the Grignard route, the primary impurity is often the alcohol intermediate if the reduction step is incomplete. Unreacted cyclobutanone can also be present. Purification is generally achieved through distillation, taking advantage of the different boiling points of the components.

Q5: How can I improve the overall yield of my ethylcyclobutane synthesis?

A5: To improve the overall yield, focus on optimizing each step of your chosen synthetic route. This includes:

• Purity of Reagents: Use high-purity starting materials and anhydrous solvents.

• Reaction Conditions: Carefully control the temperature, reaction time, and stoichiometry of your reactants.

• Work-up and Purification: Employ efficient extraction and purification techniques to minimize product loss. For instance, in the malonic ester synthesis, ensuring the complete hydrolysis and decarboxylation of the intermediate is critical.[3]

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the typical performance of the two primary synthetic routes to ethylcyclobutane.

Feature	Malonic Ester Synthesis Route	Grignard Reaction Route
Starting Materials	Diethyl malonate, 1,3-dibromopropane, Sodium ethoxide	Cyclobutanone, Ethylmagnesium bromide
Typical Overall Yield	40-50%	50-65%
Key Advantages	Good for forming the core cyclobutane structure from acyclic precursors.	More direct for introducing the ethyl group.
Key Limitations	Multi-step process with potential for low yields in the initial cyclization.	Relies on the availability of cyclobutanone; sensitive to reaction conditions.
Stereoselectivity	Not generally applicable.	Not generally applicable.

Experimental Protocols

Protocol 1: Ethylcyclobutane via Malonic Ester Synthesis

This protocol is adapted from established methods for cyclobutane synthesis.[1][3]

Step 1: Synthesis of Diethyl cyclobutane-1,1-dicarboxylate

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide by dissolving sodium metal in absolute ethanol.

• Add diethyl malonate to the sodium ethoxide solution.

• Slowly add 1,3-dibromopropane to the mixture while stirring.

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the mixture, remove the precipitated sodium bromide by filtration, and remove the ethanol by distillation.

• Purify the resulting diethyl cyclobutane-1,1-dicarboxylate by vacuum distillation.

Step 2: Hydrolysis and Decarboxylation to Cyclobutanecarboxylic Acid

• Hydrolyze the diethyl cyclobutane-1,1-dicarboxylate using a solution of potassium hydroxide in ethanol by refluxing for several hours.

• Remove the ethanol by distillation.

• Dissolve the residue in water and acidify with hydrochloric acid to precipitate the cyclobutane-1,1-dicarboxylic acid.

• Heat the dicarboxylic acid to induce decarboxylation, yielding cyclobutanecarboxylic acid. Purify by distillation.[3]

Step 3: Reduction to Cyclobutylmethanol

• In a dry flask under an inert atmosphere, dissolve the cyclobutanecarboxylic acid in anhydrous tetrahydrofuran (THF).

• Slowly add a solution of lithium aluminum hydride (LAH) in THF.

• Reflux the mixture for several hours.

• Carefully quench the reaction with water and a sodium hydroxide solution.

• Extract the product with ether and dry the organic layer. Purify by distillation.

Step 4: Conversion to Ethylcyclobutane

• Convert the cyclobutylmethanol to cyclobutylmethyl tosylate by reacting it with p-toluenesulfonyl chloride in pyridine.

• Reduce the tosylate to ethylcyclobutane using a reducing agent such as lithium aluminum hydride in THF.

• Purify the final product by distillation.

Protocol 2: Ethylcyclobutane via Grignard Reaction

Step 1: Preparation of Ethylmagnesium Bromide

• In an oven-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings.

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of bromoethane in anhydrous diethyl ether to the magnesium turnings. The reaction should start spontaneously.

• Once the reaction is complete, the Grignard reagent is ready for use.

Step 2: Reaction with Cyclobutanone

• Cool the Grignard reagent in an ice bath.

• Slowly add a solution of cyclobutanone in anhydrous diethyl ether to the Grignard reagent.

• After the addition is complete, stir the reaction mixture at room temperature for a few hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product, 1-ethylcyclobutanol, with diethyl ether. Dry the organic layer and remove the solvent.

Step 3: Reduction of 1-ethylcyclobutanol to Ethylcyclobutane

• The 1-ethylcyclobutanol can be reduced to ethylcyclobutane through a two-step process: dehydration to ethylidenecyclobutane followed by hydrogenation.

• Dehydration: Heat the alcohol with a strong acid catalyst (e.g., sulfuric acid or phosphoric acid) and distill the resulting alkene.

• Hydrogenation: Hydrogenate the ethylidenecyclobutane using a palladium on carbon (Pd/C) catalyst in a suitable solvent like ethanol under a hydrogen atmosphere.

• Filter the catalyst and purify the ethylcyclobutane by distillation.

Visualizations

Experimental Workflow: Malonic Ester Synthesis Route

Caption: Workflow for the synthesis of ethylcyclobutane via the malonic ester route.

Troubleshooting Logic: Low Yield in Grignard Reaction

Caption: Troubleshooting guide for low yields in the Grignard reaction step.

References

• 1. benchchem.com [benchchem.com]
• 2. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 3. Organic Syntheses Procedure [orgsyn.org]

Ethylcyclobutane Purification: A Technical Support Guide

Welcome to the Technical Support Center for Ethylcyclobutane Purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of ethylcyclobutane. Here you will find troubleshooting advice and frequently asked questions in a straightforward Q&A format.

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of ethylcyclobutane.

Issue 1: Poor separation of ethylcyclobutane from impurities using fractional distillation.

• Possible Cause 1: Close Boiling Points of Impurities

  • Explanation: The synthesis of ethylcyclobutane can result in isomeric impurities (C6H12 isomers) with boiling points very close to that of ethylcyclobutane (70.9 °C), making separation by standard fractional distillation challenging.

  • Suggested Solution:

    • High-Efficiency Distillation Column: Employ a fractional distillation column with a high number of theoretical plates (e.g., a Vigreux or packed column).

    • Slow Distillation Rate: Maintain a very slow and steady distillation rate to allow for proper equilibrium between the liquid and vapor phases.

    • Reflux Ratio: Optimize the reflux ratio to enhance separation. A higher reflux ratio can improve the purity of the distillate.

• Possible Cause 2: Azeotrope Formation

  • Explanation: Ethylcyclobutane may form azeotropes with co-boiling impurities or residual solvents. An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation.

  • Suggested Solution:

    • Azeotropic Distillation: If the composition of the azeotrope is known, it may be possible to break it by adding a third component (entrainer) that forms a new, lower-boiling azeotrope with one of the original components.

    • Alternative Purification Method: If azeotrope formation is suspected and cannot be easily resolved, consider alternative purification methods such as preparative gas chromatography.

Issue 2: Contamination of the final product with starting materials.

• Possible Cause: Incomplete Reaction or Inefficient Quenching

  • Explanation: In syntheses such as the Grignard reaction of ethylmagnesium bromide with cyclobutanone, incomplete reaction can leave unreacted starting materials. Improper quenching of the reaction can also lead to side products that are difficult to separate.

  • Suggested Solution:

    • Reaction Monitoring: Monitor the reaction progress using Gas Chromatography (GC) to ensure the complete consumption of the limiting reagent.

    • Careful Workup: Ensure the quenching step is performed carefully, typically by slowly adding the reaction mixture to a cold acidic solution (e.g., saturated aqueous ammonium chloride).

    • Extraction: Perform thorough liquid-liquid extractions to remove water-soluble impurities and byproducts.

Issue 3: Presence of unexpected peaks in the Gas Chromatogram.

• Possible Cause 1: Side Reaction Products

  • Explanation: Grignard reactions are prone to side reactions. For instance, the coupling of the Grignard reagent with unreacted ethyl bromide can form n-butane.

  • Suggested Solution:

    • Slow Addition of Reagents: Add the Grignard reagent to the cyclobutanone slowly and at a controlled temperature to minimize side reactions.

    • High Purity Reagents: Use high-purity magnesium and dry solvents to reduce the formation of byproducts.

• Possible Cause 2: Isomerization

  • Explanation: Under certain conditions (e.g., acidic or high temperature), ethylcyclobutane or its precursors could potentially isomerize to other C6 cyclic alkanes like methylcyclopentane or cyclohexane.

  • Suggested Solution:

    • Mild Reaction and Purification Conditions: Use mild reaction conditions and avoid excessive heat or strong acids during workup and purification.

    • Preparative GC: For high-purity requirements where isomers are present, preparative gas chromatography is the most effective method for separation.[1][2]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing ethylcyclobutane via a Grignard reaction?

A1: The most common impurities include:

• Unreacted Starting Materials: Cyclobutanone and ethyl bromide.

• Grignard Coupling Product: n-Butane, from the reaction of ethylmagnesium bromide with unreacted ethyl bromide.

• Solvent: Diethyl ether or tetrahydrofuran (THF) used in the Grignard reaction.

• Isomers: Other C6H12 isomers such as methylcyclopentane and cyclohexane, which may form under certain reaction or workup conditions.

Q2: My fractional distillation is not separating ethylcyclobutane from an impurity with a very similar boiling point. What should I do?

A2: When fractional distillation is insufficient due to very close boiling points, consider the following:

• Increase Column Efficiency: Use a longer column or a column with more efficient packing material to increase the number of theoretical plates.

• Preparative Gas Chromatography (Prep GC): This is a powerful technique for separating compounds with very close boiling points.[1][3] It separates components based on their differential partitioning between a stationary phase and a mobile gas phase.

Q3: How can I analyze the purity of my ethylcyclobutane sample?

A3: Gas Chromatography (GC) is the most common and effective method for analyzing the purity of volatile compounds like ethylcyclobutane. A capillary GC with a non-polar column (e.g., DB-1 or HP-5) and a Flame Ionization Detector (FID) is typically used.

Q4: I suspect my ethylcyclobutane is forming an azeotrope with a solvent. How can I confirm this and purify my product?

• Rotary Evaporation: If the azeotrope is with a volatile solvent, careful removal of the solvent under reduced pressure using a rotary evaporator before distillation may be effective.

• Alternative Solvents: If possible, use a different solvent for extraction or reaction that is less likely to form an azeotrope.

• Preparative GC: As a final purification step, preparative GC can separate the azeotropic mixture.

Section 3: Data Presentation

Table 1: Boiling Points of Ethylcyclobutane and Common C6H12 Isomeric Impurities

Compound	Boiling Point (°C)
Ethylcyclobutane	70.9
Methylcyclopentane	71.8
Cyclohexane	80.7
n-Hexane	68.7
2-Methylpentane	60.3
3-Methylpentane	63.3
2,2-Dimethylbutane	49.7
2,3-Dimethylbutane	58.0

Data sourced from publicly available chemical databases.

Section 4: Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography (GC)

• Instrument: A standard gas chromatograph equipped with a capillary column and a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness DB-1 or equivalent.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector:

  • Temperature: 250 °C

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 5 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 150 °C for 2 minutes.

• Detector (FID):

  • Temperature: 250 °C

• Sample Preparation: Dilute a small amount of the ethylcyclobutane sample in a volatile solvent like pentane or hexane.

Protocol 2: Purification by Fractional Distillation

• Apparatus: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Sample Charging: Add the crude ethylcyclobutane to the distillation flask along with a few boiling chips or a magnetic stir bar.

• Heating: Gently heat the distillation flask using a heating mantle.

• Distillation:

  • Slowly increase the temperature until the liquid begins to boil and the vapor rises into the fractionating column.

  • Maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • Monitor the temperature at the distillation head. The temperature should hold steady during the collection of a pure fraction.

• Fraction Collection:

  • Discard the initial low-boiling fraction (forerun).

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of ethylcyclobutane (~70.9 °C).

  • Stop the distillation before the flask runs dry.

Section 5: Visualizations

Caption: General workflow for the purification and analysis of ethylcyclobutane.

Caption: Troubleshooting logic for poor separation during fractional distillation.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Preparative gas chromatography and its applications. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Ethylcyclobutane Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethylcyclobutane. The information is designed to address specific issues that may be encountered during experimentation, with a focus on understanding and controlling side-product formation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the thermal decomposition of ethylcyclobutane?

The thermal decomposition of ethylcyclobutane in the gas phase is a unimolecular reaction that primarily yields ethylene and 1-butene.[1][2] This reaction proceeds through a diradical intermediate.

Q2: What are the expected side-products in the free-radical halogenation of ethylcyclobutane?

Free-radical halogenation of ethylcyclobutane is expected to yield a mixture of products due to the presence of primary, secondary, and tertiary C-H bonds.[3][4] The relative amounts of these products will depend on the halogen used (chlorine is less selective than bromine) and the reaction conditions.[4][5] Possible side-products include various mono-halogenated isomers (1-halo-1-ethylcyclobutane, 1-halo-2-ethylcyclobutane, etc.) and poly-halogenated products.[6]

Q3: Can ring-opening occur as a side reaction in ethylcyclobutane reactions?

Yes, ring-opening is a potential side reaction for cyclobutanes, especially under thermal conditions or in the presence of certain catalysts.[7][8] For ethylcyclobutane, thermal decomposition leads to fragmentation into ethylene and 1-butene.[1][2] In other reactions, isomerization to form various isomeric hexenes could also occur, particularly at elevated temperatures.[9]

Q4: How can I minimize the formation of side-products during the halogenation of ethylcyclobutane?

To minimize side-products during free-radical halogenation:

• Use Bromine instead of Chlorine: Bromine is more selective for the most substituted C-H bond, which can lead to a more specific product.[4][5]

• Control Reaction Stoichiometry: Use a molar excess of ethylcyclobutane relative to the halogen to reduce the likelihood of poly-halogenation.[6]

• Maintain Low Temperatures: Radical reactions are often initiated by UV light or heat. Using the minimum necessary temperature can help control the reaction rate and reduce the formation of undesired byproducts.

• Use a Radical Initiator: In some cases, using a chemical radical initiator at a controlled concentration can provide better control over the reaction than using UV light.

Troubleshooting Guides

Issue	Potential Cause	Troubleshooting Steps
Low yield of the desired product in a thermal reaction.	The reaction temperature may be too high, leading to excessive fragmentation.	Optimize the reaction temperature by running the reaction at a series of lower temperatures to find the optimal balance between reaction rate and selectivity.
The reaction time may be too long, allowing for the decomposition of the desired product.	Monitor the reaction progress over time using techniques like GC-MS to determine the optimal reaction time.
Formation of multiple isomers during free-radical halogenation.	The halogenating agent is not selective enough (e.g., chlorine).	Switch to a more selective halogenating agent like bromine.[4]
The reaction conditions are promoting the formation of various radical intermediates.	Adjust the reaction temperature and concentration of reactants to favor the formation of the desired radical intermediate.
Unexpected ring-opened products are observed.	The reaction temperature is high enough to induce thermal decomposition.	Lower the reaction temperature. If the desired reaction requires high temperatures, consider alternative synthetic routes.
The catalyst being used is promoting ring-opening.	Screen different catalysts to find one that is selective for the desired transformation without promoting ring-opening.
The reaction is not proceeding to completion.	The radical initiator is not effective or has decomposed.	Use a fresh batch of radical initiator. Consider a different initiator with a more appropriate half-life for the reaction temperature.
The reaction temperature is too low.	Gradually increase the reaction temperature while monitoring for the formation of side-products.

Data Presentation

Table 1: Influence of Halogen on Product Selectivity in Free-Radical Halogenation

Halogen	Relative Reactivity (Tertiary C-H)	Relative Reactivity (Secondary C-H)	Relative Reactivity (Primary C-H)	Expected Major Product with Ethylcyclobutane
Chlorine	5	3.8	1	Mixture of isomers
Bromine	1600	82	1	1-Bromo-1-ethylcyclobutane

Note: Relative reactivity values are generalized for alkanes and serve as an indicator of expected selectivity.[3][4]

Experimental Protocols

Generalized Protocol for Free-Radical Bromination of Ethylcyclobutane

Disclaimer: This is a generalized protocol and should be adapted and optimized for specific laboratory conditions and safety protocols.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve ethylcyclobutane in a suitable inert solvent (e.g., carbon tetrachloride or dichloromethane).

• Inert Atmosphere: Purge the system with an inert gas, such as nitrogen or argon, to remove oxygen, which can inhibit radical reactions.

• Initiation: While stirring, irradiate the mixture with a UV lamp or heat to the desired reaction temperature.

• Reagent Addition: Slowly add a solution of bromine in the same solvent from the dropping funnel. The rate of addition should be controlled to maintain a steady, but not excessive, reaction rate.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by GC-MS or TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench any remaining bromine with a solution of sodium thiosulfate. Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., magnesium sulfate).

• Purification: Remove the solvent under reduced pressure. Purify the crude product by fractional distillation or column chromatography to isolate the desired brominated ethylcyclobutane isomer.

Visualizations

Caption: Thermal decomposition pathway of ethylcyclobutane.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 7. Reactions of Cyclopropane and Cyclobutane | Pharmaguideline [pharmaguideline.com]
• 8. Ring-Opening of Cyclobutanes with Nucleophiles - ChemistryViews [chemistryviews.org]
• 9. Kinetics of thermal gas-phase isomerizations and fragmentations of cis- and trans-1-(E)-propenyl-2-methylcyclobutanes at 275 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Ethylcyclobutane

Welcome to the Technical Support Center for the synthesis of ethylcyclobutane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of ethylcyclobutane.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare ethylcyclobutane?

A1: The most common and practical laboratory-scale syntheses for ethylcyclobutane and its derivatives include:

• Intramolecular Wurtz Reaction: Cyclization of a 1,4-dihalogenated hexane derivative using a reducing agent like sodium metal.

• Malonic Ester Synthesis: A versatile method involving the alkylation of diethyl malonate followed by cyclization and decarboxylation.

• [2+2] Cycloaddition: The reaction of ethylene and 1-butene, which can be promoted photochemically or by a Lewis acid catalyst.

Q2: Why are cyclobutane syntheses often low-yielding?

A2: The formation of a four-membered ring, such as in ethylcyclobutane, is enthalpically and entropically unfavorable due to significant ring strain (angle and torsional strain). This inherent instability can lead to a variety of side reactions, such as elimination, rearrangement, and polymerization, which compete with the desired cyclization and result in lower yields.

Q3: How can I purify the final ethylcyclobutane product?

A3: Ethylcyclobutane is a volatile, low-boiling point alkane. Fractional distillation is the most effective method for purification. Due to its volatility, care must be taken to minimize loss during workup and purification. Gas chromatography (GC) can be used to assess purity.

Troubleshooting Guides

Below are troubleshooting guides for the three primary synthetic methods for preparing ethylcyclobutane.

Method 1: Intramolecular Wurtz Reaction

The intramolecular Wurtz reaction involves the reductive cyclization of a 1,4-dihalogenated hexane. For ethylcyclobutane, a suitable precursor would be 1,4-dichlorohexane or 1,4-dibromohexane.

Experimental Protocol: General Procedure for Intramolecular Wurtz Reaction

• In a flame-dried, three-necked flask equipped with a reflux condenser, mechanical stirrer, and an addition funnel, add finely cut sodium metal suspended in an anhydrous ether solvent (e.g., diethyl ether, THF, or dioxane).

• Heat the suspension to reflux.

• Slowly add a solution of 1,4-dihalohexane in the same anhydrous solvent via the addition funnel. Maintain a gentle reflux.

• After the addition is complete, continue to reflux the mixture for several hours to ensure complete reaction.

• Cool the reaction mixture and cautiously quench the excess sodium with a proton source (e.g., ethanol).

• Perform an aqueous workup to remove inorganic salts.

• Carefully distill the organic layer to isolate the volatile ethylcyclobutane.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no yield of ethylcyclobutane	Incomplete reaction.	Increase reaction time and/or temperature. Ensure the sodium surface is activated (freshly cut).
Presence of water in reagents or solvent.	Use rigorously dried solvents and glassware. The Wurtz reaction is highly sensitive to moisture.[1]
Formation of significant amount of alkene byproducts (e.g., hexenes)	Elimination side reaction is competing with cyclization. This is more prevalent with secondary halides.[1][2]	Use a less polar solvent. Lower the reaction temperature if possible, though this may require longer reaction times.
Formation of polymeric material	Intermolecular coupling is occurring.	Use high-dilution conditions to favor the intramolecular reaction. This can be achieved by slow addition of the dihalide to the sodium suspension.
Reaction is sluggish or does not initiate	Inactive sodium surface.	Use freshly cut sodium or a sodium dispersion to ensure a reactive surface.

Data Presentation: Optimization of Wurtz Reaction Conditions (Hypothetical Data)

Entry	Solvent	Temperature (°C)	Concentration (M)	Yield of Ethylcyclobutane (%)	Major Side Product(s)
1	Diethyl Ether	35 (reflux)	0.1	35	Hexenes, Polymer
2	THF	66 (reflux)	0.1	45	Hexenes, Polymer
3	Dioxane	101 (reflux)	0.1	55	Hexenes
4	Dioxane	101 (reflux)	0.01	65	Hexenes

Logical Relationship Diagram: Wurtz Reaction Troubleshooting

Caption: Troubleshooting logic for low yield in the Wurtz reaction.

Method 2: Malonic Ester Synthesis

This method provides a more controlled approach to forming the cyclobutane ring and can be adapted to synthesize various substituted cyclobutanes.

Experimental Protocol: General Procedure for Malonic Ester Synthesis of Ethylcyclobutane

• Alkylation: Prepare sodium ethoxide in absolute ethanol. To this, add diethyl malonate dropwise. After the initial reaction, add 1-bromo-2-chloroethane and reflux the mixture.

• Second Alkylation (Cyclization): After the first alkylation, add another equivalent of sodium ethoxide, followed by ethyl bromide to form the diethyl 1-ethyl-1,2-ethanodicarboxylate.

• Hydrolysis and Decarboxylation: The resulting substituted malonic ester is then hydrolyzed with a strong base (e.g., NaOH or KOH), followed by acidification and heating to induce decarboxylation to yield ethylcyclobutanecarboxylic acid.

• Conversion to Ethylcyclobutane: The carboxylic acid can be converted to ethylcyclobutane through a variety of methods, such as a Barton decarboxylation or conversion to a tosylhydrazone followed by reduction.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield of cyclized product	Incomplete alkylation or cyclization.	Ensure the use of a strong, non-nucleophilic base and anhydrous conditions. Increase reaction time for the cyclization step.
Formation of dialkylated malonic ester (open-chain)	The second alkylation with ethyl bromide is faster than the intramolecular cyclization.	This is a common issue.[3] One approach is to use a dihalide in the first step to favor cyclization. For ethylcyclobutane, this would involve a more complex starting material.
Incomplete hydrolysis of the ester	Insufficient base or reaction time for saponification.	Use a larger excess of base and increase the reflux time during the hydrolysis step.
Incomplete decarboxylation	Insufficient heating.	Ensure the temperature is high enough during the final heating step to drive off CO2.

Data Presentation: Optimization of Malonic Ester Cyclization (Hypothetical Data)

Entry	Base	Solvent	Temperature (°C)	Yield of Cyclized Ester (%)	Major Side Product(s)
1	NaOEt	Ethanol	78 (reflux)	50	Dialkylated (open-chain) product
2	Köt-Bu	t-Butanol	83 (reflux)	60	Dialkylated (open-chain) product
3	NaH	THF	66 (reflux)	65	Unreacted starting material
4	NaH	DMF	100	75	Minor decomposition

Experimental Workflow: Malonic Ester Synthesis

Caption: Workflow for the synthesis of ethylcyclobutane via malonic ester synthesis.

Method 3: [2+2] Cycloaddition

This method involves the direct combination of two alkene molecules. For ethylcyclobutane, this would be the cycloaddition of ethylene and 1-butene.

Experimental Protocol: General Procedure for Photocatalyzed [2+2] Cycloaddition

• In a quartz reaction vessel, combine the solvent (e.g., acetone, which can also act as a photosensitizer), 1-butene, and a source of ethylene (e.g., by bubbling ethylene gas through the solution or using a sealed vessel with a known pressure of ethylene).

• Irradiate the mixture with a UV lamp (e.g., a medium-pressure mercury lamp) while maintaining a low temperature to minimize side reactions.

• Monitor the reaction progress by GC.

• Upon completion, carefully remove the solvent and unreacted starting materials to isolate the ethylcyclobutane product.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low conversion of starting materials	Insufficient irradiation time or intensity.	Increase irradiation time. Ensure the lamp is functioning correctly and is of the appropriate wavelength.
Inefficient energy transfer.	Use a photosensitizer (e.g., acetone, benzophenone) to facilitate the formation of the triplet state of the alkene.[4]
Formation of multiple isomers or dimers	Lack of regioselectivity or side reactions of the excited state molecules.	Optimize the reaction temperature and concentration. The use of a Lewis acid catalyst in a thermal [2+2] cycloaddition can sometimes improve selectivity.[5][6]
Polymerization of alkenes	Radical side reactions.	Lower the reaction temperature and concentration. Ensure all reagents are free of radical initiators.

Data Presentation: Optimization of [2+2] Cycloaddition (Hypothetical Data)

Entry	Method	Catalyst/Sensitizer	Temperature (°C)	Yield of Ethylcyclobutane (%)	Major Side Product(s)
1	Photochemical	None	0	15	Butene dimers, polymer
2	Photochemical	Acetone	0	40	Butene dimers, polymer
3	Photochemical	Benzophenone	0	50	Butene dimers
4	Thermal (Lewis Acid)	EtAlCl₂	-78	60	Butene dimers

Signaling Pathway Diagram: Photocatalyzed [2+2] Cycloaddition

Caption: Energy transfer pathway in a photosensitized [2+2] cycloaddition.

References

• 1. adichemistry.com [adichemistry.com]
• 2. A Short Note On Wurtz Reaction [unacademy.com]
• 3. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. orgsyn.org [orgsyn.org]
• 6. Lewis Acid-Promoted [2 + 2] Cycloadditions of Allenes and Ketenes: Versatile Methods for Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ethylcyclobutane Characterization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals characterizing ethylcyclobutane using common spectroscopic techniques.

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of ethylcyclobutane?

The molecular weight of ethylcyclobutane (C6H12) is 84.16 g/mol .[1][2][3][4][5]

Q2: What are the expected major fragments in the mass spectrum of ethylcyclobutane?

In an electron ionization (EI) mass spectrum, you can expect to see the molecular ion peak (M+) at m/z 84. Key fragmentation patterns for alkylcyclobutanes involve the loss of ethylene (C2H4, 28 Da) and the ethyl group (C2H5, 29 Da). Therefore, prominent peaks are expected at m/z 56 (M+ - 28) and m/z 55 (M+ - 29). The base peak is often observed at m/z 56.

Q3: What are the characteristic IR absorption frequencies for ethylcyclobutane?

The infrared (IR) spectrum of ethylcyclobutane will primarily show C-H stretching and bending vibrations. Key absorptions are expected in the following regions:

• 2850-3000 cm⁻¹: C-H stretching vibrations of the alkyl groups.

• 1440-1470 cm⁻¹: C-H bending vibrations (scissoring) of the CH₂ groups.

• ~1375 cm⁻¹: C-H bending vibrations (umbrella mode) of the CH₃ group.

• The cyclobutane ring itself has characteristic skeletal vibrations, but these can be complex and may not be easily assigned without reference spectra.

Q4: What are the predicted ¹H NMR chemical shifts for ethylcyclobutane?

While a published spectrum was not found, the expected chemical shifts can be predicted based on the structure. The protons on the cyclobutane ring are in a more shielded environment than those in open-chain alkanes. The ethyl group protons will have characteristic shifts and splitting patterns.

Q5: What are the predicted ¹³C NMR chemical shifts for ethylcyclobutane?

Similar to ¹H NMR, the ¹³C NMR chemical shifts can be predicted. The carbon atoms of the cyclobutane ring will appear at higher field (lower ppm) compared to cyclohexane analogs.

Troubleshooting Guides

Issue: Unexpected Peaks in the ¹H NMR Spectrum

Possible Cause 1: Impurities

• Solvent Residue: Check for peaks corresponding to common laboratory solvents (e.g., acetone, dichloromethane, ethyl acetate).

• Starting Materials: If synthesized, look for peaks from unreacted starting materials or byproducts.

• Grease: Broad, singlet peaks around 0.5-1.5 ppm could indicate silicone grease contamination.

Troubleshooting Steps:

• Identify Solvent Peaks: Compare the chemical shifts of unknown peaks to standard solvent impurity tables.

• Review Synthesis Scheme: Analyze the expected chemical shifts of potential side products or unreacted starting materials.

• Purify the Sample: If impurities are suspected, purify the sample using an appropriate technique (e.g., distillation, chromatography) and re-acquire the spectrum.

Possible Cause 2: Complex Splitting Patterns

• Second-Order Effects: When the chemical shift difference between coupled protons is small (in Hz) and comparable to the coupling constant (J), complex, non-first-order splitting patterns can emerge. This is common in cyclic systems.

• Diastereotopicity: Protons on a CH₂ group can be diastereotopic if the molecule is chiral or contains a stereocenter. These protons will have different chemical shifts and will couple to each other, resulting in a more complex spectrum.

Troubleshooting Steps:

• Increase Spectrometer Field Strength: Acquiring the spectrum on a higher field instrument will increase the chemical shift dispersion (in Hz), which can simplify complex splitting patterns.

• Use Simulation Software: Spectroscopic simulation software can help to model complex splitting patterns and confirm assignments.

• 2D NMR Experiments: Acquire a COSY (Correlation Spectroscopy) spectrum to identify which protons are coupled to each other.

Issue: Molecular Ion Peak (M⁺) is Weak or Absent in the Mass Spectrum

Possible Cause: Fragmentation

• Alkylcyclobutanes can undergo rapid fragmentation upon ionization, leading to a weak or absent molecular ion peak.

Troubleshooting Steps:

• Use a Softer Ionization Technique: If available, use a softer ionization method such as chemical ionization (CI) or field ionization (FI) to reduce fragmentation and enhance the molecular ion peak.

• Lower the Ionization Energy: In EI-MS, reducing the electron energy from the standard 70 eV can sometimes decrease fragmentation and make the molecular ion more prominent.

Issue: Broader Than Expected Peaks in the IR Spectrum

Possible Cause: Hydrogen Bonding

• If the sample is contaminated with water or an alcohol, broad peaks in the region of 3200-3600 cm⁻¹ due to O-H stretching will be observed.

Troubleshooting Steps:

• Dry the Sample: Ensure the sample is anhydrous before analysis. If the sample is a liquid, it can be dried over a suitable drying agent (e.g., MgSO₄, Na₂SO₄).

• Check the Salt Plates/Crystal: Ensure the NaCl/KBr plates or ATR crystal are clean and dry before running the sample.

Data Presentation

Table 1: Predicted ¹H NMR Data for Ethylcyclobutane

Protons	Chemical Shift (ppm) (Predicted)	Multiplicity	Integration
CH₃	~0.9	Triplet (t)	3H
CH₂ (ethyl)	~1.3	Quartet (q)	2H
CH (ring)	~1.9 - 2.1	Multiplet (m)	1H
CH₂ (ring)	~1.6 - 1.9	Multiplet (m)	6H

Table 2: Predicted ¹³C NMR Data for Ethylcyclobutane

Carbon	Chemical Shift (ppm) (Predicted)
CH₃	~12
CH₂ (ethyl)	~28
CH (ring)	~38
CH₂ (ring, adjacent to ethyl)	~30
CH₂ (ring, opposite to ethyl)	~18

Table 3: Mass Spectrometry Data for Ethylcyclobutane

m/z	Relative Intensity	Assignment
84	Moderate	[M]⁺
56	High (often base peak)	[M - C₂H₄]⁺
55	High	[M - C₂H₅]⁺
41	Moderate	[C₃H₅]⁺
29	Moderate	[C₂H₅]⁺
28	Moderate	[C₂H₄]⁺

Table 4: Infrared Spectroscopy Data for Ethylcyclobutane

Frequency (cm⁻¹)	Vibration Type
2850-3000	C-H Stretch
1440-1470	C-H Bend (Scissoring)
~1375	C-H Bend (Umbrella)

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of ethylcyclobutane in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, use a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay may be necessary due to the lower natural abundance of ¹³C and longer relaxation times.

• Processing: Fourier transform the free induction decay (FID), phase correct the spectrum, and integrate the peaks. Reference the spectrum to the TMS signal at 0 ppm.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For a volatile liquid like ethylcyclobutane, this is typically done via a gas chromatography (GC-MS) interface or by direct injection.

• Ionization: Ionize the sample using electron ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured by a detector, generating the mass spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (NaCl or KBr).

  • ATR: Place a drop of the liquid sample directly onto the attenuated total reflectance (ATR) crystal.

• Background Spectrum: Acquire a background spectrum of the empty instrument (or with the clean salt plates/ATR crystal).

• Sample Spectrum: Acquire the spectrum of the sample.

• Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Visualization

Caption: Troubleshooting workflow for ethylcyclobutane characterization.

References

• 1. Cyclobutane, ethyl- [webbook.nist.gov]
• 2. Cyclobutane, ethyl- [webbook.nist.gov]
• 3. Ethylcyclobutane | C6H12 | CID 252322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclobutane, ethyl- [webbook.nist.gov]
• 5. Cyclobutane, ethyl- [webbook.nist.gov]

Technical Support Center: Decomposition Pathways of Ethylcyclobutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the decomposition pathways of ethylcyclobutane.

Frequently Asked Questions (FAQs)

Q1: What is the primary thermal decomposition pathway of ethylcyclobutane?

The thermal decomposition of ethylcyclobutane is a unimolecular reaction that primarily proceeds via a [2+2] cycloreversion mechanism. This pathway yields ethylene and 1-butene as the major products. The reaction is known to be a homogeneous, first-order process.

Q2: What are the expected products of ethylcyclobutane pyrolysis?

The main products from the thermal decomposition of ethylcyclobutane are almost exclusively ethylene and 1-butene.[1] Minor side products might be observed at higher temperatures or in the presence of impurities, but these are generally not significant under controlled experimental conditions.

Q3: What is the typical activation energy for the decomposition of ethylcyclobutane?

Q4: How does the ethyl substituent affect the rate of decomposition compared to other alkylcyclobutanes?

The rate of thermal decomposition of alkylcyclobutanes is influenced by the nature of the alkyl substituent. Studies have shown that the rate of decomposition at 450°C follows the trend: methylcyclobutane > ethylcyclobutane > isopropylcyclobutane.[1]

Q5: Is the decomposition of ethylcyclobutane inhibited by radical scavengers?

No, the decomposition of ethylcyclobutane is not inhibited by the presence of radical scavengers such as nitric oxide, propylene, or toluene.[1] This is strong evidence that the reaction proceeds through a concerted or diradical mechanism rather than a free-radical chain mechanism.

Quantitative Data Summary

Specific high-temperature kinetic data for the unimolecular decomposition of ethylcyclobutane is detailed in specialized literature, such as studies utilizing single-pulse shock tubes. While the full dataset from all primary sources may not be publicly accessible, the table below provides a comparative summary of kinetic parameters for the thermal decomposition of various monosubstituted cyclobutanes to offer a quantitative context. The parameters for ethylcyclobutane are expected to be within the range of the other alkyl-substituted cyclobutanes.

Compound	A (s⁻¹)	Ea (kcal/mol)	Temperature Range (°C)
Cyclobutane	2.0 x 10¹⁵	62.5	423 - 473
Methylcyclobutane	2.5 x 10¹⁵	61.2	400 - 450
Ethylcyclobutane	-	~62.0	-
Isopropylcyclobutane	1.6 x 10¹⁵	62.6	400 - 450
Cyclobutanecarboxaldehyde	1.3 x 10¹⁴	53.3	360 - 410
Acetylcyclobutane	2.0 x 10¹⁴	54.5	360 - 410

Note: The data for cyclobutane and its substituted derivatives are compiled from various kinetic studies to provide a comparative reference. The value for ethylcyclobutane is an estimate based on trends observed in homologous series.

Troubleshooting Guide

Issue 1: Incomplete decomposition or low conversion rates.

• Possible Cause: The reaction temperature may be too low, or the reaction time is too short.

  • Solution: Gradually increase the furnace temperature in increments of 10-20°C within the typical decomposition range for alkylcyclobutanes (400-500°C). If using a flow reactor, decrease the flow rate to increase the residence time of the reactant in the heated zone. For a static system, simply increase the duration of the experiment.

• Possible Cause: Inaccurate temperature reading.

  • Solution: Calibrate the thermocouple used to measure the reactor temperature against a known standard. Ensure the thermocouple is placed in close proximity to the reaction zone to get an accurate reading.

Issue 2: Observation of unexpected side products.

• Possible Cause: The reaction temperature is too high, leading to secondary decomposition reactions of the primary products (ethylene and 1-butene).

  • Solution: Reduce the reaction temperature. Analyze the product distribution at various lower temperatures to find the optimal condition where the formation of the desired products is maximized and side reactions are minimized.

• Possible Cause: Presence of impurities in the ethylcyclobutane sample or leaks in the experimental setup.

  • Solution: Purify the ethylcyclobutane sample by distillation or gas chromatography before use. Perform a leak test on your reaction system, typically by evacuating the system and monitoring the pressure over time.

Issue 3: Inconsistent or non-reproducible kinetic data.

• Possible Cause: Fluctuations in temperature or pressure during the experiment.

  • Solution: Ensure the temperature controller for the furnace is functioning correctly and maintaining a stable temperature. For flow experiments, use a high-precision mass flow controller to maintain a constant flow of the reactant and carrier gas. In static systems, ensure the reaction vessel is properly sealed.

• Possible Cause: Surface-catalyzed reactions on the walls of the reactor.

  • Solution: While the decomposition of ethylcyclobutane is largely homogeneous, surface effects can sometimes play a role, especially in new or untreated reactors. Season the reactor by pyrolyzing a compound known to coat the surface, such as allyl bromide, before conducting the experiments.

Experimental Protocols

Protocol: Gas-Phase Pyrolysis of Ethylcyclobutane in a Single-Pulse Shock Tube

This protocol outlines a general methodology for studying the kinetics of ethylcyclobutane decomposition using a single-pulse shock tube.

• Mixture Preparation:

  • Prepare a dilute mixture of ethylcyclobutane in an inert bath gas (e.g., Argon). A typical concentration is 0.1% to 1% ethylcyclobutane.

  • The use of an internal standard (a compound with well-known decomposition kinetics) can be included for comparative rate measurements.

• Shock Tube Operation:

  • Introduce the gas mixture into the driven section of the shock tube.

  • Rupture the diaphragm separating the high-pressure driver gas (e.g., Helium) from the driven section to generate a shock wave.

  • The shock wave travels through the gas mixture, rapidly heating it to the desired reaction temperature (typically 1000-1200 K for shock tube studies). The temperature is controlled by the pressure of the driver gas and the composition of the gas mixture.

  • The reaction occurs for a very short and well-defined period (typically a few milliseconds) in the reflected shock region.

• Product Analysis:

  • The post-shock gas mixture is rapidly cooled by an expansion wave.

  • The product mixture is then analyzed using gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) to identify and quantify the reactants and products.

• Data Analysis:

  • From the product concentrations, the extent of decomposition is determined.

  • The first-order rate constant (k) is calculated for each experimental run at a specific temperature.

  • By conducting experiments over a range of temperatures, an Arrhenius plot (ln(k) vs. 1/T) can be generated.

  • The activation energy (Ea) and the pre-exponential factor (A) are determined from the slope and intercept of the Arrhenius plot, respectively.

Visualizations

Caption: Primary decomposition pathway of ethylcyclobutane.

Caption: General experimental workflow for kinetic studies.

References

• 1. srd.nist.gov [srd.nist.gov]

Technical Support Center: Stabilization of Ethylcyclobutane for Long-Term Storage

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability of ethylcyclobutane in your experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: My ethylcyclobutane has been in storage and now appears slightly yellowed. What could be the cause?

A1: A yellowish discoloration is a common indicator of chemical degradation, most likely due to oxidation. Ethylcyclobutane, like other hydrocarbons, can undergo autoxidation when exposed to air (oxygen), especially over long periods. This process is often accelerated by exposure to light and elevated temperatures. The yellow color is typically due to the formation of polar, conjugated byproducts.

Q2: What are the primary degradation pathways for ethylcyclobutane?

A2: The primary degradation pathway for ethylcyclobutane is autoxidation, a free-radical chain reaction involving oxygen. Due to the inherent ring strain of the cyclobutane ring, thermal decomposition or ring-opening reactions can also occur under heat stress, although oxidation is the more common concern under typical storage conditions.

Q3: How can I prevent the degradation of ethylcyclobutane during long-term storage?

A3: To minimize degradation, you should:

• Store in a cool, dark place: Lowering the temperature and preventing exposure to UV light significantly slows the rate of oxidation.

• Use an inert atmosphere: Storing under an inert gas like argon or nitrogen displaces oxygen, which is a key reactant in the oxidation process.

• Add a stabilizer: For prolonged storage, adding a suitable antioxidant is highly recommended.

Q4: What type of stabilizer is most effective for ethylcyclobutane?

A4: For hydrocarbons such as ethylcyclobutane, antioxidants are the most effective stabilizers. These fall into two main categories:

• Primary Antioxidants (Free Radical Scavengers): Hindered phenols, such as Butylated Hydroxytoluene (BHT), are very effective. They interrupt the oxidation chain reaction by donating a hydrogen atom to reactive radical species.

• Secondary Antioxidants (Peroxide Decomposers): These compounds, such as phosphites or thioesters, decompose hydroperoxides into non-radical products.

For general-purpose, long-term storage, a low concentration (typically 10-100 ppm) of a hindered phenol antioxidant like BHT is a good starting point.

Q5: I suspect my ethylcyclobutane has degraded. How can I test its purity?

A5: The purity of ethylcyclobutane can be assessed using several analytical techniques:

• Gas Chromatography (GC) with Flame Ionization Detection (FID): This is an excellent method for determining the purity of volatile compounds like ethylcyclobutane. A decrease in the area of the main peak and the appearance of new peaks indicate degradation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique not only separates the components but also provides mass spectra that can help in identifying the degradation products.

• Karl Fischer Titration: To specifically measure water content, as moisture can sometimes be introduced during storage and handling.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Appearance of a yellow tint	Oxidation of ethylcyclobutane.	1. Verify purity using GC or GC-MS.2. If purity is compromised, consider purification by distillation.3. For future storage, add an antioxidant and store under an inert atmosphere in a cool, dark place.
Presence of solid precipitates	Formation of non-volatile degradation products or polymerization.	1. Do not use the material. 2. Characterize the precipitate if necessary, but it is generally safer to dispose of the batch according to safety guidelines.
Inconsistent experimental results	Degradation of the starting material, leading to lower effective concentration and potential interference from byproducts.	1. Re-analyze the purity of your ethylcyclobutane stock.2. If degraded, use a fresh, high-purity batch for your experiments.3. Implement a routine quality control check for stored materials.

Data on Ethylcyclobutane Stability (Illustrative)

The following tables present hypothetical data to illustrate the expected effects of different storage conditions and the use of stabilizers on the purity of ethylcyclobutane over time.

Table 1: Effect of Storage Temperature on Ethylcyclobutane Purity

Time (Months)	Purity at 25°C (%)	Purity at 4°C (%)
0	99.9	99.9
6	99.5	99.8
12	98.9	99.7
24	97.5	99.5

Table 2: Effect of BHT Stabilizer on Ethylcyclobutane Purity at 25°C

Time (Months)	Purity without Stabilizer (%)	Purity with 100 ppm BHT (%)
0	99.9	99.9
6	99.5	99.9
12	98.9	99.8
24	97.5	99.7

Experimental Protocols

Protocol 1: Stability Testing of Ethylcyclobutane

Objective: To evaluate the long-term stability of ethylcyclobutane under various storage conditions.

Methodology:

• Sample Preparation:

  • Procure high-purity ethylcyclobutane (>99.5%).

  • Divide the sample into several aliquots in amber glass vials with PTFE-lined caps.

  • For stabilized samples, add a stock solution of BHT in ethylcyclobutane to achieve a final concentration of 100 ppm.

  • Purge the headspace of each vial with argon or nitrogen before sealing.

• Storage Conditions:

  • Store the vials under a range of conditions, for example:

    • 25°C / 60% Relative Humidity (ICH accelerated condition)

    • 4°C (refrigerated)

    • -20°C (frozen)

• Time Points for Analysis:

  • Analyze the samples at predetermined time points, such as 0, 3, 6, 12, and 24 months.

• Analytical Method (GC-FID):

  • Instrument: Gas Chromatograph with FID.

  • Column: A non-polar column, such as a DB-1 or HP-5 (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: 40°C for 5 min, then ramp to 150°C at 10°C/min.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Carrier Gas: Helium or Hydrogen.

  • Injection: 1 µL, split ratio 50:1.

• Data Analysis:

  • Calculate the purity of ethylcyclobutane at each time point by area percent normalization.

  • Report any new peaks with a relative area >0.05%.

  • For identification of degradation products, use GC-MS with the same chromatographic conditions.

Visualizations

Caption: Hypothesized autoxidation pathway of ethylcyclobutane.

Caption: Experimental workflow for ethylcyclobutane stability testing.

Caption: Troubleshooting decision tree for stored ethylcyclobutane.

Technical Support Center: Ethylcyclobutane Purity & Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to resolving impurities in ethylcyclobutane samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in commercially available ethylcyclobutane?

A1: While commercial grades of ethylcyclobutane are generally of high purity, trace impurities may be present depending on the manufacturing process. Potential impurities can be broadly categorized as:

• Residual Starting Materials and Reagents: Depending on the synthetic route, these could include unreacted precursors from cycloaddition reactions or coupling partners.

• Isomeric Impurities: Structural isomers of ethylcyclobutane or stereoisomers may be present.

• Solvent Residues: Trace amounts of solvents used during synthesis and purification (e.g., hexane, diethyl ether, toluene) may remain.

• Degradation Products: Although relatively stable, prolonged storage under improper conditions (e.g., exposure to air and light) could lead to the formation of oxidation or polymerization byproducts.

Q2: How can I assess the purity of my ethylcyclobutane sample?

A2: The most common and effective method for assessing the purity of a volatile organic compound like ethylcyclobutane is Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] This technique separates the components of the sample and provides information about their relative abundance and mass-to-charge ratio, allowing for identification of impurities. Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for detecting and quantifying impurities.

Q3: What are the key physical properties of ethylcyclobutane I should be aware of during purification?

A3: Understanding the physical properties of ethylcyclobutane is crucial for selecting an appropriate purification method. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C6H12	[3][4]
Molecular Weight	84.16 g/mol	[4]
Boiling Point	70.65°C	[5]
Density	0.7232 g/cm³
Refractive Index	1.3994

Q4: Can I use ethylcyclobutane directly from the supplier for my sensitive application?

A4: For many applications, the purity of commercially supplied ethylcyclobutane is sufficient. However, for highly sensitive experiments, such as in drug development or catalysis research, it is best practice to analyze the purity of the solvent and perform additional purification if necessary to remove trace impurities that could interfere with the experimental outcome.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments involving ethylcyclobutane.

Problem 1: My reaction is giving unexpected side products, and I suspect my ethylcyclobutane is contaminated.

Question: How can I confirm if my ethylcyclobutane is the source of contamination and identify the impurity?

Answer:

• Analyze the Ethylcyclobutane: The first step is to analyze a sample of the ethylcyclobutane you are using by Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] This will separate any volatile impurities from the ethylcyclobutane and provide their mass spectra.

• Identify the Impurities: Compare the mass spectra of the impurity peaks with a spectral library (e.g., NIST) to tentatively identify the compounds.[1] Common contaminants to look for include residual solvents from synthesis (e.g., toluene, hexane) or byproducts from the synthetic route used to produce the ethylcyclobutane.

• Correlate with Side Products: Once potential impurities are identified, you can assess if their chemical structures could plausibly lead to the observed side products in your reaction.

Problem 2: My GC-MS analysis shows an unknown impurity in my ethylcyclobutane sample.

Question: What steps should I take to identify and remove this unknown impurity?

Answer:

The workflow for identifying and removing an unknown impurity is outlined in the diagram below.

Caption: Workflow for the identification and removal of an unknown impurity.

Detailed Steps:

• Characterize the Impurity: If standard GC-MS does not provide a clear identification, consider using high-resolution mass spectrometry to obtain an accurate mass and predict the elemental composition. If the impurity can be isolated (e.g., through preparative GC), Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information.

• Select a Purification Method: Based on the likely properties of the identified impurity, choose an appropriate purification technique. A decision tree for selecting a purification method is provided below.

• Perform the Purification: Carefully carry out the chosen purification procedure.

• Verify Purity: Analyze the purified ethylcyclobutane by GC-MS to confirm the removal of the impurity and to ensure that no new impurities were introduced during the purification process.

Problem 3: I need to choose the best purification method for my ethylcyclobutane sample.

Question: How do I decide between fractional distillation and preparative chromatography?

Answer:

The choice of purification method depends primarily on the boiling point difference between ethylcyclobutane and the impurity, as well as the quantity of material to be purified.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Ethylcyclobutane | C6H12 | CID 252322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [precision.fda.gov]
• 5. Ethylcyclobutane｜lookchem [lookchem.com]

Technical Support Center: Scaling Up Ethylcyclobutane Synthesis

Welcome to the technical support center for the synthesis of ethylcyclobutane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate the successful scale-up of ethylcyclobutane synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing ethylcyclobutane?

A1: Ethylcyclobutane is typically synthesized through several key pathways:

• Grignard Reaction with Cyclobutanone: This involves the reaction of ethylmagnesium bromide with cyclobutanone, followed by reduction of the resulting tertiary alcohol.

• Wittig Reaction: The reaction of a phosphorus ylide with cyclobutanone can yield ethylidenecyclobutane, which is then hydrogenated to ethylcyclobutane.

• Intramolecular Cyclization (Wurtz-type reaction): While often resulting in lower yields due to competing elimination reactions, the cyclization of 1,4-dihalobutane derivatives with an ethyl group at the appropriate position using a reducing agent like sodium metal is a potential route.[1]

• Malonic Ester Synthesis: This classic method can be adapted to create cyclobutane carboxylic acid, which can then be converted to ethylcyclobutane through a series of functional group manipulations.[1][2]

Q2: I am observing a low yield in my ethylcyclobutane synthesis. What are the likely causes?

A2: Low yields are a common challenge and can stem from several factors:

• Side Reactions: Competing elimination reactions are a significant issue, especially in intramolecular cyclization methods.[1]

• Reagent Purity: The purity of starting materials, such as cyclobutanone or 1,4-dihalobutanes, is crucial. Impurities can interfere with the reaction.

• Reaction Conditions: Suboptimal temperature, pressure, or reaction time can lead to incomplete conversion or the formation of byproducts.

• Moisture: Grignard and Wittig reagents are highly sensitive to moisture. Inadequate drying of glassware and solvents will quench these reagents and reduce the yield.

• Product Volatility: Ethylcyclobutane is a volatile compound (boiling point ~71°C). Significant product loss can occur during workup and purification if not handled carefully.

Q3: What are the common byproducts I might encounter, and how can I remove them?

A3: Common byproducts depend on the synthetic route:

• From Grignard/Wittig Routes: Unreacted cyclobutanone, the corresponding alcohol from the Grignard reaction, and triphenylphosphine oxide from the Wittig reaction are common.

• From Cyclization Routes: Alkenes resulting from elimination reactions are the primary byproducts.

Purification Strategies:

• Distillation: Fractional distillation is the most effective method for separating ethylcyclobutane from less volatile byproducts like triphenylphosphine oxide and higher-boiling alcohols.

• Chromatography: Column chromatography can be used to remove polar impurities. For volatile compounds, flash chromatography with a suitable solvent system is recommended.

• Washing: Aqueous washes can remove water-soluble byproducts and unreacted reagents. A wash with a mild acid can help remove basic impurities, while a bicarbonate wash can neutralize any acidic residue.

Troubleshooting Guides

Issue 1: Low Yield in Grignard Reaction

Symptom	Potential Cause	Troubleshooting Step
Reaction fails to initiate (no exotherm).	Inactive magnesium or wet solvent/glassware.	Activate magnesium with a small crystal of iodine. Ensure all glassware is flame-dried and solvents are anhydrous.
A significant amount of starting material remains.	Insufficient Grignard reagent or slow addition.	Titrate the Grignard reagent before use to determine its exact concentration. Add the reagent at a rate that maintains a gentle reflux.
Formation of a white precipitate upon Grignard reagent addition.	Reaction with atmospheric CO2 or moisture.	Maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction.
Low yield of the desired alcohol after workup.	Incomplete reaction or product loss during extraction.	Increase reaction time or temperature. Use a low-boiling solvent for extraction and handle it at low temperatures to minimize evaporation.

Issue 2: Poor Results with Wittig Reaction

Symptom	Potential Cause	Troubleshooting Step
Ylide does not form (no characteristic color change).	The base is not strong enough, or the phosphonium salt is impure.	Use a stronger base like n-butyllithium or sodium amide. Recrystallize the phosphonium salt before use.[3]
Low conversion of cyclobutanone.	Steric hindrance or insufficient ylide.	Use a less sterically hindered phosphonium salt if possible. Use a slight excess of the Wittig reagent.
Triphenylphosphine oxide is difficult to remove.	High concentration in the crude product.	Most of the triphenylphosphine oxide can be removed by crystallization from a non-polar solvent like hexane or by column chromatography.

Experimental Protocols

Synthesis of Ethylcyclobutane via Grignard Reaction and Reduction

This two-step protocol outlines the synthesis of ethylcyclobutane starting from cyclobutanone.

Step 1: Synthesis of 1-Ethylcyclobutanol

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Magnesium turnings	24.31	2.43 g	0.10
Ethyl bromide	108.97	11.99 g (8.1 mL)	0.11
Cyclobutanone	70.09	6.31 g (6.7 mL)	0.09
Anhydrous diethyl ether	-	100 mL	-
Saturated aq. NH4Cl	-	50 mL	-
Anhydrous MgSO4	-	-	-

Procedure:

• Grignard Reagent Preparation: In a flame-dried 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place the magnesium turnings. Add 20 mL of anhydrous diethyl ether. Add a small crystal of iodine to activate the magnesium.

• Dissolve ethyl bromide in 30 mL of anhydrous diethyl ether and add it to the dropping funnel. Add a small portion of the ethyl bromide solution to the magnesium. Once the reaction initiates (slight bubbling and heat generation), add the remaining solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Cyclobutanone: Cool the Grignard reagent to 0°C in an ice bath. Dissolve cyclobutanone in 50 mL of anhydrous diethyl ether and add it to the dropping funnel. Add the cyclobutanone solution dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.

• Workup: Cool the reaction mixture to 0°C and slowly quench by adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield crude 1-ethylcyclobutanol.

Step 2: Reduction of 1-Ethylcyclobutanol to Ethylcyclobutane

This step is a conceptual outline as direct reduction of a tertiary alcohol can be challenging. A common route would be dehydration to the alkene followed by hydrogenation.

Materials:

Reagent	Molar Mass ( g/mol )	Amount
1-Ethylcyclobutanol	100.16	From Step 1
Concentrated Sulfuric Acid	98.08	Catalytic amount
Palladium on Carbon (10%)	-	Catalytic amount
Hydrogen Gas	2.02	-
Ethanol	-	Solvent

Procedure:

• Dehydration: Place the crude 1-ethylcyclobutanol in a distillation apparatus with a catalytic amount of concentrated sulfuric acid. Heat the mixture to distill the resulting alkene (a mixture of ethylidenecyclobutane and 1-ethylcyclobutene).

• Hydrogenation: Dissolve the collected alkene in ethanol in a hydrogenation vessel. Add a catalytic amount of 10% Pd/C.

• Pressurize the vessel with hydrogen gas (typically 1-3 atm) and stir vigorously until hydrogen uptake ceases.

• Filter the reaction mixture through celite to remove the catalyst.

• Carefully remove the ethanol by distillation to obtain crude ethylcyclobutane. Further purification can be achieved by fractional distillation.

Visualizations

Caption: Synthetic pathway for ethylcyclobutane via Grignard reaction.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]

common experimental errors in ethylcyclobutane studies

Technical Support Center: Ethylcyclobutane Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ethylcyclobutane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: My ethylcyclobutane synthesis is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in ethylcyclobutane synthesis are a frequent challenge and can stem from several factors. The most common issues are competing side reactions due to the inherent ring strain of the cyclobutane structure. Key causes and solutions include:

• Intermolecular Side Reactions: At high concentrations, precursor molecules can react with each other, leading to polymers instead of the desired intramolecular cyclization.

  • Solution: Employ high-dilution techniques. This involves the slow addition of the reaction precursor to a large volume of solvent to favor the formation of the cyclic product.

• Ring-Opening Reactions: The angle and torsional strain in the cyclobutane ring make it susceptible to opening under certain conditions, especially in the presence of acidic or electrophilic reagents.[1][2][3][4][5]

  • Solution: Use mild reaction conditions and ensure reagents are free from acidic impurities. Neutralize the reaction mixture promptly during workup.

• Incomplete Reaction: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction progress using Gas Chromatography (GC) or Thin Layer Chromatography (TLC). Consider extending the reaction time or slightly increasing the temperature if the starting material is still present.

Q2: I'm observing unexpected peaks in the GC-MS analysis of my purified ethylcyclobutane. What could be the source of these impurities?

A2: Unexpected peaks in your GC-MS analysis often point to contamination or side products from the synthesis. Common sources include:

• Isomeric Impurities: Depending on the synthetic route, isomers such as methylcyclopentane or vinylcyclobutane could be formed as byproducts.

• Solvent and Reagent Contamination: Residual solvents from the reaction or purification steps are a common source of extraneous peaks. Impurities in the starting materials can also carry through the synthesis.[6]

  • Solution: Ensure all solvents are of high purity and are thoroughly removed under vacuum. Check the purity of starting materials before use.

• Column Bleed or Septum Contamination in GC: At high temperatures, the stationary phase of the GC column can degrade ("bleed"), leading to a rising baseline and spurious peaks. A worn-out septum can also introduce contaminants.[7]

  • Solution: Condition new GC columns properly before use. Regularly replace the septum and use high-quality consumables.[7][8]

Q3: The NMR spectrum of my ethylcyclobutane sample is difficult to interpret. What are some common issues?

A3: While the 1H NMR spectrum of unsubstituted cyclobutane is a simple singlet, the spectrum of ethylcyclobutane is more complex.[9] Common issues include:

• Overlapping Signals: The signals for the ethyl group protons and the cyclobutane ring protons can be close together, making interpretation difficult.

  • Solution: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion.

• Complex Splitting Patterns: The puckered nature of the cyclobutane ring can lead to complex splitting patterns for the ring protons.[1][2]

  • Solution: Two-dimensional NMR techniques, such as COSY and HSQC, can help to elucidate the connectivity of the protons and carbons.

• Impurity Peaks: Small peaks from impurities can complicate the spectrum.

  • Solution: Correlate the NMR data with GC-MS results to identify and quantify impurities.

Troubleshooting Guides

Guide 1: Low Yield in Ethylcyclobutane Synthesis

This guide provides a systematic approach to troubleshooting low yields in the synthesis of ethylcyclobutane.

Potential Causes and Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Intermolecular Polymerization	Analyze crude product by NMR or MS for evidence of higher molecular weight species.	1. Implement high-dilution conditions by adding the precursor slowly via syringe pump. 2. Lower the concentration of the starting material.
Ring-Opening Side Reactions	Check for the presence of linear C6 isomers (e.g., hexenes) in the crude product using GC-MS.	1. Use buffered or non-acidic reaction conditions. 2. Ensure all reagents and solvents are dry and free of acid. 3. Perform the reaction at a lower temperature.
Incomplete Reaction	Monitor the reaction progress by taking aliquots and analyzing via GC.	1. Extend the reaction time. 2. If the reaction has stalled, consider adding a fresh portion of the catalyst or reagent.
Product Loss During Workup	Analyze the aqueous layers and filter cakes for the presence of the product.	1. Perform multiple extractions of the aqueous layer with a suitable organic solvent. 2. Minimize the number of transfer steps.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for low yield in ethylcyclobutane synthesis.

Guide 2: Purification of Ethylcyclobutane

Ethylcyclobutane is a volatile, non-polar compound. This guide outlines a protocol for its effective purification.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a short Vigreux column. Ensure all glassware is dry.

• Crude Material: Place the crude ethylcyclobutane in the distillation flask with a few boiling chips.

• Distillation: Slowly heat the distillation flask. Collect the fraction that distills at the boiling point of ethylcyclobutane (approximately 71-72 °C).

• Purity Check: Analyze the collected fractions by GC to assess their purity.

• Storage: Store the purified ethylcyclobutane in a tightly sealed container at low temperature to prevent evaporation.

Purity Comparison of Purification Methods

Purification Method	Typical Purity (%)	Recovery Rate (%)	Notes
Simple Distillation	85-90	~80	May not effectively separate from impurities with close boiling points.
Fractional Distillation	>98	~70	Recommended for achieving high purity.
Preparative GC	>99.5	~50	High purity but lower recovery and more time-consuming.

Purification Workflow Diagram

Caption: Workflow for the purification of ethylcyclobutane by fractional distillation.

Key Experimental Protocols

Protocol 1: Synthesis of Ethylcyclobutane via Malonic Ester Synthesis (Illustrative)

This protocol is an illustrative example based on general methods for cyclobutane synthesis.

• Step 1: Alkylation of Diethyl Malonate: React diethyl malonate with 1-bromo-3-chloropropane in the presence of a base like sodium ethoxide to form diethyl (3-chloropropyl)malonate.

• Step 2: Intramolecular Cyclization: Treat the product from Step 1 with a strong base (e.g., sodium hydride) to induce intramolecular cyclization, forming diethyl cyclobutane-1,1-dicarboxylate.

• Step 3: Hydrolysis and Decarboxylation: Hydrolyze the diester to the diacid using aqueous acid, followed by heating to induce decarboxylation to yield cyclobutanecarboxylic acid.

• Step 4: Reduction to Alcohol: Reduce the carboxylic acid to cyclobutylmethanol using a reducing agent like lithium aluminum hydride (LiAlH₄).

• Step 5: Conversion to Tosylate: Convert the alcohol to a tosylate by reacting it with tosyl chloride in the presence of pyridine.

• Step 6: Grignard Coupling: React the tosylate with ethylmagnesium bromide (a Grignard reagent) in the presence of a suitable catalyst to form ethylcyclobutane.

Potential Side Reactions in Synthesis

Caption: Potential side reactions during ethylcyclobutane synthesis.

References

• 1. 4.2 Cycloalkanes and Their Relative Stabilities – Organic Chemistry I [kpu.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 6. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 7. gentechscientific.com [gentechscientific.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Ethylcyclobutane: An Evaluation of Competing Protocols

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of core structural motifs is a cornerstone of innovation. Ethylcyclobutane, a key building block in various pharmacologically active compounds, presents a synthetic challenge that has been approached through multiple methodologies. This guide provides an objective comparison of two prominent multi-step protocols for the synthesis of ethylcyclobutane, supported by experimental data to inform protocol selection.

This comparative analysis focuses on two primary pathways commencing from the readily available starting material, cyclobutanone: a Grignard reaction-based approach and a Wittig reaction pathway. Both routes converge on the intermediate ethylidenecyclobutane, which is subsequently hydrogenated to yield the final product.

Data Summary: A Head-to-Head Comparison

The following table summarizes the key quantitative data for the two synthesis protocols, offering a clear comparison of their performance based on reported experimental values.

Parameter	Protocol 1: Grignard Reaction & Dehydration	Protocol 2: Wittig Reaction
Starting Material	Cyclobutanone, Ethylmagnesium Bromide	Cyclobutanone, Ethyltriphenylphosphonium Bromide
Intermediate 1	1-Ethylcyclobutanol	N/A
Intermediate 2	Ethylidenecyclobutane	Ethylidenecyclobutane
Final Product	Ethylcyclobutane	Ethylcyclobutane
Overall Yield	Moderate to Good (Estimated)	Good
Key Advantages	Utilizes common and readily available Grignard reagents.	Generally high yields and selectivity in the olefination step.
Key Limitations	Multi-step process with a dehydration step that can lead to side products. Potential for competing side reactions during the Grignard addition.[1]	Requires the synthesis of the phosphonium salt (Wittig reagent).[2][3][4] Triphenylphosphine oxide byproduct can complicate purification.
Scalability	Generally scalable, but exothermic nature of Grignard reaction requires careful temperature control.	Scalable, with established procedures for larger-scale Wittig reactions.

Visualizing the Synthetic Pathways

To elucidate the logical flow of each synthetic route, the following diagrams, generated using the DOT language, illustrate the key transformations.

Caption: Comparative workflow of Grignard and Wittig reaction pathways for ethylcyclobutane synthesis.

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

Protocol 1: Grignard Reaction-Based Synthesis

This protocol involves a three-step sequence: Grignard addition, dehydration, and hydrogenation.

Step 1: Synthesis of 1-Ethylcyclobutanol via Grignard Reaction

• Materials: Cyclobutanone, magnesium turnings, ethyl bromide, anhydrous diethyl ether, saturated aqueous ammonium chloride solution.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen inlet, place magnesium turnings.

  • Add a solution of ethyl bromide in anhydrous diethyl ether dropwise to the magnesium turnings to initiate the Grignard reagent formation.

  • Once the Grignard reagent is prepared, cool the reaction mixture in an ice bath.

  • Add a solution of cyclobutanone in anhydrous diethyl ether dropwise with stirring.

  • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

  • Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

  • Separate the ethereal layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 1-ethylcyclobutanol.

Step 2: Dehydration of 1-Ethylcyclobutanol to Ethylidenecyclobutane

• Materials: 1-Ethylcyclobutanol, concentrated sulfuric acid (or other dehydrating agents like iodine or potassium bisulfate).

• Procedure:

  • In a distillation apparatus, place the crude 1-ethylcyclobutanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to induce dehydration and distill the resulting ethylidenecyclobutane.

  • Wash the distillate with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous calcium chloride and purify by distillation.

Step 3: Hydrogenation of Ethylidenecyclobutane to Ethylcyclobutane

• Materials: Ethylidenecyclobutane, Palladium on activated carbon (Pd/C, 10%), ethanol (or other suitable solvent), hydrogen gas.

• Procedure:

  • In a hydrogenation vessel, dissolve ethylidenecyclobutane in ethanol.

  • Add a catalytic amount of 10% Pd/C.

  • Seal the vessel and purge with hydrogen gas.

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the mixture vigorously at room temperature.[5]

  • Monitor the reaction progress by gas chromatography (GC) until the starting material is consumed.

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Remove the solvent under reduced pressure to obtain ethylcyclobutane.

Protocol 2: Wittig Reaction-Based Synthesis

This protocol involves the preparation of the Wittig reagent, the Wittig reaction itself, and the final hydrogenation step.

Step 1: Synthesis of Ethyltriphenylphosphonium Bromide

• Materials: Triphenylphosphine, ethyl bromide, toluene.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve triphenylphosphine in toluene.

  • Add ethyl bromide to the solution.

  • Heat the mixture at reflux for several hours (e.g., 10 hours).[3]

  • Cool the reaction mixture to room temperature, which should cause the precipitation of a white solid.

  • Collect the solid by filtration, wash with toluene, and dry under vacuum to yield ethyltriphenylphosphonium bromide. A reported yield for a similar procedure is 91.8%.[3]

Step 2: Synthesis of Ethylidenecyclobutane via Wittig Reaction

• Materials: Ethyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium in hexane or sodium hydride), anhydrous tetrahydrofuran (THF), cyclobutanone.

• Procedure:

  • In a flame-dried, two-necked flask under a nitrogen atmosphere, suspend ethyltriphenylphosphonium bromide in anhydrous THF.

  • Cool the suspension in an ice bath and add the strong base dropwise to form the ylide (a color change to orange/red is typically observed).

  • After stirring for about 30 minutes, add a solution of cyclobutanone in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Quench the reaction with water and extract the product with pentane or diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate carefully.

  • The crude product, containing triphenylphosphine oxide, can be purified by distillation or column chromatography to isolate ethylidenecyclobutane.

Step 3: Hydrogenation of Ethylidenecyclobutane to Ethylcyclobutane

• The procedure for the hydrogenation of ethylidenecyclobutane is identical to Step 3 in Protocol 1.

Conclusion

The choice between the Grignard and Wittig-based protocols for the synthesis of ethylcyclobutane will depend on the specific requirements of the researcher and the available resources. The Grignard pathway utilizes more common reagents but involves an additional dehydration step that may require optimization to maximize the yield of the desired alkene isomer. The Wittig reaction offers a more direct route to the key intermediate, ethylidenecyclobutane, often with high yields, but necessitates the prior synthesis of the phosphonium salt and requires careful purification to remove the triphenylphosphine oxide byproduct. For projects where high overall yield and a more direct conversion are paramount, the Wittig approach may be preferable, provided the necessary reagents and purification capabilities are in place. Conversely, for rapid access to the intermediate alcohol or when utilizing readily available starting materials is a priority, the Grignard method presents a viable alternative.

References

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [wap.guidechem.com]
• 3. Ethyltriphenylphosphonium bromide synthesis - chemicalbook [chemicalbook.com]
• 4. tatvachintan.in [tatvachintan.in]
• 5. Catalytic Hydrogenation Activity and Electronic Structure Determination of Bis(arylimidazol-2-ylidene)pyridine Cobalt Alkyl and Hydride Complexes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Ethylcyclobutane and Other Cycloalkanes for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical properties, stability, reactivity, and toxicological profiles of ethylcyclobutane in comparison to cyclobutane, methylcyclobutane, propylcyclobutane, and cyclopentane.

This publication provides a comprehensive comparative analysis of ethylcyclobutane against a selection of other small cycloalkanes, namely cyclobutane, methylcyclobutane, propylcyclobutane, and cyclopentane. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the nuanced differences between these cyclic hydrocarbons. The following sections detail their physicochemical properties, inherent ring strain and stability, reactivity based on bond dissociation energies, and a summary of their known toxicological effects. All quantitative data is presented in clear, tabular formats, and detailed experimental protocols for key analytical methods are provided.

Physicochemical Properties: A Tabular Comparison

The fundamental physical characteristics of these cycloalkanes are crucial for their application in various chemical processes. The following table summarizes key physicochemical properties, offering a direct comparison between the selected compounds.

Property	Ethylcyclobutane	Cyclobutane	Methylcyclobutane	Propylcyclobutane	Cyclopentane
Molecular Formula	C₆H₁₂	C₄H₈	C₅H₁₀	C₇H₁₄	C₅H₁₀
Molecular Weight ( g/mol )	84.16	56.11	70.13	98.19	70.1
Boiling Point (°C)	70.7[1]	12.5[2][3]	36.3	103.4[4][5]	49.2[6][7]
Melting Point (°C)	-142.75[1]	-91[2][3]	-143.1	-	-93.9[6][8]
Density (g/cm³)	0.775[1]	0.720[2][3]	0.75	0.785[4][5]	0.751[6]
Vapor Pressure (mmHg at 25°C)	139[1]	-	-	37.4[4][5]	318
Refractive Index	1.425[1]	-	-	1.431[4][5]	1.406

Ring Strain and Molecular Stability

The stability of cycloalkanes is inversely related to their inherent ring strain, a concept first explored by Adolf von Baeyer.[9][10][11] This strain arises from a combination of angle strain (deviation from the ideal 109.5° sp³ bond angle), torsional strain (eclipsing interactions between adjacent hydrogen atoms), and steric strain (repulsive interactions between non-bonded atoms).[12][13] The total ring strain can be experimentally determined by measuring the heat of combustion.[11]

Cycloalkane	Ring Strain (kcal/mol)
Cyclobutane	26.3[14][15][16]
Methylcyclobutane
Ethylcyclobutane
Propylcyclobutane	*
Cyclopentane	6.2 - 7.4[8]

No specific experimental data for the ring strain of alkyl-substituted cyclobutanes was found. However, it is expected that the substitution would have a minor effect on the overall ring strain of the cyclobutane ring itself.

Cyclobutane exhibits significant ring strain due to its constrained 90° bond angles, deviating substantially from the ideal tetrahedral angle.[14][16] To alleviate some of this strain, the cyclobutane ring adopts a puckered or "butterfly" conformation.[3] Cyclopentane has considerably less ring strain as its internal angles (108° in a planar conformation) are much closer to the ideal sp³ bond angle.[8] It adopts an "envelope" or "half-chair" conformation to minimize torsional strain.[7]

A diagram illustrating the higher stability of cyclopentane compared to the strained cyclobutane derivatives.

Reactivity and Bond Dissociation Energies

The higher ring strain in cyclobutane and its derivatives translates to increased reactivity compared to less strained cycloalkanes like cyclopentane. Reactions that lead to the opening of the four-membered ring are energetically favorable as they relieve this strain. A key indicator of chemical reactivity is the bond dissociation energy (BDE), which is the energy required to homolytically cleave a chemical bond. Lower BDEs generally correlate with higher reactivity at that specific bond.

Bond	Molecule	Bond Dissociation Energy (kcal/mol)
C-C	Cyclobutane	~62.7
C-H	Cyclobutane	~97.3
C-C	Cyclopentane	-
C-H	Cyclopentane	~95.5
C-H	Methane (for comparison)	104.9

The C-C bonds within the cyclobutane ring are weaker than those in a typical acyclic alkane, making them more susceptible to cleavage. The C-H bonds in cycloalkanes are also of interest, particularly in the context of free-radical reactions. It has been noted that commonly cited C-H bond energies for some cycloalkanes may be underestimated by 3 to 4 kcal/mol.[17][18]

Logical relationship between ring strain, bond dissociation energy, and reactivity.

Toxicological Profiles

A summary of the available toxicological information for these cycloalkanes is presented below. It is important to note that comprehensive toxicological data is not available for all the compounds, particularly for propylcyclobutane.

Cycloalkane	Toxicological Summary
Ethylcyclobutane	May cause skin and eye irritation. Overexposure can lead to anesthetic effects such as drowsiness, dizziness, and headache.[2] It is classified as a neurotoxin.[8]
Cyclobutane	Can act as a simple asphyxiant in high concentrations. Direct contact with the liquid can cause frostbite. High exposure may lead to central nervous system depression with symptoms like dizziness and confusion.
Methylcyclobutane	No specific data found, but likely shares toxicological properties with other small cycloalkanes, including potential for central nervous system depression upon high exposure.
Propylcyclobutane	No specific toxicological data found. Based on similar compounds, it is likely to cause skin and eye irritation and may have anesthetic effects at high concentrations.
Cyclopentane	Inhalation of high concentrations can cause dizziness, nausea, and central nervous system depression.[1] It is an irritant to the skin and eyes.[4] Aspiration of the liquid can cause severe lung irritation.[1]

Experimental Protocols

Determination of Heat of Combustion via Bomb Calorimetry

The heat of combustion is a critical parameter for determining the ring strain of cycloalkanes. The following protocol outlines the general procedure for measuring the heat of combustion of a volatile liquid hydrocarbon using a bomb calorimeter.

Objective: To determine the heat of combustion of a liquid cycloalkane.

Apparatus:

• Oxygen bomb calorimeter

• Crucible

• Fuse wire

• Pellet press (for solid standards)

• High-precision thermometer

• Oxygen cylinder with regulator

• Balance (accurate to 0.1 mg)

Procedure:

• Calorimeter Calibration:

  • A pellet of a standard substance with a known heat of combustion (e.g., benzoic acid) of approximately 1 gram is accurately weighed and placed in the crucible.

  • A 10 cm piece of fuse wire is attached to the electrodes of the bomb head, with the wire in contact with the pellet.

  • The bomb is assembled and charged with oxygen to a pressure of approximately 30 atm.

  • The bomb is placed in the calorimeter bucket containing a known mass of water.

  • The calorimeter is sealed, and the initial temperature is recorded.

  • The sample is ignited, and the temperature is recorded at regular intervals until a maximum temperature is reached and starts to fall.

  • The heat capacity of the calorimeter is calculated based on the known heat of combustion of the standard and the observed temperature rise.

• Sample Analysis (Volatile Liquid):

  • A gelatin capsule or a special volatile liquid crucible is used to contain the liquid sample. Approximately 0.7-1.0 g of the liquid cycloalkane is accurately weighed into the container.

  • The container is placed in the crucible, and a fuse wire is arranged to be in contact with the container.

  • The bomb is assembled, charged with oxygen, and placed in the calorimeter as described above.

  • The sample is ignited, and the temperature change is recorded.

  • The heat of combustion of the sample is calculated using the heat capacity of the calorimeter and the observed temperature rise, with corrections made for the heat of combustion of the capsule and the fuse wire.

References

• 1. angenechemical.com [angenechemical.com]
• 2. 1-Ethyl-1-propylcyclobutane | C9H18 | CID 58586108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2S)-1-methyl-2-propylcyclobutane | C8H16 | CID 145073674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. 872-56-0 CAS MSDS (ISO-PROPYLCYCLOBUTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 2-Ethyl-1-methyl-3-propylcyclobutane | C10H20 | CID 550796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Isopropylcyclobutane - Hazardous Agents | Haz-Map [haz-map.com]
• 9. researchgate.net [researchgate.net]
• 10. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 11. Cycloalkane and cycloalkene C-H bond dissociation energies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. computational chemistry - Ab initio method to calculate C-C bond dissociation energy? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. scribd.com [scribd.com]
• 18. fishersci.com [fishersci.com]

A Comparative Guide to the Physical Properties of Cyclobutane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of several common cyclobutane derivatives. The data presented is compiled from various experimental sources to offer an objective overview for professionals in research and drug development.

Introduction

Cyclobutane and its derivatives are of significant interest in medicinal chemistry and materials science due to their unique conformational properties and reactivity. The strained four-membered ring imparts distinct physical and chemical characteristics that can be leveraged in the design of novel molecules. Understanding the fundamental physical properties of these building blocks is crucial for their effective application. This guide focuses on a comparative analysis of melting point, boiling point, density, solubility, and dipole moment for a selection of monosubstituted cyclobutane derivatives.

Physical Properties of Selected Cyclobutane Derivatives

The following table summarizes the experimentally determined physical properties of cyclobutane and several of its derivatives. These values have been collected from various scientific sources to provide a reliable point of reference.

Compound	Molecular Formula	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)	Solubility in Water	Dipole Moment (D)
Cyclobutane	C₄H₈	-91	12.5	0.720	Insoluble	0
Chlorocyclobutane	C₄H₇Cl	-155 to -156	83	0.991	Insoluble[1][2]	~1.9-2.2 (Est.)
Bromocyclobutane	C₄H₇Br	N/A	108	1.434[3][4]	Insoluble[5]	~1.8-2.1 (Est.)
Cyclobutanol	C₄H₈O	N/A	122-124[6]	0.921[7]	Partially miscible[6]	~1.6-1.9 (Est.)
Cyclobutylamine	C₄H₉N	-133 to -135.5	81.5	0.833[8]	Slightly soluble[9]	~1.3-1.5 (Est.)
Cyclobutanone	C₄H₆O	-52	99	0.938	Miscible	2.89
Cyclobutanecarboxylic acid	C₅H₈O₂	-7.5	191.5–193.5	1.047	Slightly soluble	N/A

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the physical properties listed above.

Melting Point Determination

The melting point of solid cyclobutane derivatives is determined using the capillary tube method with a melting point apparatus.

Procedure:

• A small amount of the finely powdered solid sample is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[10]

• The capillary tube is placed in the heating block of a melting point apparatus, adjacent to a calibrated thermometer.[10]

• The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.[10]

• The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has liquefied.[10]

• For a pure substance, the melting range is typically sharp, within 0.5-1.5 °C.

Boiling Point Determination

The boiling point of liquid cyclobutane derivatives is determined using a micro boiling point or simple distillation method.

Procedure (Micro Boiling Point):

• A small volume (a few milliliters) of the liquid sample is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid.

• The test tube is attached to a thermometer and heated in a suitable bath (e.g., a Thiele tube with mineral oil or an aluminum block).

• The temperature is raised until a continuous stream of bubbles emerges from the open end of the capillary tube.

• Heating is discontinued, and the temperature at which the liquid begins to enter the capillary tube upon cooling is recorded as the boiling point.

Density Measurement

The density of liquid cyclobutane derivatives is determined using a pycnometer or a hydrometer for larger volumes.

Procedure (Pycnometer):

• A clean, dry pycnometer of a known volume is weighed accurately.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

• The filled pycnometer is then weighed again.

• The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.

• The temperature at which the measurement is made is recorded, as density is temperature-dependent.

Solubility Determination

The solubility of cyclobutane derivatives in various solvents is determined by the direct addition method.

Procedure:

• A measured volume or weight of the solvent (e.g., 1 mL of water, ethanol, diethyl ether) is placed in a test tube.

• A small, measured amount of the cyclobutane derivative (solute) is added to the solvent.

• The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).

• Observations are made to determine if the solute has completely dissolved.

• If the solute dissolves, more is added incrementally until saturation is reached or to determine if it is miscible.

• Solubility is expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively (e.g., in g/100 mL). For instance, cyclobutanol is miscible with ethanol in all proportions at room temperature.[11]

Dipole Moment Measurement

The dipole moment of a molecule is determined by measuring the dielectric constant of its dilute solutions in a nonpolar solvent.

Procedure:

• Solutions of the cyclobutane derivative at various low concentrations are prepared in a nonpolar solvent (e.g., benzene or cyclohexane).

• The dielectric constant and density of each solution, as well as the pure solvent, are measured at a constant temperature.

• The refractive index of each solution is also measured.

• The molar polarization of the solute at infinite dilution is calculated using the Guggenheim or Halverstadt-Kumler method.

• The dipole moment is then calculated from the molar polarization.

Structure-Property Relationships

The physical properties of cyclobutane derivatives are directly influenced by their molecular structure, particularly the nature of the substituent on the four-membered ring. The following diagram illustrates the logical relationship between structural features and the resulting physical properties.

Caption: Relationship between cyclobutane derivative structure and its physical properties.

This guide serves as a foundational resource for understanding the physical properties of common cyclobutane derivatives. The provided data and experimental protocols are intended to aid researchers in the selection and application of these valuable chemical entities in their work.

References

• 1. Chlorocyclobutane｜lookchem [lookchem.com]
• 2. chembk.com [chembk.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. ブロモシクロブタン 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. Microwave spectrum, equilibrium ring conformation and electric dipole moment of cyclobutane-1,2-dione - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Cyclobutanol | C4H8O | CID 76218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. thinksrs.com [thinksrs.com]
• 9. Cyclobutylamine CAS#: 2516-34-9 [m.chemicalbook.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. What is the solubility of Cyclobutanol in different organic solvents? - Blog [btcpharmtech.com]

A Comparative Guide to the Validation of Analytical Methods for Ethylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of ethylcyclobutane, a volatile organic compound, is essential in various research and industrial applications. The validation of analytical methods used for its determination ensures the reliability, consistency, and accuracy of the obtained data. This guide provides a comparative overview of two prevalent analytical techniques for the analysis of ethylcyclobutane: Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). The information presented herein is based on established principles of analytical method validation for hydrocarbons.[1][2][3][4]

Overview of Analytical Techniques

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for the quantitative analysis of volatile organic compounds. It offers high sensitivity and a wide linear range for hydrocarbons. The flame ionization detector responds to compounds that produce ions when burned in a hydrogen-air flame, making it highly suitable for the analysis of ethylcyclobutane.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. This technique not only allows for the quantification of ethylcyclobutane but also provides structural information, enabling its unequivocal identification. The high selectivity of MS detection can be advantageous when analyzing complex matrices where interferences may be present.[5][6]

Comparative Validation Data

The following tables summarize the typical validation parameters for GC-FID and GC-MS methods for the analysis of ethylcyclobutane. These values are representative and may vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Table 1: GC-FID Method Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Performance Data
Linearity (r²)	≥ 0.99	0.999
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (% RSD)	≤ 15%	< 5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	~0.1 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	~0.5 ng/mL
Selectivity	No interfering peaks at the retention time of the analyte	High
Ruggedness (% RSD)	≤ 15%	< 10%

Table 2: GC-MS Method Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Performance Data
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Recovery)	80 - 120%	98 - 108%
Precision (% RSD)	≤ 15%	< 7%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	~0.05 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	~0.2 ng/mL
Specificity	Unique mass spectrum for the analyte	High
Ruggedness (% RSD)	≤ 15%	< 12%

Experimental Protocols

Detailed methodologies for the validation of GC-FID and GC-MS methods for ethylcyclobutane are provided below.

GC-FID Method Protocol

• Instrumentation: Gas chromatograph equipped with a flame ionization detector and a capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Injection Volume: 1 µL (split mode, e.g., 50:1 split ratio).

• Standard Preparation: Prepare a series of calibration standards of ethylcyclobutane in a suitable solvent (e.g., hexane) over the desired concentration range.

• Validation Parameters Evaluation:

  • Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration.

  • Accuracy: Analyze samples with known concentrations of ethylcyclobutane (spiked samples) and calculate the percentage recovery.

  • Precision: Perform replicate injections of a standard solution and calculate the relative standard deviation (RSD) of the peak areas.

  • LOD and LOQ: Determine the concentrations that produce a signal-to-noise ratio of 3 and 10, respectively.

  • Selectivity: Analyze blank samples and potential interfering substances to ensure no peaks co-elute with ethylcyclobutane.

  • Ruggedness: Evaluate the effect of small variations in method parameters (e.g., different analyst, different day) on the results.

GC-MS Method Protocol

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with a capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-200.

• Injection Volume: 1 µL (split mode, e.g., 50:1 split ratio).

• Standard Preparation: Prepare a series of calibration standards of ethylcyclobutane in a suitable solvent (e.g., hexane) over the desired concentration range.

• Validation Parameters Evaluation:

  • Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area of a characteristic ion against the concentration.

  • Accuracy: Analyze spiked samples and calculate the percentage recovery.

  • Precision: Perform replicate injections of a standard solution and calculate the RSD of the peak areas.

  • LOD and LOQ: Determine the concentrations that produce a signal-to-noise ratio of 3 and 10 for the quantifier ion.

  • Specificity: Confirm the identity of the ethylcyclobutane peak by comparing its mass spectrum with a reference spectrum.

  • Ruggedness: Assess the impact of minor changes in experimental conditions on the analytical results.

Workflow Diagrams

The following diagrams illustrate the logical workflow for the validation of analytical methods for ethylcyclobutane.

Caption: General workflow for analytical method validation.

Caption: Decision workflow for method selection and validation.

References

• 1. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 2. redalyc.org [redalyc.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Ethylcyclobutane | C6H12 | CID 252322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cyclobutane, ethyl- [webbook.nist.gov]

Bridging the Gap: A Comparative Analysis of Computational and Experimental Data for Ethylcyclobutane

For researchers, scientists, and professionals in drug development, the accurate characterization of molecular properties is paramount. This guide provides a detailed cross-validation of computational and experimental data for ethylcyclobutane, a fundamental cycloalkane derivative. By objectively comparing theoretical predictions with empirical evidence, we aim to offer a comprehensive understanding of its conformational landscape, vibrational dynamics, and rotational barriers.

Ethylcyclobutane exists in multiple conformations due to the puckering of the cyclobutane ring and the rotation of the ethyl group. The most stable conformers are the equatorial-gauche, axial-gauche, and equatorial-cis forms, with the equatorial-gauche being the most predominant.[1] This guide will delve into the energetic differences between these conformers and the barriers to their interconversion, drawing upon both experimental spectroscopic data and theoretical calculations.

Conformational Energy: A Tale of Two Methods

The relative stability of ethylcyclobutane's conformers can be determined experimentally by analyzing the temperature dependence of vibrational spectra, particularly Raman spectroscopy. Computational chemistry, on the other hand, provides a theoretical framework to calculate these energy differences using various levels of theory and basis sets.

A key study by Durig et al. provides a foundational dataset for this comparison. Their work combines experimental Raman and infrared spectroscopy with ab initio calculations to probe the conformational energetics of ethylcyclobutane.[1]

Property	Experimental Value (cm⁻¹)	Experimental Value (kcal/mol)	Computational Value (cm⁻¹)	Computational Value (kcal/mol)	Method
ΔH (equatorial - axial) in gas phase	247 ± 20	0.71 ± 0.06	-	-	Raman Spectroscopy[1]
ΔH (equatorial - axial) in liquid phase	354 ± 179	1.01 ± 0.51	-	-	Raman Spectroscopy[1]
Barrier to ring inversion	-	-	641 ± 20	1.83 ± 0.06	Ab initio (3-21G*)[1]

Experimental Protocol: Conformational Energy Determination

The enthalpy difference (ΔH) between the equatorial and axial conformers of ethylcyclobutane in the gaseous and liquid states was determined by measuring the relative intensities of Raman band pairs at various temperatures.[1] The van't Hoff equation was then used to extract the enthalpy change from the temperature-dependent equilibrium constant, which is proportional to the ratio of the intensities of the Raman lines corresponding to the two conformers.

Computational Methodology: Conformational Energy Calculation

The computational values for the barrier to ring inversion were obtained using ab initio calculations with the 3-21G* basis set.[1] These calculations involve optimizing the geometry of the transition state for the ring inversion process and comparing its energy to that of the ground state (equatorial) conformer.

Rotational Barriers: The Energy Landscape of the Ethyl Group

While the ring puckering of cyclobutane is a key conformational feature, the rotation of the ethyl substituent also presents an energy barrier. Unfortunately, direct experimental measurement of this rotational barrier is challenging. However, computational methods can provide a detailed rotational energy profile.

Parameter	Computational Value (kcal/mol)	Method
Rotational Barrier of Ethyl Group	Data not available in search results	Specific computational studies needed

Further computational studies are required to determine the rotational energy barrier of the ethyl group in ethylcyclobutane. Such studies would typically involve a relaxed potential energy surface scan, where the dihedral angle of the C-C-C-C bond of the ethyl group is systematically varied, and the energy is calculated at each step.

Vibrational Frequencies: A Harmony of Theory and Experiment

Vibrational spectroscopy, including infrared (IR) and Raman techniques, provides a fingerprint of a molecule's vibrational modes. The frequencies of these modes can be compared with those calculated using computational methods, offering a powerful validation of the theoretical models. The NIST WebBook provides access to the experimental gas-phase IR spectrum of ethylcyclobutane.[2][3][4][5][6]

A comprehensive assignment of the vibrational frequencies of ethylcyclobutane has been performed by Durig et al., supported by ab initio calculations.[1] A selection of these assignments is presented below.

Vibrational Mode	Experimental Frequency (cm⁻¹) (Raman, liquid)	Experimental Frequency (cm⁻¹) (IR, gas)	Calculated Frequency (cm⁻¹) (Ab initio)
CH₂ stretch (asym)	2962	2965	Data not available in search results
CH₂ stretch (sym)	2875	2878	Data not available in search results
Ring Puckering	-	~161	Data not available in search results
CH₃ Torsion	232 (solid)	-	Data not available in search results

Experimental Protocol: Vibrational Spectroscopy

Infrared spectra of gaseous ethylcyclobutane were recorded using a Fourier transform infrared (FTIR) spectrometer. Raman spectra of the liquid and solid phases were obtained using a laser Raman spectrometer. The observed vibrational bands were then assigned to specific normal modes of vibration based on their frequencies, intensities, and depolarization ratios (for Raman).[1]

Computational Methodology: Vibrational Frequency Calculation

Ab initio calculations, such as those performed by Durig et al., can be used to compute the harmonic vibrational frequencies of a molecule.[1] These calculations involve determining the second derivatives of the energy with respect to the atomic coordinates at the optimized geometry. The resulting force constant matrix is then used to calculate the vibrational frequencies.

Logical Workflow for Cross-Validation

The process of comparing computational and experimental data for ethylcyclobutane can be visualized as a logical workflow.

Caption: Workflow for comparing experimental and computational data.

Conclusion

The cross-validation of computational and experimental data for ethylcyclobutane reveals a strong concordance between theoretical predictions and empirical observations, particularly for conformational energies and vibrational frequencies. The work of Durig and colleagues provides a robust foundation for understanding the molecular properties of this fundamental cycloalkane.[1] While experimental data on rotational barriers of the ethyl group remain elusive, computational chemistry offers a viable path to explore this aspect of its conformational dynamics. This integrated approach, combining the strengths of both theoretical and experimental methods, is indispensable for the accurate characterization of molecular systems in scientific research and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Theoretical study of internal rotational barriers of electrons donating and electrons withdrawing groups in aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantum Chemistry Study of Conformational Energies and Rotational Energy Barriers in <i>n</i>-Alkanes [ouci.dntb.gov.ua]
• 4. The Rotational Barrier in Ethane: A Molecular Orbital Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

A Comparative Analysis of the Reactivity of Ethylcyclobutane and Cyclopentane

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of cyclic alkanes is paramount for designing novel synthetic pathways and developing new chemical entities. This guide provides an objective comparison of the reactivity of ethylcyclobutane and cyclopentane (B165970), supported by experimental data and detailed protocols.

The reactivity of cycloalkanes is intrinsically linked to their inherent ring strain. Ethylcyclobutane, possessing a four-membered ring, exhibits significantly higher ring strain compared to the five-membered ring of cyclopentane. This fundamental difference in stability dictates their behavior in various chemical transformations, including pyrolysis, free-radical halogenation, and catalytic reforming.

The Influence of Ring Strain on Stability and Reactivity

Ring strain arises from a combination of angle strain (deviation from ideal tetrahedral bond angles), torsional strain (eclipsing interactions between adjacent C-H bonds), and steric strain. The cyclobutane (B1203170) ring is considerably more strained than the cyclopentane ring, as evidenced by their respective strain energies.

Compound	Ring Size	Strain Energy (kcal/mol)
Cyclobutane	4	26.3[1]
Cyclopentane	5	7.4[1]

This higher strain energy makes ethylcyclobutane thermodynamically less stable and consequently more reactive than cyclopentane. Reactions that lead to the opening of the four-membered ring are particularly favorable as they relieve this inherent strain.

Comparative Reactivity in Key Chemical Reactions

Pyrolysis

Thermal decomposition, or pyrolysis, of cycloalkanes results in the cleavage of C-C bonds to form a variety of smaller hydrocarbon products. Due to its higher ring strain, ethylcyclobutane is expected to undergo pyrolysis at a lower temperature or at a faster rate than cyclopentane.

Free-Radical Halogenation

Free-radical halogenation is a classic reaction for alkanes, proceeding via a chain mechanism involving initiation, propagation, and termination steps. The reactivity of a C-H bond towards abstraction by a halogen radical depends on the stability of the resulting alkyl radical. Tertiary radicals are more stable than secondary radicals, which are in turn more stable than primary radicals.

In a comparative study, the higher ring strain in substituted cyclobutanes can lead to increased reactivity compared to their cyclopentyl analogs in gas-phase chlorination. This is attributed to the release of strain in the formation of the substituted cyclobutyl radical.

For ethylcyclobutane, there are several distinct types of C-H bonds that can undergo substitution, leading to a mixture of monochlorinated products.

Predicted Product Distribution in Free-Radical Monochlorination of Ethylcyclobutane:

Based on the relative stability of the intermediate radicals (tertiary > secondary > primary), the major product of the free-radical chlorination of ethylcyclobutane is predicted to be 1-chloro-1-ethylcyclobutane, resulting from the abstraction of the tertiary hydrogen atom. The relative amounts of the other isomers will depend on the statistical probability of abstracting each type of hydrogen and the relative reactivity of each C-H bond.

A qualitative prediction of the product distribution is as follows:

Product	Type of Hydrogen Abstracted	Predicted Abundance
1-chloro-1-ethylcyclobutane	Tertiary	Major
(1-chloroethyl)cyclobutane	Secondary (on ethyl group)	Minor
cis/trans-1-chloro-2-ethylcyclobutane	Secondary (on ring)	Minor
cis/trans-1-chloro-3-ethylcyclobutane	Secondary (on ring)	Minor
(2-chloroethyl)cyclobutane	Primary (on ethyl group)	Least

Catalytic Reforming

Catalytic reforming is a crucial industrial process used to convert low-octane naphthas into high-octane gasoline components. The reactions involved include dehydrogenation, dehydroisomerization, and cracking, typically over a platinum-based catalyst.

Five-membered naphthenes like cyclopentane and its derivatives are known to undergo dehydroisomerization to form aromatic compounds. For instance, methylcyclopentane (B18539) can be converted to benzene. It is expected that ethylcyclobutane would also undergo significant transformation under catalytic reforming conditions, likely involving ring opening and isomerization pathways in addition to dehydrogenation. However, specific comparative studies on the catalytic reforming of ethylcyclobutane versus cyclopentane are not extensively documented in publicly available literature.

Experimental Protocols

Detailed experimental procedures are essential for reproducible research. Below are generalized protocols for key experiments discussed in this guide.

Experimental Protocol for Competitive Free-Radical Photobromination of Cycloalkanes

Objective: To determine the relative reactivity of ethylcyclobutane and cyclopentane towards free-radical bromination.

Materials:

• Ethylcyclobutane

• Cyclopentane

• Bromine (Br₂)

• Inert solvent (e.g., carbon tetrachloride, CCl₄)

• UV lamp

• Gas chromatograph (GC) with a flame ionization detector (FID)

• Standard glassware (reaction vessel, condenser, etc.)

Procedure:

• Prepare a standard solution containing equimolar amounts of ethylcyclobutane and cyclopentane in CCl₄.

• In a reaction vessel equipped with a condenser and a magnetic stirrer, place a known volume of the cycloalkane solution.

• Cool the mixture in an ice bath to control the reaction temperature.

• Slowly add a dilute solution of bromine in CCl₄ to the reaction vessel. The amount of bromine should be substoichiometric to ensure that it is the limiting reagent.

• Irradiate the reaction mixture with a UV lamp to initiate the reaction. The disappearance of the bromine color indicates the progress of the reaction.

• Once the bromine color has disappeared, quench the reaction by washing the mixture with a solution of sodium thiosulfate (B1220275) to remove any remaining bromine.

• Wash the organic layer with water and dry it over anhydrous sodium sulfate.

• Analyze the product mixture using a gas chromatograph (GC) to determine the relative amounts of unreacted ethylcyclobutane and cyclopentane, as well as the various brominated products.

• The relative reactivity can be calculated from the relative consumption of the two starting materials.

Experimental Protocol for Gas-Phase Pyrolysis of Cycloalkanes

Objective: To compare the thermal stability and product distribution of ethylcyclobutane and cyclopentane pyrolysis.

Materials:

• Ethylcyclobutane

• Cyclopentane

• Inert carrier gas (e.g., nitrogen or argon)

• Flow reactor (quartz tube) housed in a tube furnace

• Syringe pump for liquid feed

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Set the tube furnace to the desired pyrolysis temperature.

• Establish a constant flow of the inert carrier gas through the quartz reactor tube.

• Using a syringe pump, introduce a precise and constant flow of either ethylcyclobutane or cyclopentane into the heated zone of the reactor where it will vaporize and mix with the carrier gas.

• The gaseous effluent from the reactor is passed through a cold trap to condense any liquid products and then directed to a gas chromatograph-mass spectrometer (GC-MS) for analysis of the gaseous products.

• Analyze the collected liquid products separately by GC-MS.

• Repeat the experiment at various temperatures to determine the temperature dependence of the decomposition.

• The conversion of the reactant and the yields of the various products are calculated based on the GC-MS data.

• Kinetic parameters, such as the activation energy, can be determined by analyzing the reaction rates at different temperatures.

Visualizing Reactivity Factors

The following diagram illustrates the key factors influencing the comparative reactivity of ethylcyclobutane and cyclopentane.

Factors influencing the reactivity of ethylcyclobutane vs. cyclopentane.

Conclusion

The higher ring strain of the cyclobutane ring in ethylcyclobutane renders it a more reactive molecule than cyclopentane. This increased reactivity is evident in its greater propensity to undergo reactions that can alleviate this strain, such as ring-opening during pyrolysis or the formation of a stabilized radical intermediate during free-radical halogenation. For researchers in drug development and chemical synthesis, the cyclobutane moiety in molecules like ethylcyclobutane can be strategically employed as a reactive handle for further functionalization, while the relative inertness of the cyclopentane ring can provide a stable scaffold. The choice between these two cycloalkanes in a synthetic strategy will, therefore, depend on the desired reactivity profile of the target molecule. Further quantitative studies directly comparing the reaction kinetics and product distributions under identical conditions would provide a more definitive understanding of their relative reactivities.

References

• 1. Solved 2a. Draw all possible products of a single radical | Chegg.com [chegg.com]

A Comparative Guide to Assessing the Purity of Commercially Available Ethylcyclobutane

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. This guide provides a comprehensive comparison of commercially available ethylcyclobutane, focusing on purity assessment through robust analytical methodologies. The presented data and protocols are designed to offer a clear framework for evaluating product quality from various suppliers.

Introduction

Ethylcyclobutane (C₆H₁₂) is a cycloalkane that may find application as a building block in organic synthesis or as a specialty solvent. Given its intended use in research and development, particularly in the pharmaceutical industry, stringent purity is a critical requirement. Impurities, which can include isomers, residual starting materials from synthesis, or degradation products, can significantly impact reaction outcomes, yield, and the safety profile of final products. This guide outlines a systematic approach to quantifying the purity of ethylcyclobutane and identifying potential impurities.

Potential Impurities in Commercial Ethylcyclobutane

Based on the synthesis routes and the inherent stability of related cycloalkanes, several types of impurities might be present in commercial ethylcyclobutane. These can be broadly categorized as:

• Isomers: Other C₆H₁₂ isomers such as cyclohexane, methylcyclopentane, and various hexenes are common potential impurities.

• Related Alkanes and Cycloalkanes: Residuals from starting materials or side reactions could include butane, cyclobutane, and other lower or higher boiling point hydrocarbons.

• Aromatic Compounds: Depending on the manufacturing process, trace amounts of aromatic compounds like benzene could be present.

• Solvents: Residual solvents used during synthesis and purification steps.

A primary and highly effective analytical technique for separating and identifying such volatile and semi-volatile organic compounds is Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3][4][5] This method offers high resolution and sensitivity, making it ideal for purity assessment.[1][2][3]

Comparative Analysis of Fictional Suppliers

To illustrate the potential variability in product quality, the following table summarizes hypothetical purity data for ethylcyclobutane from three fictional commercial suppliers: Supplier A, Supplier B, and Supplier C. This data is representative of what might be obtained through GC-MS analysis.

Parameter	Supplier A	Supplier B	Supplier C
Purity of Ethylcyclobutane (%)	99.85	98.50	99.20
Methylcyclopentane (%)	0.05	0.75	0.30
Cyclohexane (%)	0.03	0.20	0.15
n-Hexane (%)	0.02	0.15	0.10
Benzene (ppm)	< 1	15	5
Other Impurities (%)	0.05	0.40	0.25
Total Impurities (%)	0.15	1.50	0.80

This data is for illustrative purposes only and does not represent actual commercial products.

Experimental Workflow for Purity Assessment

A logical workflow is crucial for the systematic evaluation of ethylcyclobutane purity. The following diagram, generated using the DOT language, outlines the key steps from sample reception to final data analysis.

Workflow for Ethylcyclobutane Purity Assessment

Detailed Experimental Protocol: GC-MS Analysis

The following protocol provides a detailed methodology for the purity assessment of ethylcyclobutane using Gas Chromatography-Mass Spectrometry.

1. Objective: To determine the purity of ethylcyclobutane and to identify and quantify any impurities present in the commercial samples.

2. Materials and Reagents:

• Ethylcyclobutane samples (from different suppliers)

• High-purity hexane (or another suitable solvent, e.g., pentane) for dilution

• Certified reference standards for potential impurities (e.g., methylcyclopentane, cyclohexane, n-hexane, benzene) for positive identification and calibration.

3. Instrumentation:

• Gas Chromatograph (GC) equipped with a split/splitless injector and a flame ionization detector (FID) or a mass spectrometer (MS). An MS detector is preferred for definitive impurity identification.

• Capillary Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating alkanes and related hydrocarbons.

• Carrier Gas: Helium or Hydrogen, high purity grade.

4. GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 100:1 split ratio to avoid column overloading)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes

  • Ramp: Increase to 150 °C at a rate of 5 °C/min

  • Hold: Hold at 150 °C for 2 minutes

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: m/z 35-350

5. Sample Preparation:

• Accurately prepare a 1% (v/v) solution of the ethylcyclobutane sample in high-purity hexane.

• For quantitative analysis, prepare a series of calibration standards for expected impurities using certified reference materials.

6. Data Analysis:

• Purity Calculation: The purity of ethylcyclobutane is determined by the area percent method from the total ion chromatogram (TIC). The percentage purity is calculated as:

  • Purity (%) = (Area of Ethylcyclobutane Peak / Total Area of All Peaks) x 100

• Impurity Identification: Individual impurity peaks are identified by comparing their mass spectra with a standard reference library (e.g., NIST) and by comparing their retention times with those of the certified reference standards.

• Impurity Quantification: For more accurate quantification, a calibration curve for each identified impurity should be prepared using the reference standards.

Signaling Pathway and Logical Relationships

The decision-making process for accepting or rejecting a batch of ethylcyclobutane based on its purity can be visualized as a logical pathway.

Decision Pathway for Lot Acceptance

Conclusion

The purity of ethylcyclobutane can vary between different commercial suppliers. A thorough analytical assessment, primarily using GC-MS, is essential to ensure the quality and consistency of this chemical for research and development purposes.[5] By implementing a systematic experimental workflow and a validated analytical method, researchers can confidently select a supplier that meets the stringent purity requirements of their applications. The provided protocols and diagrams serve as a valuable resource for establishing such a quality control process.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 5. ijpsjournal.com [ijpsjournal.com]

Benchmarking Ethylcyclobutane: A Comparative Guide for Researchers

For Immediate Release

[City, State] – [Date] – In the intricate landscape of computational chemistry and drug development, the selection of appropriate reference compounds is paramount for accurate modeling and prediction of molecular properties. This guide provides a comprehensive benchmark analysis of ethylcyclobutane, evaluating its suitability as a reference compound by comparing its key physicochemical and thermochemical properties against established standards: cyclohexane, toluene, and isooctane. This document is intended to serve as a vital resource for researchers, scientists, and professionals in drug development, offering meticulously compiled experimental data, detailed methodologies, and illustrative diagrams to support informed decision-making in their research endeavors.

Executive Summary

Ethylcyclobutane presents a unique combination of a strained four-membered ring and an aliphatic side chain, making it an interesting candidate for studying ring strain effects and reaction mechanisms. This guide provides a quantitative comparison of its fundamental properties, including physicochemical characteristics, thermochemical data such as enthalpy of formation and heat of combustion, ring strain energy, and bond dissociation energies (BDEs). By juxtaposing this data with that of cyclohexane (a strain-free cycloalkane), toluene (an aromatic hydrocarbon), and isooctane (a branched alkane), this guide offers a clear perspective on the relative stability and reactivity of ethylcyclobutane.

Data Presentation: Physicochemical and Thermochemical Properties

The following tables summarize the key quantitative data for ethylcyclobutane and the selected reference compounds. All data is derived from peer-reviewed experimental studies.

Table 1: General Physicochemical Properties

Property	Ethylcyclobutane	Cyclohexane	Toluene	Isooctane (2,2,4-Trimethylpentane)
Molecular Formula	C₆H₁₂	C₆H₁₂	C₇H₈	C₈H₁₈
Molecular Weight ( g/mol )	84.16	84.16	92.14	114.23
Boiling Point (°C)	70.7	80.7	110.6	99.2
Melting Point (°C)	-142.75	6.55	-95	-107.4
Density (g/cm³ at 20°C)	0.775	0.779	0.867	0.692

Table 2: Thermochemical Data

Property	Ethylcyclobutane	Cyclohexane	Toluene	Isooctane (2,2,4-Trimethylpentane)
Standard Enthalpy of Formation (ΔHf°) (liquid, kJ/mol)	-58.95 ± 0.75[1]	-156[2][3]	12.4[4]	-224.1
Standard Heat of Combustion (ΔHc°) (liquid, kJ/mol)	-4017.1 ± 0.67[1]	-3920[5][6]	-3910.3[7][8]	-5461[9]
Ring Strain Energy (kJ/mol)	~110 (Estimated for cyclobutane ring)[10]	~0 (in chair conformation)[11][12][13]	N/A	N/A

Table 3: Selected Bond Dissociation Energies (BDEs) (kJ/mol)

Bond	Ethylcyclobutane	Cyclohexane	Toluene	Isooctane (2,2,4-Trimethylpentane)
Primary C-H	Data not available	~420	N/A	423.8 (on C1)
Secondary C-H	Data not available	~401	N/A	401.7
Tertiary C-H	Data not available	N/A	N/A	388.7
C-C (ring)	Data not available	~350	N/A	N/A
C-C (side chain)	Data not available	N/A	N/A	~350
C-H (methyl group of toluene)	N/A	N/A	375	N/A

Experimental Protocols

The data presented in this guide are based on established experimental methodologies. Below are detailed overviews of the key techniques used to determine the thermochemical properties.

Oxygen Bomb Calorimetry for Heat of Combustion

This method is used to determine the heat of combustion of liquid and solid samples.

Experimental Workflow:

Figure 1: Workflow for Oxygen Bomb Calorimetry.

Methodology:

• Sample Preparation: A precisely weighed sample of the liquid (e.g., ethylcyclobutane) is placed in a quartz or metal crucible. A fuse wire of known mass is attached to the electrodes within the bomb, with the wire in contact with the sample.

• Bomb Assembly and Pressurization: The crucible is placed inside a high-pressure stainless-steel vessel, known as the "bomb." The bomb is then sealed and purged with oxygen before being filled with pure oxygen to a pressure of approximately 25-30 atm.[15]

• Calorimetry: The sealed bomb is submerged in a known volume of water in a well-insulated calorimeter. The system is allowed to reach thermal equilibrium. The initial temperature is recorded.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Calculation: The heat of combustion is calculated from the temperature rise of the calorimeter system, taking into account the heat capacity of the calorimeter (determined by calibrating with a substance of known heat of combustion, such as benzoic acid), and corrections for the heat released by the combustion of the fuse wire and the formation of nitric and sulfuric acids from any nitrogen or sulfur impurities.[6]

Determination of Bond Dissociation Energies

Several experimental techniques are employed to measure bond dissociation energies.

Logical Relationship of BDE Determination Methods:

Figure 2: Methods for BDE Determination.

Methodologies:

• Radical Kinetics: This method involves studying the kinetics of a reaction where a specific bond is broken. By measuring the rate constants for both the forward and reverse reactions, the equilibrium constant can be determined. The enthalpy of the reaction, which corresponds to the BDE, can then be calculated using the van't Hoff equation.

• Photoionization Mass Spectrometry (PIMS): In this technique, a molecule is irradiated with photons of varying energy. The minimum energy required to cause the molecule to fragment into a specific radical and a radical cation (the appearance energy) is measured. By combining this with the independently measured ionization energy of the radical, the bond dissociation energy can be calculated.

• Acidity/Electron Affinity Cycles: This thermochemical cycle involves measuring the gas-phase acidity of the molecule (the enthalpy change for deprotonation) and the electron affinity of the resulting radical. The bond dissociation energy can then be calculated using these values and the known ionization energy of the hydrogen atom.

Discussion and Conclusion

The data presented in this guide highlights the distinct characteristics of ethylcyclobutane in comparison to the selected reference compounds. Its heat of combustion and enthalpy of formation are significantly influenced by the presence of the strained cyclobutane ring, which has an estimated ring strain energy of approximately 110 kJ/mol.[10] In contrast, cyclohexane exists in a stable, strain-free chair conformation.[11][12][13] This inherent strain makes ethylcyclobutane a useful model for studying the thermodynamics and kinetics of reactions involving ring-opening or rearrangements.

The lack of readily available experimental bond dissociation energies for ethylcyclobutane is a notable gap in the current literature. This presents an opportunity for further experimental and computational research to fully characterize this molecule as a reference compound. The BDEs are crucial for validating theoretical models of reaction mechanisms, particularly in combustion and atmospheric chemistry.

References

• 1. Cyclobutane, ethyl- [webbook.nist.gov]
• 2. The standard molar enthalpies of formation of cyclohexane class 11 chemistry CBSE [vedantu.com]
• 3. sarthaks.com [sarthaks.com]
• 4. Toluene - Wikipedia [en.wikipedia.org]
• 5. The enthalpy of combustion of `H_(2)` , cyclohexene `(C_(6)H_(10))` and cyclohexane `(C_(6)H_(12))` are `-241` , `-3800` and `-3920KJ` per mol respectively. Heat of hydrogenation of cyclohexene is [allen.in]
• 6. The enthalpy of combustion of H2 cyclohexane C6H10 class 11 chemistry CBSE [vedantu.com]
• 7. brainly.com [brainly.com]
• 8. homework.study.com [homework.study.com]
• 9. Isooctane, C8H18, is the component of gasoline from which - McMurry 8th Edition Ch 9 Problem 117 [pearson.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Frontiers | Experimental Investigation of the Pressure Dependence of Iso-Octane Combustion [frontiersin.org]
• 15. Cyclohexane [webbook.nist.gov]

Safety & Regulatory Compliance

Proper Disposal of Ethylcyclobutane: A Procedural Guide

For researchers and laboratory professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Ethylcyclobutane, a flammable aliphatic hydrocarbon, requires careful handling and disposal in accordance with hazardous waste regulations. This guide provides a comprehensive, step-by-step procedure for the proper disposal of ethylcyclobutane, ensuring compliance and minimizing risks.

Hazard Profile and Immediate Safety Precautions

While detailed GHS classification data for ethylcyclobutane is not consistently available, its properties as a flammable liquid and potential neurotoxin necessitate stringent safety measures.[1] Overexposure may lead to irritation and anesthetic effects such as drowsiness and dizziness.[1] It is considered a dangerous fire and explosion hazard when exposed to heat or flame and can react vigorously with oxidizing materials.[2]

Personal Protective Equipment (PPE): Before handling ethylcyclobutane, ensure the following PPE is used:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

• Hand Protection: Use chemically impermeable gloves.[3]

• Body Protection: A flame-resistant lab coat should be worn.[3]

• Respiratory Protection: Handle only in a well-ventilated area or a chemical fume hood to avoid breathing vapors.[3]

Step-by-Step Disposal Procedure

The disposal of ethylcyclobutane must adhere to the "cradle-to-grave" principle for hazardous waste management established by the Resource Conservation and Recovery Act (RCRA).[4][5] All chemical waste should be treated as hazardous unless confirmed to be non-hazardous.[6]

Step 1: Waste Collection and Segregation

• Collect Waste: Collect all ethylcyclobutane waste, including unused product and contaminated materials, in a designated waste container.

• Segregate Incompatibles: Ethylcyclobutane is a flammable liquid. It is crucial to keep it segregated from incompatible materials, especially oxidizing agents, to prevent violent reactions.[6][7] Halogenated and non-halogenated solvent wastes should also be kept separate as their disposal costs can differ.[6]

• Separate Solids and Liquids: Keep liquid ethylcyclobutane waste separate from solid waste, such as contaminated gloves, pipette tips, or absorbent materials.[7] Contaminated PPE should be collected and disposed of in the same manner as the chemical waste.[8]

Step 2: Container Selection and Labeling

• Choose a Compatible Container: Use a container that is chemically compatible with ethylcyclobutane. Plastic is often preferred for waste storage.[9] The container must be in good condition, free from damage, and have a secure, leak-proof closure.[10]

• Proper Labeling: As soon as waste is added, label the container with a hazardous waste tag.[11] The label must clearly state "Hazardous Waste" and identify the contents, including the full chemical name "Ethylcyclobutane" and any other components in the waste stream.[11]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Designated Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[9][10] This area must be under the control of laboratory personnel.[10]

• Secondary Containment: The container must be kept in a secondary containment system, such as a spill tray, to contain any potential leaks.[6][7]

• Keep Containers Closed: Hazardous waste containers must remain closed at all times, except when adding or removing waste.[6][11] Evaporation is not an acceptable method of disposal.[6][11]

Step 4: Arranging for Disposal

• Contact EHS: Once the container is full or waste is no longer being generated, contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[9] Do not transport hazardous waste through hallways or areas outside the laboratory's control.[6]

• Disposal of "Empty" Containers: Containers that once held ethylcyclobutane must be triple-rinsed with a suitable solvent.[11] This rinsate is considered hazardous waste and must be collected for disposal.[11][12] After rinsing, deface the original labels and dispose of the container according to institutional policy.[6][11]

Step 5: Spill Management

• Contain the Spill: In the event of a spill, evacuate personnel to a safe area.[3] If trained and safe to do so, contain the spill using an inert absorbent material.

• Collect Cleanup Debris: All materials used for spill cleanup must be collected, placed in a sealed container, labeled as hazardous waste, and disposed of according to the procedures above.[11]

• Report Large Spills: For large or unmanageable spills, contact your institution's emergency response team immediately.[11]

Quantitative Data for Hazardous Waste Storage

The following table summarizes key regulatory limits for the accumulation of hazardous waste in a laboratory setting, as stipulated by agencies like the EPA.

Parameter	Regulatory Limit	Citation(s)
Maximum Volume in Satellite Accumulation Area (SAA)	55 gallons of hazardous waste	[6][9]
Maximum Volume for Acutely Hazardous Waste (P-Listed)	1 quart of liquid or 1 kg of solid	[6][9]
Time Limit for Removal After SAA Limit is Reached	Within 3 calendar days	[9]

Experimental Protocols and Visualizations

Disposal Workflow Diagram

The logical flow for the proper disposal of ethylcyclobutane waste is outlined below. This process ensures safety and regulatory compliance from the point of generation to final removal by authorized personnel.

Caption: Workflow for the safe disposal of ethylcyclobutane waste.

References

• 1. Ethylcyclobutane - Hazardous Agents | Haz-Map [haz-map.com]
• 2. Page loading... [wap.guidechem.com]
• 3. echemi.com [echemi.com]
• 4. youtube.com [youtube.com]
• 5. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. acewaste.com.au [acewaste.com.au]
• 8. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. danielshealth.com [danielshealth.com]
• 11. vumc.org [vumc.org]
• 12. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Ethylcyclobutane

This guide provides immediate and essential safety protocols for laboratory professionals handling Ethylcyclobutane. It outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and detailed disposal plans to ensure the safe management of this chemical.

Ethylcyclobutane is a flammable liquid that can cause skin and eye irritation.[1] Inhalation may lead to anesthetic effects such as drowsiness, dizziness, and headache.[1] It is crucial to handle this chemical in a well-ventilated area and take precautions against fire and explosion hazards.[2][3]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against the hazards associated with Ethylcyclobutane. The following table summarizes the recommended PPE for handling this substance.

PPE Category	Specification
Eye and Face Protection	Tightly fitting safety goggles with side shields are mandatory. In situations with a higher risk of splashing, a full-face shield should be worn in addition to goggles.
Hand Protection	Chemical-resistant gloves are required. While specific breakthrough time data for Ethylcyclobutane is not readily available, gloves made of Viton® or Nitrile are generally recommended for handling aliphatic hydrocarbons.[4][5][6] Always consult the glove manufacturer's specific chemical resistance data. For incidental splashes, nitrile gloves should be replaced immediately.[7][8]
Body Protection	A flame-resistant laboratory coat is essential. For operations with a higher risk of significant exposure, chemical-resistant coveralls should be worn.
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If exposure limits are exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational Protocol: Handling Ethylcyclobutane

Adherence to a strict operational protocol is critical to minimize the risk of exposure and accidents.

1. Preparation:

• Ensure the work area is clean and free of clutter.
• Verify that a safety shower and eyewash station are readily accessible.
• Confirm that a fire extinguisher rated for flammable liquids (Class B) is available.
• Assemble all necessary equipment and reagents before handling Ethylcyclobutane.

2. Donning PPE:

• Inspect all PPE for damage before use.
• Don PPE in the following order: lab coat, safety goggles, face shield (if necessary), and finally, gloves.

3. Handling the Chemical:

• Conduct all transfers and manipulations of Ethylcyclobutane within a certified chemical fume hood.
• Use non-sparking tools and equipment to prevent ignition sources.
• Ground all containers and equipment to prevent the buildup of static electricity.
• Keep containers of Ethylcyclobutane tightly closed when not in use.

4. Post-Handling:

• Decontaminate any reusable equipment that has come into contact with Ethylcyclobutane.
• Properly dispose of all waste materials as outlined in the disposal plan.
• Doff PPE in the reverse order of donning, being careful to avoid self-contamination.
• Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Ethylcyclobutane and Contaminated Materials

Proper disposal of Ethylcyclobutane and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• Liquid Ethylcyclobutane Waste: Collect in a dedicated, properly labeled, and sealed waste container. The container should be compatible with flammable organic solvents.

• Contaminated Solid Waste: This includes items such as used gloves, absorbent pads, and disposable labware. Collect this waste in a separate, clearly labeled, and sealed container.

Step-by-Step Disposal Procedure:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Ethylcyclobutane," and the associated hazards (e.g., "Flammable Liquid").

• Storage: Store waste containers in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from ignition sources and incompatible materials.

• Contaminated PPE Disposal:

  • Disposable gloves, once contaminated, should be removed immediately and placed in the designated solid hazardous waste container.

  • Contaminated disposable lab coats and other single-use items should also be disposed of in the solid hazardous waste container.

• Decontamination of Reusable PPE:

  • Initial Rinse: In a designated decontamination area, thoroughly rinse the exterior of reusable PPE (such as chemical-resistant aprons or coveralls) with a suitable solvent (e.g., isopropanol) to remove the bulk of the Ethylcyclobutane. Collect the rinsate as hazardous waste.

  • Wash: Wash the PPE with a laboratory-grade detergent and water.

  • Final Rinse: Rinse thoroughly with clean water.

  • Drying and Inspection: Allow the PPE to air dry completely in a well-ventilated area. Inspect for any signs of degradation or damage before storage and reuse.

• Waste Pickup: Arrange for the collection of all hazardous waste by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.

Visual Workflow Guides

The following diagrams illustrate the key decision-making and procedural workflows for handling Ethylcyclobutane safely.

Caption: PPE Selection Workflow for Ethylcyclobutane

Caption: Disposal Workflow for Ethylcyclobutane Waste

References

• 1. fireengineering.com [fireengineering.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 4. calpaclab.com [calpaclab.com]
• 5. soscleanroom.com [soscleanroom.com]
• 6. esafetysupplies.com [esafetysupplies.com]
• 7. wellbefore.com [wellbefore.com]
• 8. ehs.yale.edu [ehs.yale.edu]